AMG28 Kinase Selectivity Profile: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the kinase selectivity profile of AMG28, a potent inhibitor of PIKfyve. The information is compiled to...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the kinase selectivity profile of AMG28, a potent inhibitor of PIKfyve. The information is compiled to assist researchers and drug development professionals in understanding its specificity and potential applications.
Executive Summary
AMG28 is a kinase inhibitor with a narrow kinome-wide selectivity profile, primarily targeting Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve) with high potency.[1] Kinome-wide screening has demonstrated that AMG28 inhibits a small fraction of the human kinome, making it a valuable tool for studying the physiological and pathological roles of PIKfyve. This document details the quantitative selectivity data, experimental methodologies used for its characterization, and the relevant signaling pathways.
Kinase Selectivity Profile of AMG28
The selectivity of AMG28 was assessed against a panel of 403 wild-type human kinases. The primary screening was conducted at a concentration of 1 µM. The data presented below highlights the kinases that were most significantly inhibited by AMG28.
Kinases with High Percentage of Inhibition by AMG28
The following table summarizes the kinases that displayed less than 10% of control (POC) activity when screened with 1 µM of AMG28 in the DiscoverX panel.[1] This indicates significant inhibition of these kinases at the tested concentration.
Kinase Target
Percent of Control (POC) at 1 µM
PIKfyve
< 1
CAMKK1
< 10
CAMKK2
< 10
DMPK
< 10
GAK
< 10
MAP4K4
< 10
MINK1
< 10
MYO3A
< 10
MYO3B
< 10
PAK2
< 10
PAK3
< 10
PAK4
< 10
PAK6
< 10
ROCK1
< 10
ROCK2
< 10
STK16
< 10
STK33
< 10
TNIK
< 10
TSSK1B
< 10
TSSK2
< 10
IC50 Values for Selected Kinases
Following the primary screen, enzymatic assays were performed to determine the half-maximal inhibitory concentration (IC50) for selected kinases. These values provide a more precise measure of the potency of AMG28 against these targets.
Kinase Target
IC50 (nM)
PIKfyve
2.2
GAK
130
MAP4K4
280
MINK1
180
TNIK
120
Experimental Protocols
The following sections describe the general methodologies employed to determine the kinase selectivity profile of AMG28.
The Multi-Faceted Kinase Inhibitor AMG28: A Technical Guide to its Downstream Signaling Pathways
For Researchers, Scientists, and Drug Development Professionals Abstract AMG28 is a potent, multi-kinase inhibitor demonstrating significant activity against a select group of kinases, playing critical roles in diverse c...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
AMG28 is a potent, multi-kinase inhibitor demonstrating significant activity against a select group of kinases, playing critical roles in diverse cellular processes. This technical guide provides an in-depth exploration of the core downstream signaling pathways modulated by AMG28, with a primary focus on its three principal targets: NF-κB Inducing Kinase (NIK), Tau Tubulin Kinase 1 (TTBK1), and Phosphatidylinositol-3-Phosphate 5-Kinase (PIKFYVE). Through the inhibition of these key enzymes, AMG28 exerts influence over inflammatory responses, neurodegenerative disease pathology, and fundamental cellular trafficking and homeostasis. This document summarizes key quantitative data, details relevant experimental methodologies, and provides visual representations of the affected signaling cascades to serve as a comprehensive resource for the scientific community.
Introduction
The pursuit of targeted therapies in drug discovery has led to the development of small molecule inhibitors capable of modulating specific nodes within cellular signaling networks. AMG28 has emerged as a valuable chemical probe due to its activity against multiple, yet distinct, kinase targets. Understanding the downstream consequences of AMG28-mediated inhibition is paramount for elucidating its therapeutic potential and for its application as a tool in basic research. This guide will dissect the downstream signaling pathways of each of the three primary targets of AMG28: NIK, TTBK1, and PIKFYVE.
Quantitative Analysis of AMG28 Kinase Inhibition
The inhibitory potency of AMG28 against its primary kinase targets has been determined through various biochemical and cellular assays. The following table summarizes the key quantitative data available.
NF-κB Inducing Kinase (NIK), also known as MAP3K14, is the central regulatory kinase of the noncanonical NF-κB signaling pathway. This pathway is critical for the development and function of lymphoid organs, B-cell maturation, and dendritic cell function. In a resting state, NIK is continuously targeted for proteasomal degradation by a complex containing TRAF2, TRAF3, and cIAP1/2. Upon stimulation by specific ligands of the TNF receptor superfamily (e.g., BAFF, LTβ, CD40L), TRAF3 is degraded, leading to the stabilization and accumulation of NIK.
Stabilized NIK then phosphorylates and activates IκB Kinase α (IKKα), which in turn phosphorylates the NF-κB2 precursor protein, p100. This phosphorylation event marks p100 for ubiquitination and subsequent proteasomal processing into the mature p52 subunit. The newly generated p52, in a heterodimer with RelB, translocates to the nucleus to regulate the transcription of target genes involved in immune cell function and survival.[2][3][4][5] Inhibition of NIK by AMG28 is predicted to block the phosphorylation of IKKα, thereby preventing the processing of p100 to p52 and suppressing the activation of the noncanonical NF-κB pathway.
AMG28 action on the NIK-mediated noncanonical NF-κB pathway.
TTBK1 and Tau Phosphorylation
Tau Tubulin Kinase 1 (TTBK1) is a serine/threonine kinase predominantly expressed in the brain. It is implicated in the pathology of several neurodegenerative diseases, most notably Alzheimer's disease, through its role in the hyperphosphorylation of the microtubule-associated protein Tau.[1] Hyperphosphorylated Tau detaches from microtubules, leading to microtubule instability and the formation of neurofibrillary tangles (NFTs), a hallmark of Alzheimer's disease.
TTBK1 directly phosphorylates Tau at several sites, including Serine 422 (Ser422).[1] Inhibition of TTBK1 by AMG28 has been shown to reduce the phosphorylation of Tau at this specific residue. By preventing this pathological hyperphosphorylation, AMG28 may help to maintain microtubule stability and prevent the formation of NFTs.
Inhibition of TTBK1-mediated Tau phosphorylation by AMG28.
PIKFYVE and Endosomal Trafficking
Phosphatidylinositol-3-Phosphate 5-Kinase (PIKFYVE) is a lipid kinase that plays a crucial role in the regulation of endosomal trafficking and lysosomal homeostasis. PIKFYVE phosphorylates phosphatidylinositol 3-phosphate (PI(3)P) to generate phosphatidylinositol 3,5-bisphosphate (PI(3,5)P2), a key signaling lipid that controls the fission and fusion of endosomes and lysosomes.
Inhibition of PIKFYVE by AMG28 disrupts the production of PI(3,5)P2, leading to a range of cellular effects, including the formation of large cytoplasmic vacuoles due to impaired lysosomal fission. This disruption of endolysosomal function can impact several downstream processes:
Autophagy: PIKFYVE inhibition can lead to reduced autophagic flux.
Toll-like Receptor (TLR) Signaling: PIKFYVE is involved in the trafficking of TLRs, such as TLR9, to their appropriate cellular compartments for signaling. Inhibition of PIKFYVE can impair TLR9-dependent cellular responses.
MHC Class I Presentation: Recent studies have shown that targeting PIKFYVE can upregulate the surface expression of MHC class I molecules on cancer cells, potentially enhancing anti-tumor immunity.
AMG28's impact on PIKFYVE and downstream cellular processes.
This protocol is adapted from commercially available ADP-Glo™ kinase assay kits and is suitable for determining the in vitro inhibitory activity of compounds like AMG28 against TTBK1.
Materials:
Recombinant human TTBK1 enzyme
TTBK1 substrate (e.g., Myelin Basic Protein or a synthetic peptide)
AMG28 (as a test inhibitor)
ATP
ADP-Glo™ Kinase Assay Kit (Promega)
384-well white, low-volume assay plates
Plate reader capable of luminescence detection
Procedure:
Compound Plating: Prepare serial dilutions of AMG28 in DMSO and dispense into the assay plate. Include a DMSO-only control.
Enzyme and Substrate Preparation: Prepare a master mix containing the TTBK1 enzyme and substrate in kinase assay buffer.
Reaction Initiation: Add the enzyme/substrate master mix to the wells containing the compound. Initiate the kinase reaction by adding ATP.
Incubation: Incubate the plate at 30°C for a specified time (e.g., 60 minutes).
ADP-Glo™ Reagent Addition: Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.
Kinase Detection Reagent Addition: Add the Kinase Detection Reagent to convert the generated ADP to ATP and activate luciferase. Incubate at room temperature for 30 minutes.
Luminescence Reading: Measure the luminescence signal using a plate reader. The signal intensity is proportional to the amount of ADP produced and thus reflects the kinase activity.
Data Analysis: Calculate the percent inhibition for each concentration of AMG28 and determine the IC50 value by fitting the data to a dose-response curve.
Cellular Tau Phosphorylation Assay (Western Blot)
This protocol describes the assessment of AMG28's effect on Tau phosphorylation in a cellular context.
Materials:
A suitable cell line (e.g., SH-SY5Y neuroblastoma cells)
AMG28
Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors
Primary antibodies: anti-phospho-Tau (Ser422) and anti-total-Tau
HRP-conjugated secondary antibody
Enhanced chemiluminescence (ECL) substrate
SDS-PAGE and Western blotting equipment
Procedure:
Cell Culture and Treatment: Plate cells and allow them to adhere. Treat the cells with varying concentrations of AMG28 for a predetermined time (e.g., 24 hours). Include a vehicle control (DMSO).
Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.
Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).
SDS-PAGE and Western Blotting: Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.
Immunoblotting: Block the membrane and then incubate with the primary antibodies against phospho-Tau (Ser422) and total Tau. Subsequently, incubate with the appropriate HRP-conjugated secondary antibody.
Detection: Add ECL substrate and visualize the protein bands using a chemiluminescence imaging system.
Data Analysis: Quantify the band intensities for phospho-Tau and total Tau. Normalize the phospho-Tau signal to the total Tau signal for each sample. Determine the dose-dependent effect of AMG28 on Tau phosphorylation.
NF-κB Luciferase Reporter Assay
This assay is used to measure the activity of the NF-κB signaling pathway in response to stimuli and inhibitors like AMG28.
Materials:
A suitable cell line (e.g., HEK293)
An NF-κB luciferase reporter plasmid
A control plasmid (e.g., Renilla luciferase) for normalization
Transfection reagent
A stimulus for the noncanonical NF-κB pathway (e.g., recombinant BAFF)
AMG28
Dual-Luciferase® Reporter Assay System (Promega)
Luminometer
Procedure:
Transfection: Co-transfect the cells with the NF-κB luciferase reporter plasmid and the control plasmid. Plate the transfected cells in a 96-well plate.
Inhibitor Treatment: Pre-treat the cells with various concentrations of AMG28 for a specified time (e.g., 1-2 hours).
Stimulation: Stimulate the cells with the appropriate ligand (e.g., BAFF) to activate the noncanonical NF-κB pathway. Include unstimulated and vehicle-treated controls.
Incubation: Incubate the cells for a period sufficient to allow for luciferase expression (e.g., 6-24 hours).
Cell Lysis and Luciferase Assay: Lyse the cells and measure the firefly and Renilla luciferase activities using a luminometer according to the manufacturer's protocol.
Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Calculate the fold induction of NF-κB activity upon stimulation and the percent inhibition by AMG28.[6][7][8][9]
Conclusion
AMG28 is a versatile multi-kinase inhibitor that modulates distinct and critical signaling pathways through its action on NIK, TTBK1, and PIKFYVE. Its ability to suppress noncanonical NF-κB signaling, inhibit pathological Tau phosphorylation, and disrupt endolysosomal trafficking underscores its potential as a chemical tool for investigating these pathways and as a starting point for the development of therapeutics for a range of diseases, including inflammatory disorders, neurodegeneration, and cancer. The data and protocols presented in this guide offer a comprehensive resource for researchers aiming to leverage the unique inhibitory profile of AMG28 in their studies. Further investigation into the in vivo efficacy and selectivity of AMG28 will be crucial in translating its promising in vitro activities into therapeutic applications.
The Critical Role of NIK Inhibition in Modulating Immune Responses: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Abstract NF-κB Inducing Kinase (NIK), a central regulator of the non-canonical NF-κB signaling pathway, has emerged as a compelling therapeutic target for a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
NF-κB Inducing Kinase (NIK), a central regulator of the non-canonical NF-κB signaling pathway, has emerged as a compelling therapeutic target for a range of immune-mediated inflammatory diseases and B-cell malignancies. Aberrant NIK activity is implicated in the pathogenesis of autoimmune disorders such as systemic lupus erythematosus (SLE) and rheumatoid arthritis. This technical guide provides an in-depth exploration of the role of NIK in the immune response and the pharmacological effects of its inhibition, with a focus on compounds developed by Amgen, including the multi-kinase inhibitor AMG28 and the potent and selective inhibitors AM-0216 and AM-0561. This document details the underlying signaling pathways, presents quantitative data on inhibitor activity, outlines key experimental protocols for assessing NIK inhibition, and provides visualizations of these processes to support further research and drug development in this area.
Introduction: NIK as a Key Modulator of Immune Function
The nuclear factor-kappa B (NF-κB) family of transcription factors plays a pivotal role in regulating inflammatory and immune responses.[1][2] The non-canonical NF-κB pathway is distinguished by its reliance on the serine/threonine kinase NIK (encoded by the MAP3K14 gene).[3] In resting cells, NIK is continuously targeted for proteasomal degradation by a complex consisting of TRAF2, TRAF3, and cIAP1/2.[4] However, upon stimulation by a specific subset of TNF receptor superfamily members, including the B-cell activating factor receptor (BAFF-R), CD40, and lymphotoxin-β receptor (LTβR), this degradation is halted.[1][3] This leads to the accumulation of NIK, which then phosphorylates and activates IκB kinase α (IKKα).[2] Activated IKKα, in turn, phosphorylates the NF-κB2 precursor protein p100, triggering its processing into the mature p52 subunit.[2][5] The resulting p52/RelB heterodimers translocate to the nucleus to regulate the expression of genes crucial for B-cell survival, maturation, and lymphoid organogenesis.[1][5]
Given its central role, dysregulation of NIK signaling is implicated in various pathologies. Overexpression or constitutive activation of NIK is associated with autoimmune diseases and B-cell cancers.[3][6] Conversely, loss-of-function mutations in NIK can lead to severe immunodeficiency.[1] This critical role of NIK in immunity has made it an attractive target for therapeutic intervention.
Pharmacological Inhibition of NIK: The Amgen Contribution
Amgen has been a key contributor to the development of small molecule inhibitors of NIK. While specific biochemical potency data for AMG28 against NIK is not extensively available in the public domain, it is recognized as a multi-kinase inhibitor with activity against NIK.[7] More detailed information is available for other Amgen compounds, AM-0216 (also known as Amgen16) and AM-0561, which are potent and selective NIK inhibitors.[6][8] These compounds have served as valuable tools to probe the biological functions of NIK and to validate its therapeutic potential.
In Vitro Activity of Amgen NIK Inhibitors
The potency of Amgen's NIK inhibitors has been characterized in various in vitro assays. AM-0216 and AM-0561 have demonstrated high affinity for NIK in biochemical assays.[8] In cellular assays, these inhibitors have been shown to effectively block the non-canonical NF-κB pathway.[6] For instance, in multiple myeloma cell lines with NIK-dependent NF-κB activation, AM-0216 and AM-0561 decreased NF-κB activity at concentrations between 1-5 µM.[6][8] This inhibition was specific, as the inactive enantiomer AM-0650 had no effect.[6] Furthermore, a potent NIK inhibitor, compound 27 from a separate study, demonstrated a NIK Ki of 0.23 nM and inhibited BAFF-stimulated B-cell survival with IC50 values of 373 nM and 189 nM in mouse and human cells, respectively.[9]
Effects of NIK Inhibition on Immune Cells
NIK inhibition profoundly impacts the function of various immune cells, most notably B lymphocytes. NIK is essential for B-cell survival and maturation, and its inhibition can recapitulate the effects of BAFF blockade, a clinically validated therapeutic strategy in SLE.[10][11]
B-Cells: NIK inhibitors have been shown to induce a dose-dependent reduction in B-cell survival in vitro.[11][12] In vivo studies in mice treated with the NIK inhibitor SMI1 showed a significant reduction in marginal zone and follicular B-cells.[1][12] This is consistent with the phenotype observed in NIK-deficient mice.[1] NIK inhibition also impairs germinal center formation and the production of class-switched antibodies.[1]
T-Cells: NIK also plays a role in T-cell function. Inhibition of NIK has been shown to affect T-cell parameters in the spleen in mouse models of lupus.[10] Specifically, NIK inhibition can reduce the differentiation of CD4 effector memory and follicular helper T-cells.[1]
In Vivo Efficacy in Preclinical Models
The therapeutic potential of NIK inhibition has been demonstrated in preclinical models of autoimmune disease. In a mouse model of lupus (NZB/W F1 mice), treatment with a potent and selective NIK inhibitor led to:
Reduced B-cell numbers and autoantibody production.[11]
Decreased kidney inflammation and proteinuria.[10][11]
These findings suggest that targeting NIK could be a promising therapeutic strategy for SLE and other autoimmune conditions.[10][11] However, it is important to note that some of the early Amgen NIK inhibitors, such as AM-0216, had poor pharmacokinetic properties that limited their in vivo evaluation.[6][8]
Quantitative Data on NIK Inhibitors
The following tables summarize the available quantitative data for various NIK inhibitors.
Plate B-cells and treat with the NIK inhibitor or vehicle for a predetermined time.
Stimulate the cells with CD40L or BAFF for various time points (e.g., 0, 2, 4, 6 hours).[5]
Harvest the cells and lyse them in lysis buffer.
Quantify the protein concentration of the lysates.
Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary anti-p100/p52 antibody overnight at 4°C.
Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again and apply the chemiluminescent substrate.
Capture the image using an imaging system and quantify the band intensities for p100 and p52.
Normalize the p52/p100 ratio to the loading control (β-actin).
B-Cell Survival/Proliferation Assay
This protocol describes how to assess the effect of a NIK inhibitor on B-cell survival and proliferation.
Materials:
Primary B-cells
B-cell culture medium
BAFF or other survival factors
Test NIK inhibitor
Cell proliferation dye (e.g., CFSE) or a viability reagent (e.g., CellTiter-Glo®)
96-well culture plates
Flow cytometer or plate reader
Procedure (Proliferation):
Label purified B-cells with CFSE according to the manufacturer's instructions.
Plate the labeled cells in a 96-well plate.
Add serial dilutions of the NIK inhibitor or vehicle.
Add a stimulus for proliferation (e.g., anti-IgM + anti-CD40).
Culture the cells for 3-4 days.
Harvest the cells and analyze by flow cytometry to measure the dilution of CFSE, which indicates cell division.
Procedure (Survival):
Plate purified B-cells in a 96-well plate in the presence of a survival factor like BAFF.
Add serial dilutions of the NIK inhibitor or vehicle.
Culture the cells for 24-48 hours.
Add a viability reagent (e.g., CellTiter-Glo®) and measure the luminescence, which correlates with the number of viable cells.
Calculate the percent survival relative to the vehicle-treated control and determine the IC50 value.
Visualizing NIK Signaling and Experimental Workflows
The following diagrams, generated using the DOT language for Graphviz, illustrate the core signaling pathway and a typical experimental workflow.
Caption: Non-canonical NF-κB signaling pathway and the point of inhibition by AMG28.
Caption: Experimental workflow for assessing the impact of a NIK inhibitor on immune cells.
Conclusion
NF-κB Inducing Kinase is a critical node in the non-canonical NF-κB pathway, playing a vital role in the survival and function of B-cells and other immune cells. The development of potent and selective NIK inhibitors, such as those pioneered by Amgen, has provided invaluable tools to dissect the intricacies of NIK signaling and has paved the way for novel therapeutic strategies for autoimmune diseases and B-cell malignancies. The data presented in this guide underscore the potential of NIK inhibition as a therapeutic approach. Further research focusing on the development of NIK inhibitors with favorable pharmacokinetic profiles is warranted to translate these promising preclinical findings into clinical applications.
The Multi-Kinase Inhibitor AMG28: A Technical Guide to its Discovery and Synthesis
For Researchers, Scientists, and Drug Development Professionals Introduction AMG28 is a potent small molecule inhibitor targeting multiple kinases, including NF-κB inducing kinase (NIK), Tau tubulin kinase 1 (TTBK1), and...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
AMG28 is a potent small molecule inhibitor targeting multiple kinases, including NF-κB inducing kinase (NIK), Tau tubulin kinase 1 (TTBK1), and the lipid kinase PIKFYVE.[1] Its discovery has garnered interest within the scientific community due to its potential therapeutic applications stemming from the modulation of these key signaling proteins. This technical guide provides a comprehensive overview of the discovery, synthesis, and biological activity of AMG28, with a focus on quantitative data, detailed experimental protocols, and the visualization of relevant signaling pathways.
Discovery and Synthesis
AMG28 was first disclosed in a patent filed by Amgen Inc.[1] While the full detailed synthesis protocol from the patent is extensive, a representative synthetic scheme is outlined below. The synthesis involves a multi-step process culminating in the final compound.
Representative Synthesis of AMG28
A detailed, step-by-step experimental protocol for the synthesis of AMG28, as would be found in the patent literature, is required for precise replication. The following is a generalized representation and should be supplemented with the full patent documentation for laboratory use.
Key Synthetic Steps (Conceptual):
Core Scaffold Formation: Construction of the core heterocyclic structure.
Functional Group Introduction: Addition of key functional groups through various organic reactions, such as coupling reactions and substitutions.
Final Assembly: Combination of key intermediates to yield the final AMG28 molecule.
Purification: Purification of the final product using techniques such as chromatography and recrystallization to achieve high purity.
Biological Activity and Data Presentation
AMG28 exhibits potent inhibitory activity against its primary kinase targets. The following tables summarize the key quantitative data available for AMG28.
Table 1: In Vitro Kinase Inhibition Profile of AMG28
Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the typical experimental protocols used to characterize the activity of AMG28.
In Vitro Kinase Assays
Objective: To determine the half-maximal inhibitory concentration (IC50) of AMG28 against its target kinases.
General Principle: A common method for determining kinase activity is to measure the amount of ADP produced from the phosphorylation of a substrate by the kinase. This is often achieved using a luminescence-based assay, such as the ADP-Glo™ Kinase Assay.
Protocol for PIKFYVE Kinase Assay (Representative):
Reagents: Purified recombinant PIKFYVE enzyme, lipid substrate (e.g., PI(3)P), ATP, kinase assay buffer, and AMG28 at various concentrations.
Reaction Setup: In a 96-well plate, combine the PIKFYVE enzyme, substrate, and assay buffer.
Inhibitor Addition: Add serial dilutions of AMG28 to the wells. Include a DMSO control (vehicle).
Initiation of Reaction: Add ATP to initiate the kinase reaction.
Incubation: Incubate the plate at a specified temperature (e.g., 30°C) for a set period (e.g., 60 minutes).
Detection: Add a reagent that converts the ADP produced to a luminescent signal.
Measurement: Read the luminescence on a plate reader.
Data Analysis: Plot the luminescence signal against the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.
Similar protocols are followed for NIK and TTBK1/TTBK2 kinase assays, using their respective specific substrates.
Cellular Tau Phosphorylation Assay
Objective: To measure the ability of AMG28 to inhibit TTBK1-mediated phosphorylation of tau in a cellular context.
Protocol:
Cell Culture: Culture a suitable cell line (e.g., HEK293) that overexpresses both TTBK1 and a tau protein construct.
Compound Treatment: Treat the cells with various concentrations of AMG28 for a specified duration.
Cell Lysis: Lyse the cells to extract the proteins.
Western Blotting or ELISA: Use an antibody specific to phosphorylated tau at Serine 422 to detect the levels of phosphorylated tau. Total tau levels should also be measured as a control.
Quantification: Quantify the band intensities (for Western blot) or the signal (for ELISA).
Data Analysis: Normalize the phosphorylated tau signal to the total tau signal and plot the percentage of inhibition against the log of the AMG28 concentration to determine the cellular IC50.
Signaling Pathways and Visualizations
AMG28's therapeutic potential is derived from its ability to modulate distinct signaling pathways. The following diagrams, generated using the DOT language for Graphviz, illustrate the core signaling cascades involving NIK, TTBK1, and PIKFYVE, and the point of inhibition by AMG28.
NF-κB Inducing Kinase (NIK) Signaling Pathway
The non-canonical NF-κB pathway is crucial for the development and function of lymphoid organs and B cells. NIK is a central kinase in this pathway.
Caption: Non-canonical NF-κB pathway inhibited by AMG28.
Tau Tubulin Kinase 1 (TTBK1) Signaling in Neurodegeneration
TTBK1 is implicated in the hyperphosphorylation of tau protein, a hallmark of several neurodegenerative diseases, including Alzheimer's disease.
Caption: TTBK1-mediated tau phosphorylation pathway.
PIKFYVE Signaling in Endosomal Trafficking and Viral Entry
PIKFYVE is a lipid kinase that plays a critical role in the maturation of endosomes and has been implicated in the entry of certain viruses.
The Structure-Activity Relationship of AMG28: A Multi-Kinase Inhibitor Targeting PIKFYVE, TTBK1, and MAP3K14
For Immediate Release This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of AMG28, a potent multi-kinase inhibitor with significant activity against Phosphatidylinositol-3-Pho...
Author: BenchChem Technical Support Team. Date: December 2025
For Immediate Release
This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of AMG28, a potent multi-kinase inhibitor with significant activity against Phosphatidylinositol-3-Phosphate 5-Kinase (PIKFYVE), Tau Tubulin Kinase 1 (TTBK1), and Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14/NIK). This document is intended for researchers, scientists, and drug development professionals interested in the medicinal chemistry and pharmacological profile of this chemical scaffold.
Core Compound Profile: AMG28
AMG28 is an indolyl pyrimidinamine-based compound that has demonstrated potent inhibition of several kinases, with a particularly high affinity for PIKFYVE, a key regulator of endosomal trafficking and autophagy. Its multi-targeted nature presents both opportunities for therapeutic intervention in complex diseases and challenges in achieving selectivity.
Structure-Activity Relationship (SAR) Analysis
The SAR of the AMG28 scaffold has been investigated through the systematic modification of its core structure. The following tables summarize the key findings from these studies, focusing on the impact of structural changes on inhibitory activity against PIKFYVE and overall kinase selectivity.
Table 1: Kinome-Wide Selectivity and PIKFYVE Potency of AMG28 and Key Analogs
Compound
PIKFYVE IC₅₀ (nM)
Kinome Scan S₁₀(1µM)¹
Key Off-Targets (IC₅₀ nM)
AMG28
2.2
0.05
TTBK1 (1.85 µM)², MAP3K14 (NIK)
Analog 1
6.9
0.02
MYLK4 (66), MAP4K5 (89)
Analog 2
>1000
N/A
N/A
Analog 3
4.0
N/A
N/A
Analog 8
Potent
N/A
>415-fold selective over other kinases
Analog 17
Potent
Excellent
N/A
Analog 30 (Negative Control)
Inactive
Exquisite
N/A
¹S₁₀(1µM) = (Number of kinases with % control < 10) / (Total number of kinases tested)
²Cellular assay data[1]
Data for analogs are derived from the work of Drewry et al., 2022.
Experimental Protocols
Detailed methodologies for the key experiments are crucial for the replication and extension of these findings.
PIKFYVE Enzymatic Assay
The inhibitory activity of AMG28 and its analogs against PIKFYVE was determined using a radiometric kinase assay.
Protocol:
Reaction Setup: The assay was performed in a 96-well plate containing a reaction buffer of 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, and 0.01% Brij-35.
Enzyme and Substrate: Recombinant human PIKFYVE enzyme was incubated with its substrate, phosphatidylinositol-3-phosphate (PI(3)P).
ATP Addition: The kinase reaction was initiated by the addition of [γ-³³P]ATP.
Incubation: The reaction mixture was incubated at room temperature for a defined period, typically 60 minutes.
Termination: The reaction was stopped by the addition of a solution containing EDTA.
Detection: The phosphorylated product was captured on a filter plate, and the radioactivity was measured using a scintillation counter.
Data Analysis: IC₅₀ values were calculated by fitting the data to a four-parameter logistic equation.
NanoBRET™ Target Engagement Assay
The cellular target engagement of the compounds was assessed using the NanoBRET™ technology from Promega.
Protocol:
Cell Culture: HEK293T cells were transiently transfected with a plasmid encoding a NanoLuc®-PIKFYVE fusion protein.
Cell Plating: Transfected cells were plated in 96-well plates.
Compound Treatment: Cells were incubated with serially diluted concentrations of the test compounds.
Tracer Addition: A cell-permeable fluorescent tracer that binds to PIKFYVE was added to the wells.
Substrate Addition: The NanoBRET™ Nano-Glo® substrate and an extracellular NanoLuc® inhibitor were added.
Signal Detection: The bioluminescence resonance energy transfer (BRET) signal was measured on a plate reader capable of detecting both donor (NanoLuc®) and acceptor (tracer) emissions.
Data Analysis: IC₅₀ values were determined from the displacement of the tracer by the test compound, indicating target engagement.
Signaling Pathways and Experimental Workflow
The following diagrams, generated using the DOT language, visualize the key signaling pathways targeted by AMG28 and the general workflow for its characterization.
PIKFYVE Signaling Pathway
Caption: The PIKFYVE signaling pathway and the inhibitory action of AMG28.
TTBK1 Signaling Pathway in Tauopathy
Caption: The role of TTBK1 in tau phosphorylation and its inhibition by AMG28.
MAP3K14 (NIK) Non-Canonical NF-κB Signaling
Caption: The non-canonical NF-κB signaling pathway mediated by NIK and inhibited by AMG28.
Experimental Workflow for AMG28 Characterization
Caption: The experimental workflow for the characterization and SAR analysis of AMG28 and its analogs.
Conclusion
The indolyl pyrimidinamine scaffold of AMG28 represents a promising starting point for the development of potent kinase inhibitors. The detailed structure-activity relationship data and experimental protocols provided herein offer a valuable resource for the scientific community to further explore the therapeutic potential of this compound class. Future efforts may focus on optimizing the selectivity profile of AMG28 to mitigate potential off-target effects while retaining or enhancing its potent inhibition of PIKFYVE and other relevant kinases.
In Vitro Characterization of AMG28: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the in vitro characterization of AMG28, a multi-kinase inhibitor. The information is compiled to assis...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the in vitro characterization of AMG28, a multi-kinase inhibitor. The information is compiled to assist researchers and professionals in understanding the biochemical and cellular activities of this compound, with a focus on its inhibitory profile and mechanism of action.
Biochemical Activity and Selectivity
AMG28 has been identified as a potent inhibitor of several kinases, with primary activities against Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14 or NIK), Tau Tubulin Kinase 1 (TTBK1), and the lipid kinase, Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve).[1][2]
Kinase Inhibition Profile
The inhibitory activity of AMG28 has been quantified against key targets. The half-maximal inhibitory concentration (IC50) values provide a measure of the compound's potency.
Note: Quantitative data for MAP3K14 (NIK) inhibition by AMG28 is not publicly available in the reviewed literature.
Kinome-wide Selectivity
To assess the specificity of AMG28, it has been screened against a broad panel of kinases. Such large-scale screening is crucial for identifying potential off-target effects and understanding the compound's overall selectivity profile. A common platform for this is the DiscoverX KINOMEscan®, which is a competition binding assay.[4]
Signaling Pathways
AMG28's inhibitory action on its primary targets modulates distinct downstream signaling pathways critical in various cellular processes.
MAP3K14 (NIK) and the Noncanonical NF-κB Pathway
MAP3K14 (NIK) is a central regulator of the noncanonical NF-κB signaling pathway.[2] This pathway is involved in immune responses, lymphoid organogenesis, and cell survival. Inhibition of NIK by AMG28 is expected to block the downstream activation of this pathway.
Noncanonical NF-κB Signaling Pathway Inhibition by AMG28.
TTBK1 and Tau Phosphorylation
TTBK1 is a neuron-specific kinase that plays a significant role in the phosphorylation of tau protein.[1][5][6] Hyperphosphorylation of tau is a pathological hallmark of several neurodegenerative diseases. AMG28's inhibition of TTBK1 can reduce tau phosphorylation.
An In-Depth Technical Guide to the Preclinical Profile of AMG28
For Researchers, Scientists, and Drug Development Professionals Introduction AMG28 is a multi-targeted small molecule inhibitor with demonstrated activity against several key kinases implicated in diverse cellular proces...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
AMG28 is a multi-targeted small molecule inhibitor with demonstrated activity against several key kinases implicated in diverse cellular processes. This technical guide provides a comprehensive overview of the available preclinical data on AMG28, with a focus on its in vitro inhibitory profile and the signaling pathways of its primary targets: Phosphatidylinositol-3-Phosphate 5-Kinase (PIKFYVE), Tau Tubulin Kinase 1 (TTBK1), and NF-κB Inducing Kinase (NIK). The information herein is intended to serve as a valuable resource for researchers and drug development professionals interested in the therapeutic potential of this compound.
Data Presentation
In Vitro Kinase Inhibition Profile of AMG28
The following table summarizes the in vitro inhibitory activity of AMG28 against its key kinase targets. The data has been compiled from multiple sources to provide a comparative overview.
Note: IC50 values can vary between different assay formats and conditions.
Kinome-wide Selectivity
A DiscoverX scanMAX screening of AMG28 at a concentration of 1 µM against 403 wild-type human kinases revealed its narrow kinome-wide selectivity.[1][2] The screening identified a limited number of off-target kinases with significant inhibition, highlighting the focused activity of the compound.
Experimental Protocols
PIKFYVE Enzymatic Assay (General Protocol)
This protocol outlines a general procedure for determining the enzymatic activity of PIKFYVE, similar to the assay used to generate the IC50 value for AMG28.
Materials:
Recombinant human PIKFYVE enzyme
PI(3)P substrate
ATP
Kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)
AMG28 or other test compounds
ADP-Glo™ Kinase Assay Kit (Promega) or similar detection reagent
96-well or 384-well plates
Procedure:
Prepare serial dilutions of AMG28 in DMSO and then dilute in kinase buffer.
Add the diluted compound or vehicle control to the wells of the assay plate.
Add the PIKFYVE enzyme to the wells and incubate for a short period (e.g., 10-15 minutes) at room temperature to allow for compound binding.
Prepare a substrate master mix containing PI(3)P and ATP in kinase buffer.
Initiate the kinase reaction by adding the substrate master mix to the wells.
Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).
Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ reagent according to the manufacturer's instructions.
Measure the luminescence signal, which is proportional to the kinase activity.
Calculate the IC50 values by fitting the data to a dose-response curve.
This protocol describes a general method for assessing the target engagement of AMG28 with TTBK1 and TTBK2 in a cellular context using NanoBRET™ technology.
Materials:
HEK293 cells
Expression vectors for N-terminally tagged NanoLuc®-TTBK1 and NanoLuc®-TTBK2 fusion proteins
NanoBRET™ Kinase Tracer
AMG28 or other test compounds
Opti-MEM® I Reduced Serum Medium
Transfection reagent (e.g., FuGENE® HD)
NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor
White, 96-well assay plates
Procedure:
Co-transfect HEK293 cells with the NanoLuc®-TTBK1 or NanoLuc®-TTBK2 expression vector.
After 24 hours, harvest the cells and resuspend them in Opti-MEM®.
Dispense the cell suspension into the wells of the assay plate.
Add the NanoBRET™ Tracer to the wells.
Add serial dilutions of AMG28 or vehicle control to the wells.
Add the NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor mixture to all wells.
Read the plate on a luminometer capable of measuring filtered luminescence at 450 nm and 610 nm.
Calculate the NanoBRET™ ratio (acceptor emission/donor emission).
Determine the cellular IC50 values from the dose-response curves.
Signaling Pathways and Experimental Workflows
PIKFYVE Signaling Pathway
AMG28 is a potent inhibitor of PIKFYVE, a lipid kinase that plays a crucial role in the regulation of endosomal trafficking and lysosomal homeostasis. PIKFYVE phosphorylates phosphatidylinositol-3-phosphate (PI(3)P) to generate phosphatidylinositol-3,5-bisphosphate (PI(3,5)P2), a key signaling lipid.
PIKFYVE signaling pathway and the inhibitory action of AMG28.
Noncanonical NF-κB Signaling Pathway
AMG28 also targets NF-κB Inducing Kinase (NIK), the central kinase in the noncanonical NF-κB signaling pathway. This pathway is activated by a subset of TNF receptor superfamily members and is critical for lymphoid organ development, B-cell maturation, and survival.
The noncanonical NF-κB pathway and the inhibitory role of AMG28 on NIK.
TTBK1 and Tau Phosphorylation Pathway
AMG28 inhibits TTBK1, a kinase primarily expressed in the central nervous system that is implicated in the hyperphosphorylation of the microtubule-associated protein tau, a hallmark of several neurodegenerative diseases, including Alzheimer's disease.
Inhibition of TTBK1 by AMG28 prevents tau hyperphosphorylation.
Conclusion and Future Directions
The available preclinical data demonstrate that AMG28 is a potent, multi-targeted kinase inhibitor with a narrow selectivity profile. Its activity against PIKFYVE, NIK, and TTBK1 suggests potential therapeutic applications in diverse areas, including oncology, inflammatory diseases, and neurodegenerative disorders.
A significant gap in the current preclinical dataset for AMG28 is the lack of publicly available in vivo efficacy and pharmacokinetic data. To fully assess the therapeutic potential of AMG28, further studies are warranted to:
Evaluate the in vitro anti-proliferative effects of AMG28 in a broad range of cancer cell lines.
Characterize the pharmacokinetic profile of AMG28 in relevant animal models to determine its bioavailability, distribution, metabolism, and excretion.
Assess the in vivo efficacy of AMG28 in xenograft models of cancer or other relevant disease models to establish a clear dose-response relationship and therapeutic window.
The generation of this data will be crucial for the further development of AMG28 and for guiding its potential translation into clinical settings.
An In-depth Technical Guide to the Therapeutic Potential of MGC028 and AMG28 in Cancer
Disclaimer: The initial topic specified "AMG28." Research indicates that this may be a typographical error and the intended subject is likely MGC028 , an antibody-drug conjugate targeting ADAM9. This guide will primarily...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: The initial topic specified "AMG28." Research indicates that this may be a typographical error and the intended subject is likely MGC028 , an antibody-drug conjugate targeting ADAM9. This guide will primarily focus on MGC028. A separate section will address AMG28 , a distinct PIKfyve kinase inhibitor, to ensure comprehensive coverage.
MGC028: An ADAM9-Targeted Antibody-Drug Conjugate
MGC028 is an investigational antibody-drug conjugate (ADC) designed for the treatment of solid tumors. It is composed of a monoclonal antibody targeting A Disintegrin and Metalloproteinase Domain 9 (ADAM9) linked to a topoisomerase I inhibitor payload, exatecan (B1662903).
Core Components and Mechanism of Action
MGC028 is a sophisticated therapeutic agent comprising three key components:
A Monoclonal Antibody: This antibody is specifically designed to recognize and bind to ADAM9, a protein overexpressed on the surface of various cancer cells.
A Cleavable Linker: The antibody is attached to the cytotoxic payload via a cleavable linker system. This linker is stable in the bloodstream but is designed to release the payload upon internalization into the target cancer cell.
A Cytotoxic Payload: MGC028 utilizes a derivative of exatecan, a potent topoisomerase I inhibitor. Topoisomerase I is an enzyme crucial for DNA replication and repair in cancer cells. Its inhibition leads to DNA damage and ultimately, apoptosis (programmed cell death) of the cancer cell.
The mechanism of action of MGC028 involves a targeted delivery of the cytotoxic payload to cancer cells. The antibody component of the ADC binds to ADAM9 on the tumor cell surface, leading to the internalization of the entire ADC molecule. Once inside the cell, the linker is cleaved, releasing the exatecan payload, which then exerts its DNA-damaging effects, leading to cancer cell death.
Preclinical Data
Preclinical studies have demonstrated the potential of MGC028 in various cancer models.
In Vitro Cytotoxicity:
MGC028 has shown cytotoxic activity against human cancer cell lines that express ADAM9. The specific IC50 values (the concentration of a drug that is required for 50% inhibition in vitro) from these studies are not publicly available in the reviewed literature. However, the data indicates a dose-dependent effect.
In Vivo Efficacy:
MGC028 has demonstrated significant anti-tumor activity in in vivo preclinical models, including cell line-derived xenografts (CDX) and patient-derived xenografts (PDX).[1]
Cancer Model
Xenograft Type
Observed Anti-Tumor Activity
Gastric Cancer
CDX
Dose-dependent tumor growth inhibition
Lung Cancer
CDX, PDX
Dose-dependent tumor growth inhibition
Pancreatic Cancer
CDX, PDX
Dose-dependent tumor growth inhibition
Colorectal Cancer
CDX
Dose-dependent tumor growth inhibition
Head and Neck Squamous Cell Carcinoma
CDX
Dose-dependent tumor growth inhibition
Cholangiocarcinoma
PDX
Demonstrated anti-tumor activity
Table 1: Summary of Preclinical In Vivo Efficacy of MGC028 in Various Cancer Models.
Signaling Pathway and Experimental Workflow
Caption: Mechanism of action of MGC028.
Caption: Preclinical experimental workflow for MGC028.
Experimental Protocols
In Vitro Cytotoxicity Assay (General Protocol):
Cell Culture: Human cancer cell lines with known ADAM9 expression are cultured in appropriate media and conditions.
Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.
Drug Treatment: MGC028 is serially diluted to a range of concentrations and added to the cells. Control wells receive vehicle only.
Incubation: The plates are incubated for a specified period (e.g., 72 hours).
Viability Assessment: A viability reagent (e.g., Alamar Blue, MTT) is added to each well.
Data Acquisition: The absorbance or fluorescence is measured using a plate reader.
Data Analysis: The results are normalized to the control wells, and the IC50 value is calculated using appropriate software.
In Vivo Xenograft Studies (General Protocol):
Animal Models: Immunocompromised mice (e.g., nude or SCID) are used.
Tumor Implantation:
CDX Models: Cultured human cancer cells are injected subcutaneously into the flanks of the mice.
PDX Models: Fresh tumor tissue from a patient is surgically implanted subcutaneously into the mice.
Tumor Growth: Tumors are allowed to grow to a palpable size.
Randomization: Mice are randomized into treatment and control groups.
Drug Administration: MGC028 is administered to the treatment group, typically intravenously, at various dose levels and schedules. The control group receives a vehicle control.
Tumor Measurement: Tumor volume is measured regularly (e.g., twice weekly) using calipers.
Efficacy Evaluation: The study is concluded when tumors in the control group reach a predetermined size. Tumor growth inhibition is calculated by comparing the tumor volumes in the treated groups to the control group.
Clinical Development
MGC028 is currently being evaluated in a Phase 1, first-in-human clinical trial (NCT06723236).
Trial Identifier
Phase
Title
Status
Conditions
NCT06723236
Phase 1
A Study of MGC028 in Participants With Advanced Solid Tumors
Recruiting
Advanced Solid Tumors
Table 2: Clinical Trial Information for MGC028.
Study Design: This is an open-label, dose-escalation, and cohort expansion study to evaluate the safety, tolerability, pharmacokinetics, and preliminary anti-tumor activity of MGC028 in patients with advanced solid tumors.
AMG28: A PIKfyve Kinase Inhibitor
AMG28 is a distinct investigational compound identified as a potent and selective inhibitor of PIKfyve kinase.
Mechanism of Action
PIKfyve is a lipid kinase that plays a critical role in the regulation of endosomal trafficking and autophagy. Autophagy is a cellular process that allows for the degradation and recycling of cellular components, and it is often hijacked by cancer cells to support their survival and growth. By inhibiting PIKfyve, AMG28 disrupts this process, leading to the accumulation of dysfunctional lysosomes and ultimately, cancer cell death.
Preclinical Data
Preclinical research has highlighted the potential of PIKfyve inhibition as a therapeutic strategy for cancers that are dependent on autophagy.
Enzymatic Inhibition:
Target
IC50
PIKfyve
2.2 nM
Table 3: Enzymatic Inhibitory Activity of AMG28.
In Vitro and In Vivo Efficacy:
Studies with other PIKfyve inhibitors have shown that they can selectively kill autophagy-dependent cancer cells, including melanoma, and can enhance the efficacy of immunotherapy. While specific quantitative data for AMG28's anti-cancer effects are not widely available, its potent inhibition of PIKfyve suggests it would have similar activity in relevant cancer models.
Signaling Pathway
Caption: Mechanism of action of AMG28.
Experimental Protocols
The experimental protocols for evaluating the anti-cancer activity of AMG28 would be similar to those described for MGC028, with a focus on cancer cell lines known to be dependent on autophagy for survival.
Conclusion
MGC028 and AMG28 represent two distinct and promising therapeutic strategies for the treatment of cancer. MGC028, an ADAM9-targeted ADC, offers the potential for highly specific delivery of a potent cytotoxic payload to tumor cells, minimizing off-target toxicity. The ongoing Phase 1 clinical trial will provide crucial insights into its safety and efficacy in patients. AMG28, a PIKfyve kinase inhibitor, targets a key cellular process that cancer cells rely on for survival. Further preclinical and clinical development will be necessary to fully elucidate the therapeutic potential of this compound. Both molecules highlight the continuing evolution of targeted cancer therapies.
The Kinase Inhibitor AMG28: A Technical Overview of its Antiviral Activity Against Coronaviruses
For Researchers, Scientists, and Drug Development Professionals Introduction The global health landscape has been profoundly shaped by the emergence of novel coronaviruses, highlighting the urgent need for effective anti...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The global health landscape has been profoundly shaped by the emergence of novel coronaviruses, highlighting the urgent need for effective antiviral therapeutics. One promising avenue of research involves targeting host cellular factors that are essential for viral replication, a strategy that can offer broad-spectrum activity and a higher barrier to the development of viral resistance. This technical guide provides an in-depth analysis of the antiviral activity of AMG28, a potent kinase inhibitor, against coronaviruses. Through its inhibition of phosphatidylinositol-3-phosphate 5-kinase (PIKfyve), AMG28 disrupts a critical host pathway utilized by coronaviruses for cellular entry and replication. This document details the quantitative data supporting its efficacy, the experimental protocols used for its evaluation, and the underlying signaling pathways.
Quantitative Data on PIKfyve Inhibition and Antiviral Activity
AMG28 has been identified as a highly potent inhibitor of PIKfyve, a key enzyme in the endosomal trafficking pathway. While direct antiviral efficacy data for AMG28 against specific coronavirus strains in published literature is limited, its potent enzymatic inhibition of PIKfyve provides a strong basis for its potential antiviral effects. The antiviral activity of other potent PIKfyve inhibitors serves as a benchmark for the expected efficacy of AMG28.
Mechanism of Action: Inhibition of the PIKfyve Signaling Pathway
Coronaviruses, including SARS-CoV-2, utilize the host cell's endosomal pathway for entry and subsequent replication. The process begins with the virus binding to a receptor on the cell surface, often leading to endocytosis and the formation of an endosome containing the viral particle. For the virus to release its genetic material into the cytoplasm, the endosome must mature, a process that involves changes in pH and the activity of various host factors, including the lipid kinase PIKfyve.
PIKfyve plays a crucial role in the maturation of endosomes by phosphorylating phosphatidylinositol 3-phosphate (PI(3)P) to phosphatidylinositol 3,5-bisphosphate (PI(3,5)P2). This conversion is essential for the proper trafficking and function of late endosomes and lysosomes. By inhibiting PIKfyve, AMG28 disrupts this process, leading to the accumulation of enlarged endosomes and preventing the fusion of the viral envelope with the endosomal membrane. This ultimately blocks the release of the viral genome into the host cell's cytoplasm, thereby halting the infection at an early stage.[3]
Signaling Pathway Diagram
Caption: PIKfyve pathway in coronavirus entry and its inhibition by AMG28.
Experimental Protocols
This section provides detailed methodologies for key experiments used to evaluate the antiviral activity of AMG28 and similar PIKfyve inhibitors.
PIKfyve Enzymatic Inhibition Assay
This assay quantifies the direct inhibitory effect of a compound on the enzymatic activity of PIKfyve.
Materials:
Recombinant human PIKfyve enzyme
PI(3)P substrate
ATP
Assay buffer (e.g., Tris-HCl, MgCl2, DTT)
ADP-Glo™ Kinase Assay kit (Promega) or similar detection system
Test compound (AMG28) serially diluted in DMSO
384-well plates
Procedure:
Prepare a reaction mixture containing PIKfyve enzyme and PI(3)P substrate in the assay buffer.
Add serial dilutions of AMG28 or vehicle control (DMSO) to the wells of a 384-well plate.
Initiate the kinase reaction by adding ATP to each well.
Incubate the plate at room temperature for a specified time (e.g., 60 minutes).
Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ system, which involves adding an ADP-Glo™ reagent followed by a kinase detection reagent.
Measure luminescence using a plate reader.
Calculate the percent inhibition for each compound concentration relative to the vehicle control and determine the IC50 value using non-linear regression analysis.
Seed Vero E6 cells in a 96-well plate and incubate overnight to form a monolayer.
Pre-treat the cells with serial dilutions of AMG28 for a defined period (e.g., 2 hours).
Infect the cells with the coronavirus at a specific multiplicity of infection (MOI).
Incubate the plates for a period sufficient to observe CPE in the virus control wells (e.g., 48-72 hours).
Assess cell viability by adding a cell viability reagent according to the manufacturer's instructions and measuring luminescence or absorbance.
Calculate the percent CPE reduction for each compound concentration and determine the EC50 value.
Quantitative Reverse Transcription PCR (qRT-PCR) for Viral RNA Quantification
This assay quantifies the amount of viral RNA in infected cells to determine the effect of the compound on viral replication.
Materials:
Infected cell lysates or culture supernatants
RNA extraction kit
Reverse transcriptase
qPCR master mix
Primers and probe specific for a viral gene (e.g., N gene of SARS-CoV-2) and a host reference gene (e.g., GAPDH)
qPCR instrument
Procedure:
Infect cells with the coronavirus in the presence of different concentrations of AMG28.
At a specific time point post-infection, harvest the cells or supernatant.
Extract total RNA using a commercial kit.
Perform reverse transcription to synthesize cDNA from the extracted RNA.
Set up the qPCR reaction with the cDNA, qPCR master mix, and specific primers/probes for the viral and host genes.
Run the qPCR reaction on a thermal cycler.
Analyze the data to determine the relative or absolute quantification of viral RNA, normalized to the host reference gene, to assess the inhibition of viral replication.
Western Blot for Viral Protein Expression
This technique is used to detect and quantify the expression of specific viral proteins in infected cells treated with the compound.
Materials:
Infected cell lysates
Protein lysis buffer with protease inhibitors
SDS-PAGE gels
PVDF or nitrocellulose membranes
Blocking buffer (e.g., 5% non-fat milk in TBST)
Primary antibodies against viral proteins (e.g., SARS-CoV-2 Nucleocapsid or Spike protein) and a loading control (e.g., GAPDH)
HRP-conjugated secondary antibodies
Chemiluminescent substrate
Imaging system
Procedure:
Treat cells with AMG28 and infect with the coronavirus.
Lyse the cells at a specific time post-infection and determine the protein concentration.
Separate the protein lysates by SDS-PAGE and transfer them to a membrane.
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with primary antibodies overnight at 4°C.
Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.
Wash the membrane again and apply a chemiluminescent substrate.
Capture the image using a digital imaging system and quantify the band intensities to determine the relative expression of viral proteins.
Experimental Workflow Diagram
Caption: Workflow for evaluating the antiviral activity of AMG28.
Conclusion
AMG28 demonstrates significant potential as an antiviral agent against coronaviruses through its potent inhibition of the host kinase PIKfyve. The disruption of the endosomal trafficking pathway represents a promising strategy for a host-directed therapy that may be effective against a broad range of coronaviruses and less susceptible to viral mutations. The quantitative data on PIKfyve inhibition, coupled with the established methodologies for assessing antiviral efficacy, provide a solid framework for the further development and evaluation of AMG28 and other PIKfyve inhibitors as potential treatments for coronavirus infections. Further studies are warranted to determine the in vivo efficacy and safety profile of AMG28.
Application Notes and Protocols for AMG28 in Cell Culture Treatment
For Researchers, Scientists, and Drug Development Professionals Introduction AMG28 is a multi-kinase inhibitor with significant activity against Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve), Mitogen-Activated Prot...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
AMG28 is a multi-kinase inhibitor with significant activity against Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve), Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14 or NIK), and Tau Tubulin Kinase 1 (TTBK1).[1][2] Its primary and most potent activity is the inhibition of PIKfyve, a lipid kinase crucial for the regulation of endolysosomal trafficking, autophagy, and lysosome homeostasis.[1][3] Inhibition of PIKfyve leads to the disruption of these processes, making AMG28 a valuable tool for studying autophagy and a potential therapeutic agent in diseases where these pathways are dysregulated, such as in certain cancers and viral infections.[1][4]
Mechanism of Action
AMG28 exerts its biological effects primarily through the inhibition of key cellular kinases:
PIKfyve Inhibition and Autophagy Disruption: PIKfyve is responsible for phosphorylating phosphatidylinositol 3-phosphate (PI(3)P) to produce phosphatidylinositol 3,5-bisphosphate (PI(3,5)P₂). This lipid is essential for the maturation of endosomes and the fusion of autophagosomes with lysosomes.[2][5] By inhibiting PIKfyve, AMG28 blocks the formation of PI(3,5)P₂, leading to impaired autophagic flux, accumulation of autophagosomes, and lysosomal dysfunction.[3][4] This disruption of cellular recycling and degradation pathways can induce cell stress and, in autophagy-dependent cancer cells, lead to cell death.[2][3]
MAP3K14 (NIK) Inhibition and Non-Canonical NF-κB Signaling: MAP3K14, also known as NF-κB-inducing kinase (NIK), is a central regulator of the non-canonical NF-κB signaling pathway.[6][7] This pathway is involved in immune responses, lymphoid organogenesis, and cell survival.[8] By inhibiting NIK, AMG28 can modulate the activity of the non-canonical NF-κB pathway, which has implications for inflammatory diseases and certain B-cell malignancies where this pathway is constitutively active.[8][9]
TTBK1 Inhibition: AMG28 also inhibits Tau Tubulin Kinase 1 (TTBK1), a kinase implicated in neurodegenerative diseases such as Alzheimer's disease due to its role in the phosphorylation of tau protein.[10][11]
Data Presentation
The following tables summarize the quantitative data for AMG28 and other relevant PIKfyve inhibitors based on available literature.
1. General Protocol for Cell Culture Treatment with AMG28
This protocol provides a general framework for treating adherent or suspension cell lines with AMG28. Optimization of concentrations and incubation times for specific cell lines and experimental endpoints is recommended.
Complete cell culture medium appropriate for the cell line
Cell line of interest
Sterile microcentrifuge tubes
96-well or other multi-well plates, flasks, or dishes
Phosphate-buffered saline (PBS), sterile
Trypsin-EDTA (for adherent cells)
Cell counting apparatus (e.g., hemocytometer or automated cell counter)
Incubator (37°C, 5% CO₂)
Procedure:
1.1. Preparation of AMG28 Stock Solution (10 mM):
AMG28 is typically soluble in DMSO.
To prepare a 10 mM stock solution, dissolve the appropriate amount of AMG28 powder in sterile DMSO.
Vortex briefly to ensure complete dissolution.
Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.
Store stock solutions at -20°C or -80°C for long-term storage.
1.2. Cell Seeding:
For Adherent Cells:
Culture cells to ~80-90% confluency.
Wash cells with PBS and detach using trypsin-EDTA.
Neutralize trypsin with complete medium and centrifuge the cell suspension.
Resuspend the cell pellet in fresh complete medium and perform a cell count.
Seed the cells into the desired culture vessel (e.g., 96-well plate) at a density appropriate for the duration of the experiment. Allow cells to adhere overnight.
For Suspension Cells:
Perform a cell count from a logarithmically growing culture.
Dilute the cells in fresh complete medium to the desired seeding density and plate in the appropriate culture vessel.
1.3. Treatment with AMG28:
Thaw an aliquot of the 10 mM AMG28 stock solution at room temperature.
Prepare serial dilutions of the AMG28 stock solution in complete cell culture medium to achieve the desired final concentrations. A starting range of 10 nM to 10 µM is recommended for initial dose-response experiments.
Important: To minimize DMSO toxicity, ensure the final concentration of DMSO in the culture medium does not exceed 0.5% (v/v). Prepare a vehicle control with the same final concentration of DMSO.
For adherent cells, carefully remove the existing medium and replace it with the medium containing the different concentrations of AMG28 or the vehicle control.
For suspension cells, add the appropriate volume of the concentrated AMG28 working solution to the cell suspension to achieve the desired final concentration.
Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.
2. Cell Viability Assay (MTT Assay)
This protocol describes a common method to assess the effect of AMG28 on cell viability.
Materials:
Cells treated with AMG28 as described in the general protocol (in a 96-well plate)
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)
Plate reader capable of measuring absorbance at ~570 nm
Procedure:
Following the treatment period with AMG28, add 10-20 µL of MTT solution to each well of the 96-well plate.
Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.
Carefully remove the medium from each well.
Add 100-200 µL of solubilization buffer to each well to dissolve the formazan crystals.
Incubate the plate at room temperature for at least 15 minutes with gentle shaking to ensure complete dissolution.
Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.
Calculate cell viability as a percentage of the vehicle-treated control cells.
Visualizations
Caption: Experimental workflow for AMG28 cell culture treatment.
Caption: PIKfyve's role in autophagy and its inhibition by AMG28.
Caption: The non-canonical NF-κB pathway and its inhibition by AMG28.
Determining the Potency of AMG28: Application Notes and Protocols for IC50 Determination in Cancer Cell Lines
For Researchers, Scientists, and Drug Development Professionals Introduction AMG28 is a multi-kinase inhibitor with reported activity against key signaling proteins, including Mitogen-Activated Protein Kinase Kinase Kina...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
AMG28 is a multi-kinase inhibitor with reported activity against key signaling proteins, including Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14 or NIK), Tau Tubulin Kinase 1 (TTBK1), and Phosphatidylinositol-3-Phosphate 5-Kinase (PIKFYVE). The dysregulation of these kinases is implicated in various cancers, making AMG28 a compound of interest for oncological research. The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. This document provides detailed application notes and experimental protocols for determining the IC50 of AMG28 in various cancer cell lines.
Mechanism of Action and Signaling Pathways
AMG28 exerts its biological effects by inhibiting multiple kinases, thereby disrupting key cellular signaling pathways involved in inflammation, cell survival, and membrane trafficking.
1. MAP3K14 (NIK) Signaling Pathway:
NF-κB-inducing kinase (NIK) is a central regulator of the non-canonical NF-κB pathway. This pathway is crucial for the development and function of lymphoid organs and is implicated in various inflammatory diseases and cancers. Upon activation by specific ligands of the TNF receptor superfamily, NIK phosphorylates and activates IκB Kinase α (IKKα), leading to the processing of p100 to p52. The resulting p52/RelB heterodimer translocates to the nucleus to regulate the expression of target genes involved in cell survival and inflammation.
MAP3K14 (NIK) Signaling Pathway Diagram
2. TTBK1 Signaling Pathway:
Tau Tubulin Kinase 1 (TTBK1) is a serine/threonine kinase primarily expressed in the brain. It is known to phosphorylate tau protein, a key player in the pathogenesis of Alzheimer's disease. However, TTBK1's role extends beyond neurodegenerative diseases and is being explored in cancer. TTBK1 can phosphorylate various substrates, influencing microtubule dynamics and potentially other cellular processes relevant to cancer cell proliferation and survival.
TTBK1 Signaling Pathway Diagram
3. PIKFYVE Signaling Pathway:
PIKFYVE is a lipid kinase that plays a crucial role in endosomal trafficking and lysosomal homeostasis by generating phosphatidylinositol 3,5-bisphosphate (PI(3,5)P2) and phosphatidylinositol 5-phosphate (PI(5)P). Inhibition of PIKFYVE disrupts these processes, leading to the accumulation of enlarged endosomes and lysosomes, which can ultimately impact cell survival and proliferation. This makes PIKFYVE an emerging target in cancer therapy.
Two standard and robust methods for determining the IC50 of AMG28 in adherent or suspension cancer cell lines are the MTT assay and the CellTox™ Glo Luminescent Viability Assay.
Protocol 1: IC50 Determination using MTT Assay
Principle:
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color. The amount of formazan produced is directly proportional to the number of living cells.
Materials:
Selected cancer cell lines
Complete cell culture medium (e.g., DMEM, RPMI-1640)
MTT reagent (5 mg/mL in PBS), sterile-filtered and stored in the dark
Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or pure DMSO)
96-well flat-bottom sterile culture plates
Multichannel pipette
Microplate reader capable of measuring absorbance at 570 nm
Experimental Workflow:
MTT Assay Workflow Diagram
Procedure:
Cell Seeding:
Culture the desired cancer cell line to ~80% confluency.
Harvest the cells using trypsin-EDTA (for adherent cells) and perform a cell count using a hemocytometer or automated cell counter.
Dilute the cells in complete culture medium to the desired seeding density (typically 5,000-10,000 cells/well, to be optimized for each cell line).
Seed 100 µL of the cell suspension into each well of a 96-well plate.
Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.
Compound Treatment:
Prepare a stock solution of AMG28 in DMSO (e.g., 10 mM).
Perform serial dilutions of the AMG28 stock solution in complete culture medium to achieve the desired final concentrations. It is recommended to perform a broad range of concentrations for the initial experiment (e.g., 0.01, 0.1, 1, 10, 100 µM) and then a narrower range in subsequent experiments.
Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) and a no-cell control (medium only).
Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of AMG28.
Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator. The incubation time should be consistent across experiments.
MTT Assay:
After the incubation period, add 20 µL of MTT reagent (5 mg/mL) to each well.
Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized into formazan crystals.
Carefully remove the medium containing MTT.
Add 150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.
Mix thoroughly by gentle shaking or pipetting.
Data Acquisition and Analysis:
Measure the absorbance at 570 nm using a microplate reader.
Subtract the average absorbance of the no-cell control wells from all other absorbance readings.
Calculate the percentage of cell viability for each concentration relative to the vehicle control:
% Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100
Plot the percentage of viability against the logarithm of the AMG28 concentration.
Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) in a suitable software (e.g., GraphPad Prism) to fit a sigmoidal dose-response curve and determine the IC50 value.
Protocol 2: IC50 Determination using CellTox™ Glo Luminescent Viability Assay
Principle:
The CellTox™ Glo Assay is a fluorescence-based method that measures cytotoxicity as a result of compromised membrane integrity. A proprietary asymmetric cyanine (B1664457) dye is excluded from viable cells but stains the DNA of dead cells. Upon binding to DNA, the dye's fluorescence is enhanced. The fluorescent signal is proportional to the number of dead cells. For determining IC50, this can be multiplexed with a viability assay like CellTiter-Glo®.
96-well or 384-well solid white or black, flat-bottom sterile culture plates
Multichannel pipette
Luminometer
Experimental Workflow:
CellTox-Glo Assay Workflow Diagram
Procedure:
Cell Seeding:
Follow the same procedure as in the MTT assay (Protocol 1, step 1), using opaque-walled plates suitable for luminescence measurements.
Compound Treatment:
Follow the same procedure as in the MTT assay (Protocol 1, step 2).
Cytotoxicity and Viability Measurement:
Equilibrate the 96-well plate and the CellTox™ Green and CellTiter-Glo® reagents to room temperature for at least 30 minutes before use.
Cytotoxicity Measurement:
Add 15 µL of CellTox™ Green Reagent to each well.
Mix by orbital shaking for 1 minute.
Incubate at room temperature for 15 minutes, protected from light.
Measure fluorescence (485nm Ex / 520nm Em).
Viability Measurement (Multiplexed):
Add a volume of CellTiter-Glo® Reagent equal to the volume of culture medium in the well (e.g., 100 µL).
Mix on an orbital shaker for 2 minutes to induce cell lysis.
Incubate at room temperature for 10 minutes to stabilize the luminescent signal.
Measure luminescence.
Data Acquisition and Analysis:
Subtract the average background fluorescence/luminescence from the no-cell control wells.
Calculate the percentage of cell viability for each concentration relative to the vehicle control using the luminescence signal:
% Viability = (Luminescence of treated cells / Luminescence of vehicle control cells) x 100
Plot the percentage of viability against the logarithm of the AMG28 concentration.
Use a non-linear regression analysis to determine the IC50 value as described for the MTT assay. The fluorescence data can be used to assess the cytotoxic versus cytostatic effects of the compound.
Conclusion
These application notes and protocols provide a comprehensive framework for researchers to determine the IC50 of AMG28 in various cancer cell lines. Accurate and reproducible IC50 data are fundamental for understanding the compound's potency, elucidating its mechanism of action, and guiding further preclinical and clinical development. The provided signaling pathway diagrams offer a visual guide to the molecular targets of AMG28, aiding in the interpretation of experimental results.
Application Notes and Protocols for Utilizing AMG28 in Kinase Assays
For Researchers, Scientists, and Drug Development Professionals Introduction AMG28 is a versatile multi-kinase inhibitor with demonstrated activity against several key kinases involved in diverse cellular processes.[1][2...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
AMG28 is a versatile multi-kinase inhibitor with demonstrated activity against several key kinases involved in diverse cellular processes.[1][2] Notably, it potently inhibits NF-κB inducing kinase (NIK; MAP3K14), Tau tubulin kinase 1 (TTBK1), and the lipid kinase PIKFYVE.[1][2] This document provides detailed application notes and experimental protocols for the use of AMG28 in in vitro kinase assays, facilitating research into the specific roles of these kinases and the development of novel therapeutics.
Target Kinases and Biological Relevance
NF-κB Inducing Kinase (NIK/MAP3K14): A central regulator of the non-canonical NF-κB signaling pathway, which is crucial for immune responses, lymphoid organ development, and cell survival.[1][3] Dysregulation of NIK is implicated in various inflammatory diseases and cancers.[1][3]
Tau Tubulin Kinase 1 (TTBK1): A neuron-specific serine/threonine kinase that plays a significant role in the hyperphosphorylation of the microtubule-associated protein tau.[4][5] Pathological tau phosphorylation is a hallmark of several neurodegenerative diseases, including Alzheimer's disease.[4][5]
Phosphatidylinositol-3-Phosphate/Phosphatidylinositol 5-Kinase (PIKFYVE): A lipid kinase that synthesizes phosphatidylinositol 3,5-bisphosphate (PI(3,5)P2) and phosphatidylinositol 5-phosphate (PI(5)P).[6][7] These phosphoinositides are critical for the regulation of endosomal trafficking and lysosomal homeostasis.[6][8]
Quantitative Data for AMG28
The inhibitory activity of AMG28 against its primary kinase targets has been quantified using various in vitro and cellular assays. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency in inhibiting a specific biological or biochemical function.[9]
To visualize the biological context of AMG28's targets, the following signaling pathways are depicted.
Figure 1: Simplified Non-Canonical NF-κB Signaling Pathway and AMG28 Inhibition.
Figure 2: TTBK1-Mediated Tau Phosphorylation and AMG28 Inhibition.
Figure 3: PIKFYVE Signaling in Endosomal Trafficking and AMG28 Inhibition.
Experimental Protocols
The following protocols provide a general framework for performing in vitro kinase assays with AMG28. It is recommended to optimize specific conditions, such as enzyme and substrate concentrations, for each kinase of interest. The ADP-Glo™ Kinase Assay is a common and robust method for measuring kinase activity by quantifying the amount of ADP produced during the kinase reaction.
Protocol 1: In Vitro NIK Kinase Assay for AMG28 Inhibition (ADP-Glo™ Format)
This protocol is adapted from commercially available ADP-Glo™ kinase assay kits and is suitable for determining the IC50 of AMG28 against NIK.
Materials:
Recombinant human NIK (active)
Myelin Basic Protein (MBP) as a substrate
AMG28 (dissolved in 100% DMSO)
ADP-Glo™ Kinase Assay Kit (Promega or equivalent)
Kinase Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)
ATP solution
White, opaque 96-well or 384-well plates
Multichannel pipettes
Plate reader with luminescence detection capabilities
Procedure:
Reagent Preparation:
Prepare a serial dilution of AMG28 in 100% DMSO. A common starting range is from 10 mM to 0.1 nM.
Prepare the final AMG28 dilutions in Kinase Buffer. The final DMSO concentration in the assay should not exceed 1%.
Prepare the NIK enzyme solution in Kinase Buffer to the desired concentration. The optimal concentration should be determined empirically by performing an enzyme titration.
Prepare the substrate/ATP mix in Kinase Buffer. The concentration of MBP and ATP should be at or near their respective Km values for NIK, if known.
Assay Plate Setup:
Add 5 µL of the diluted AMG28 or vehicle (DMSO in Kinase Buffer) to the appropriate wells of the assay plate.
Add 2.5 µL of the NIK enzyme solution to all wells except the "no enzyme" control wells. Add 2.5 µL of Kinase Buffer to the control wells.
Initiate the kinase reaction by adding 2.5 µL of the substrate/ATP mix to all wells.
Kinase Reaction Incubation:
Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes). The incubation time should be optimized to ensure the reaction is within the linear range.
ADP Detection:
Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.
Incubate the plate at room temperature for 40 minutes.
Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.
Incubate the plate at room temperature for 30-60 minutes.
Data Acquisition and Analysis:
Measure the luminescence of each well using a plate reader.
Subtract the background luminescence (from "no enzyme" controls) from all other readings.
Plot the percent inhibition (relative to the vehicle control) against the logarithm of the AMG28 concentration.
Determine the IC50 value by fitting the data to a four-parameter logistic curve using appropriate software (e.g., GraphPad Prism).
Protocol 2: In Vitro TTBK1 Kinase Assay for AMG28 Inhibition (ADP-Glo™ Format)
This protocol is similar to the NIK assay and can be used to assess the inhibitory effect of AMG28 on TTBK1 activity.
Materials:
Recombinant human TTBK1 (active)
A suitable substrate for TTBK1 (e.g., a synthetic peptide or Myelin Basic Protein)
AMG28 (dissolved in 100% DMSO)
ADP-Glo™ Kinase Assay Kit
Kinase Buffer
ATP solution
White, opaque 96-well or 384-well plates
Multichannel pipettes
Plate reader with luminescence detection
Procedure:
Follow the same steps as outlined in Protocol 1, substituting NIK with TTBK1 and using a substrate known to be phosphorylated by TTBK1. Optimization of enzyme concentration, substrate concentration, and incubation time for the TTBK1 reaction is crucial for accurate results.
Protocol 3: In Vitro PIKFYVE Kinase Assay for AMG28 Inhibition
This protocol describes a general method for measuring the lipid kinase activity of PIKFYVE.
Materials:
Recombinant human PIKFYVE (active)
Phosphatidylinositol-3-phosphate (PI(3)P) as a substrate
AMG28 (dissolved in 100% DMSO)
Lipid Kinase Assay Kit (e.g., ADP-Glo™ or a fluorescence-based assay)
Kinase Reaction Buffer suitable for lipid kinases
ATP solution
Appropriate assay plates (depending on the detection method)
Instrumentation for detection (luminescence or fluorescence plate reader)
Procedure:
Substrate Preparation:
Prepare liposomes containing PI(3)P. The specific composition of the liposomes should be optimized for the assay.
Assay Setup:
Follow a similar setup to the protein kinase assays, adding diluted AMG28 or vehicle, PIKFYVE enzyme, and initiating the reaction with the ATP/PI(3)P liposome (B1194612) mixture.
Reaction and Detection:
Incubate the reaction for a suitable time at 37°C.
Stop the reaction and detect the product (ADP or phosphorylated lipid) according to the manufacturer's instructions for the chosen assay kit.
Data Analysis:
Analyze the data as described in Protocol 1 to determine the IC50 of AMG28 for PIKFYVE.
Experimental Workflow Diagram
Figure 4: General Experimental Workflow for an In Vitro Kinase Inhibition Assay.
Conclusion
These application notes and protocols provide a comprehensive guide for researchers to effectively utilize the multi-kinase inhibitor AMG28 in kinase assays. By following these methodologies, scientists can accurately determine the inhibitory potency of AMG28 against NIK, TTBK1, and PIKFYVE, and further investigate the roles of these kinases in health and disease. The provided quantitative data and signaling pathway diagrams offer a solid foundation for experimental design and data interpretation.
Application Notes and Protocols for PIKfyve Inhibitor Administration in Mouse Models with Reference to AMG28
For Researchers, Scientists, and Drug Development Professionals Introduction AMG28 is a potent multi-kinase inhibitor with significant activity against MAP3K14 (NIK), TTBK1, and notably, PIKfyve. The inhibition of PIKfyv...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
AMG28 is a potent multi-kinase inhibitor with significant activity against MAP3K14 (NIK), TTBK1, and notably, PIKfyve. The inhibition of PIKfyve, a lipid kinase crucial for the regulation of endomembrane trafficking and autophagy, has emerged as a promising therapeutic strategy in various disease models, including cancer and neuropathic pain. These application notes provide a comprehensive overview of the administration of PIKfyve inhibitors in mouse models, drawing upon available data for analogous compounds to guide the preclinical evaluation of AMG28. The protocols and data presented herein are intended to serve as a starting point for study design, and compound-specific optimization is highly recommended.
Mechanism of Action: PIKfyve Inhibition and Autophagy
PIKfyve kinase plays a critical role in the endolysosomal system by phosphorylating phosphatidylinositol 3-phosphate (PI(3)P) to phosphatidylinositol 3,5-bisphosphate (PI(3,5)P₂). This conversion is essential for the maturation of endosomes and the regulation of autophagic flux. Inhibition of PIKfyve leads to a disruption of these processes, resulting in the accumulation of enlarged endosomes and lysosomes, and a blockage of the degradation of autophagic cargo. This disruption of cellular homeostasis can be leveraged therapeutically to induce cell death in cancer cells that are highly dependent on autophagy or to modulate signaling pathways involved in pain and inflammation.
PIKfyve Signaling Pathway
Caption: PIKfyve phosphorylates PI(3)P to generate PI(3,5)P₂, a key step in endosome maturation.
Autophagy Signaling Pathway
Caption: Inhibition of PIKfyve disrupts lysosome function, blocking the final stages of autophagy.
Quantitative Data from In Vivo Mouse Models (Analogous PIKfyve Inhibitors)
Direct in vivo data for AMG28 is limited in publicly available literature. The following tables summarize dosing information for other well-characterized PIKfyve inhibitors in various mouse models, which can serve as a valuable reference for designing initial dose-finding and efficacy studies for AMG28.
Table 1: PIKfyve Inhibitors in Mouse Cancer Models
The following are detailed protocols for key experiments involving the administration of PIKfyve inhibitors in mouse models. These should be adapted and optimized for AMG28.
Protocol 1: Evaluation of Anti-Tumor Efficacy in a Xenograft Mouse Model
This protocol is based on methodologies used for evaluating PIKfyve inhibitors like apilimod and ESK981 in cancer models.[2][5][9]
1. Cell Culture and Implantation:
Culture a human cancer cell line of interest (e.g., prostate, lymphoma) under standard conditions.
Harvest cells and resuspend in a 1:1 mixture of sterile phosphate-buffered saline (PBS) and Matrigel.
Subcutaneously inject 1 x 10⁶ to 5 x 10⁶ cells in a volume of 100-200 µL into the flank of 6-8 week old immunodeficient mice (e.g., NOD/SCID or athymic nude).
2. Tumor Growth Monitoring and Randomization:
Monitor tumor growth by measuring tumor dimensions (length and width) with calipers every 2-3 days.
Calculate tumor volume using the formula: (Length x Width²)/2.
When tumors reach an average volume of 100-150 mm³, randomize mice into treatment and control groups (n=8-10 mice per group).
3. Drug Preparation and Administration:
Vehicle Preparation: Prepare a suitable vehicle for AMG28. Common vehicles for oral gavage include 0.5% methylcellulose (B11928114) with 0.2% Tween 80 in sterile water. For intraperitoneal injection, a solution in DMSO and/or saline may be appropriate. The final DMSO concentration should be kept low to avoid toxicity.
AMG28 Formulation: Based on the data from analogous compounds, a starting dose range of 2-60 mg/kg can be considered. Prepare fresh formulations of AMG28 in the chosen vehicle daily. Calculate the required concentration based on the mean body weight of the mice in each group.
Administration: Administer AMG28 or vehicle via the chosen route (e.g., oral gavage, intraperitoneal injection) according to the dosing schedule (e.g., once or twice daily).
4. Efficacy Assessment:
Continue to monitor tumor volume and body weight throughout the study.
At the end of the study (e.g., when control tumors reach a predetermined size), euthanize the mice and excise the tumors.
Measure the final tumor weight.
A portion of the tumor can be flash-frozen for pharmacodynamic analysis (e.g., Western blot for PIKfyve levels, autophagy markers) and another portion fixed in formalin for immunohistochemistry.
5. Safety and Toxicity Assessment:
Monitor mice daily for clinical signs of toxicity, including changes in body weight, posture, activity, and grooming.
A >20% loss in body weight is often a humane endpoint.
Experimental Workflow for Xenograft Study
Caption: Workflow for evaluating the in vivo efficacy of AMG28 in a mouse xenograft model.
Protocol 2: Evaluation of Analgesic Efficacy in a Neuropathic Pain Mouse Model
This protocol is adapted from studies using the PIKfyve inhibitor SGC-PIKFYVE-1 in a spared nerve injury (SNI) model.[7][8]
1. Neuropathic Pain Model Induction (Spared Nerve Injury - SNI):
Anesthetize adult male or female mice (e.g., C57BL/6) with isoflurane.
Make a small incision on the lateral side of the thigh to expose the sciatic nerve and its three terminal branches: the sural, common peroneal, and tibial nerves.
Tightly ligate and transect the common peroneal and tibial nerves, leaving the sural nerve intact.
Close the muscle and skin layers with sutures.
Allow the mice to recover for at least 7 days to allow for the development of neuropathic pain behaviors.
2. Behavioral Testing (Baseline):
Acclimate the mice to the testing environment.
Mechanical Allodynia: Measure the paw withdrawal threshold using von Frey filaments. Apply filaments of increasing force to the lateral plantar surface of the hind paw (innervated by the intact sural nerve) and record the force at which the paw is withdrawn.
Cold Allodynia: Assess the response to a cold stimulus by applying a drop of acetone (B3395972) to the plantar surface of the hind paw and measuring the duration of paw lifting or licking.
3. Drug Preparation and Administration:
Vehicle and AMG28 Formulation: Prepare AMG28 in a suitable vehicle for systemic administration (e.g., intraperitoneal injection). A solution containing DMSO, Tween 80, and saline is often used.
Administration: Based on the SGC-PIKFYVE-1 data, a starting dose of around 30 mg/kg could be tested. Administer a single dose of AMG28 or vehicle via intraperitoneal injection.
4. Post-Treatment Behavioral Testing:
At various time points after drug administration (e.g., 30, 60, 120, 240 minutes), repeat the behavioral tests for mechanical and cold allodynia to assess the analgesic effect of AMG28.
5. Data Analysis:
Compare the paw withdrawal thresholds and response to cold stimuli between the AMG28-treated and vehicle-treated groups to determine the efficacy of the compound in alleviating neuropathic pain.
Safety and Toxicology Considerations
While specific toxicology data for AMG28 in mice is not publicly available, studies with other PIKfyve inhibitors like apilimod and ESK981 have shown a favorable safety profile in some preclinical models, with no significant body weight loss observed.[2][5] However, it is crucial to conduct thorough safety and toxicology assessments for AMG28.
Recommendations for Safety Assessment:
Acute Toxicity Study: To determine the maximum tolerated dose (MTD), administer single escalating doses of AMG28 to different groups of mice and observe for signs of toxicity and mortality over a 14-day period.
Repeat-Dose Toxicity Study: Administer AMG28 daily for an extended period (e.g., 28 days) at multiple dose levels. Monitor clinical signs, body weight, food and water consumption. At the end of the study, perform hematology, clinical chemistry, and histopathological examination of major organs.
Conclusion
The administration of PIKfyve inhibitors holds significant therapeutic promise in various disease contexts. While direct in vivo data for AMG28 is still emerging, the information available for analogous compounds provides a solid framework for initiating preclinical studies. The protocols and data presented in these application notes are intended to guide researchers in the design and execution of in vivo experiments to evaluate the efficacy and safety of AMG28 in mouse models of cancer and neuropathic pain. Careful dose-finding studies and thorough safety assessments will be critical for the successful preclinical development of this novel kinase inhibitor.
Application Notes and Protocols for Assessing AMG28 Target Engagement
For Researchers, Scientists, and Drug Development Professionals Introduction AMG28 is a multi-kinase inhibitor with demonstrated activity against several key signaling proteins, including Phosphatidylinositol-3-Phosphate...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
AMG28 is a multi-kinase inhibitor with demonstrated activity against several key signaling proteins, including Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve), Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14 or NIK), and Tau Tubulin Kinase 1 (TTBK1).[1] Effective assessment of its target engagement is critical for understanding its mechanism of action, optimizing dosing strategies, and developing effective therapeutic applications. These application notes provide detailed protocols for biochemical and cellular assays to quantify the interaction of AMG28 with its primary targets and to evaluate its impact on downstream signaling pathways.
Quantitative Data Summary
The following tables summarize the inhibitory activity of AMG28 against its key targets as determined by various assays. This data provides a baseline for comparing results from in-house experiments.
Application Notes and Protocols for AMG28 in High-Throughput Screening
For Researchers, Scientists, and Drug Development Professionals Introduction AMG28 is a potent and selective multi-kinase inhibitor, demonstrating significant activity against Phosphatidylinositol-3-Phosphate 5-Kinase (P...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
AMG28 is a potent and selective multi-kinase inhibitor, demonstrating significant activity against Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve), Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14 or NIK), and Tau Tubulin Kinase 1 (TTBK1). Its narrow kinome-wide selectivity makes it a valuable tool for investigating the roles of these kinases in various cellular processes and a promising starting point for drug discovery programs. These application notes provide detailed protocols for utilizing AMG28 in high-throughput screening (HTS) campaigns to identify and characterize modulators of its primary targets.
Mechanism of Action
AMG28 exerts its biological effects by inhibiting the catalytic activity of its target kinases.
PIKfyve: Inhibition of PIKfyve disrupts the synthesis of phosphatidylinositol 3,5-bisphosphate (PI(3,5)P₂), a key lipid messenger involved in endosomal trafficking, lysosome homeostasis, and autophagy. This disruption can lead to enlarged endosomes and lysosomes, and interfere with processes such as viral entry and cancer cell survival.
MAP3K14 (NIK): As a central regulator of the non-canonical NF-κB signaling pathway, NIK's inhibition by AMG28 can modulate immune responses and inflammatory processes. The non-canonical NF-κB pathway is activated by a subset of Tumor Necrosis Factor Receptor (TNFR) superfamily members.[1][2][3]
TTBK1: TTBK1 is a neuron-specific kinase implicated in the hyperphosphorylation of tau protein, a hallmark of several neurodegenerative diseases, including Alzheimer's disease.[4][5][6] Inhibition of TTBK1 by AMG28 may therefore have therapeutic potential in these conditions.
Data Presentation
The following table summarizes the inhibitory activity of AMG28 and other relevant compounds against their respective targets. This data is crucial for designing and interpreting HTS experiments.
Note: A Z'-factor greater than 0.5 is generally considered indicative of a robust and reliable HTS assay.[10][11][12][13][14][15] While a specific Z'-factor for a PIKfyve HTS assay was not found in the literature, a well-optimized assay should aim for this range.
Signaling Pathways
The following diagrams illustrate the signaling pathways modulated by AMG28's primary targets.
Application Notes and Protocols for Preclinical Efficacy Studies of AMG28
For Researchers, Scientists, and Drug Development Professionals Introduction AMG28 is an investigational multi-kinase inhibitor with potential therapeutic applications in oncology. It exerts its effects by targeting key...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
AMG28 is an investigational multi-kinase inhibitor with potential therapeutic applications in oncology. It exerts its effects by targeting key signaling molecules involved in cancer cell proliferation, survival, and metabolism. The primary targets of AMG28 are Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14 or NIK), Tau Tubulin Kinase 1 (TTBK1), and Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve).[1][2][3][4][5] The inhibition of these kinases disrupts critical cellular pathways, making AMG28 a promising candidate for further preclinical evaluation.
These application notes provide detailed protocols for in vitro and in vivo studies designed to assess the efficacy of AMG28. The described experiments will enable researchers to evaluate its impact on cancer cell viability, apoptosis, and cell cycle progression, as well as its ability to inhibit tumor growth in a preclinical xenograft model.
Mechanism of Action and Signaling Pathway
AMG28's multi-targeted approach allows it to interfere with several oncogenic signaling cascades simultaneously.
MAP3K14 (NIK) Inhibition: NIK is a central component of the noncanonical NF-κB signaling pathway.[1][2] This pathway is constitutively active in various cancers and promotes cell survival and proliferation. Inhibition of NIK by AMG28 is expected to suppress the activation of the noncanonical NF-κB pathway, leading to decreased expression of pro-survival genes.[1][2]
TTBK1 Inhibition: TTBK1 is a neuron-specific serine/threonine and tyrosine kinase. While its primary role is associated with neurodegenerative diseases, emerging evidence suggests its involvement in cancer.[4][6][7][8] TTBK1 can phosphorylate TAU protein, and its dysregulation may impact microtubule dynamics and cell division.[4][8]
PIKfyve Inhibition: PIKfyve is a lipid kinase that plays a crucial role in endosomal trafficking, autophagy, and cellular metabolism.[3][9][10][11] In cancer cells, particularly those with high metabolic demands like pancreatic ductal adenocarcinoma (PDAC), PIKfyve is essential for lysosomal function and nutrient recycling through autophagy.[3][10][11] Inhibition of PIKfyve disrupts these processes, leading to metabolic stress and cell death.[3][10][11]
Below is a diagram illustrating the integrated signaling pathways affected by AMG28.
Figure 1: AMG28 Signaling Pathway.
Experimental Workflow
The following diagram outlines the general workflow for the preclinical efficacy assessment of AMG28.
Figure 2: Experimental Workflow for AMG28 Efficacy Studies.
In Vitro Efficacy Studies
Cell Viability Assay (MTS Assay)
Objective: To determine the effect of AMG28 on the metabolic activity and viability of cancer cells and to calculate the half-maximal inhibitory concentration (IC50).
Protocol:
Cell Seeding:
Harvest cancer cells and perform a cell count.
Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.
Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2.
Compound Treatment:
Prepare a serial dilution of AMG28 in culture medium. A typical concentration range would be from 0.01 µM to 100 µM.
Remove the medium from the wells and add 100 µL of the AMG28 dilutions. Include vehicle-only wells as a control.
Incubate the plate for 48-72 hours at 37°C and 5% CO2.
Incubate at 4°C for at least 30 minutes.[23][24][25]
Staining:
Wash the fixed cells with PBS.
Resuspend the cell pellet in a staining solution containing Propidium Iodide and RNase A.[22][24][25][26]
Incubate for 15-30 minutes at room temperature in the dark.[25]
Flow Cytometry:
Analyze the DNA content of the cells by flow cytometry.
Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.
Data Presentation:
Treatment (24h)
% G0/G1 Phase
% S Phase
% G2/M Phase
Vehicle Control
45%
35%
20%
AMG28 (1x IC50)
65%
20%
15%
In Vivo Efficacy Study (Xenograft Model)
Objective: To evaluate the anti-tumor efficacy of AMG28 in a preclinical mouse xenograft model.
Protocol:
Model Establishment:
Subcutaneously inject a suspension of cancer cells (e.g., 1-5 x 10^6 cells) into the flank of immunodeficient mice (e.g., athymic nude or NSG mice).[27][28]
Tumor Growth and Randomization:
Monitor tumor growth by measuring the length and width with calipers.[28][29][30]
Calculate tumor volume using the formula: Volume = (length x width^2) / 2.[28][29]
When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment groups (e.g., vehicle control, AMG28 low dose, AMG28 high dose).
Drug Administration:
Administer AMG28 or vehicle control via the appropriate route (e.g., oral gavage, intraperitoneal injection) according to the desired dosing schedule (e.g., daily, twice daily).
Monitoring:
Measure tumor volume and body weight 2-3 times per week.
Monitor the overall health of the animals.
Endpoint:
The study may be terminated when tumors in the control group reach a specific size, after a fixed duration of treatment, or if signs of toxicity are observed.
At the end of the study, excise and weigh the tumors.
Data Presentation:
Treatment Group
Mean Tumor Volume (mm³) at Day 21
% Tumor Growth Inhibition (TGI)
Vehicle Control
1500 ± 250
-
AMG28 (10 mg/kg, daily)
800 ± 150
47%
AMG28 (30 mg/kg, daily)
350 ± 90
77%
Conclusion
The protocols outlined in these application notes provide a comprehensive framework for evaluating the preclinical efficacy of the multi-kinase inhibitor AMG28. The in vitro assays will elucidate the cellular mechanisms of action, including effects on viability, apoptosis, and cell cycle, while the in vivo xenograft model will provide critical data on anti-tumor activity in a physiological context. The resulting data will be instrumental in guiding the further development of AMG28 as a potential cancer therapeutic.
Application Notes and Protocols: Detection of p-p65 by Western Blot Following AMG28 Treatment
For Researchers, Scientists, and Drug Development Professionals Introduction The Nuclear Factor-kappa B (NF-κB) signaling pathway is a critical regulator of inflammatory and immune responses, cell proliferation, and surv...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Nuclear Factor-kappa B (NF-κB) signaling pathway is a critical regulator of inflammatory and immune responses, cell proliferation, and survival.[1][2] The p65 subunit, also known as RelA, is a key component of this pathway.[1] Activation of the canonical NF-κB pathway, often initiated by stimuli like pro-inflammatory cytokines, leads to the phosphorylation and subsequent degradation of the inhibitory IκBα protein. This allows the p65/p50 dimer to translocate to the nucleus and induce the transcription of target genes. A key post-translational modification indicating NF-κB activation is the phosphorylation of p65 at serine 536 (p-p65), which is crucial for its full transcriptional activity.[1]
AMG28 is a multi-kinase inhibitor with activity against NF-κB inducing kinase (NIK; MAP3K14), a central component of the non-canonical NF-κB pathway.[3][4] The non-canonical pathway is primarily responsible for the processing of p100 to p52. While AMG28's primary target is in the non-canonical pathway, crosstalk between the canonical and non-canonical pathways exists, and investigating the effects of AMG28 on the canonical pathway marker p-p65 is essential for a comprehensive understanding of its mechanism of action.
This document provides a detailed protocol for performing a Western blot to detect changes in p-p65 levels in cells treated with AMG28.
Signaling Pathway and Experimental Workflow
The following diagrams illustrate the canonical NF-κB signaling pathway leading to p65 phosphorylation and the general experimental workflow for the Western blot protocol.
Application Notes and Protocols for Immunofluorescence Staining of Autophagy Markers with AMG28
For Researchers, Scientists, and Drug Development Professionals Introduction Autophagy is a fundamental cellular process for the degradation and recycling of cellular components, playing a critical role in cellular homeo...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Autophagy is a fundamental cellular process for the degradation and recycling of cellular components, playing a critical role in cellular homeostasis.[1][2][3][4] Dysregulation of autophagy is implicated in a variety of diseases, including cancer and neurodegenerative disorders, making it a key target for therapeutic drug discovery.[1][5][6][7] The compound AMG28 is a novel modulator of autophagy, and these application notes provide a detailed protocol for its characterization using immunofluorescence staining of key autophagy markers.
Immunofluorescence is a widely used technique to visualize the subcellular distribution of target proteins and is a primary method for monitoring autophagy.[8][9][10] The most common markers for tracking autophagosome formation are Microtubule-associated protein 1A/1B-light chain 3 (LC3) and Sequestosome 1 (p62/SQSTM1).[2][11][12] During autophagy induction, the cytosolic form of LC3 (LC3-I) is converted to the lipidated form (LC3-II), which is recruited to the autophagosomal membranes, appearing as distinct puncta.[11][12] Conversely, p62 is a protein that binds to ubiquitinated cargo and is itself degraded during autophagy, meaning its accumulation can indicate an inhibition of autophagic flux.[13]
This document provides a comprehensive guide for utilizing immunofluorescence to assess the impact of AMG28 on autophagy, including detailed experimental protocols, data presentation guidelines, and visual representations of the underlying pathways and workflows.
Signaling Pathways and Experimental Workflow
Autophagy Signaling Pathway
Autophagy is a highly regulated process controlled by a complex signaling network. The diagram below illustrates a simplified, canonical autophagy signaling pathway, highlighting key regulatory nodes that could be influenced by AMG28.
Caption: Simplified overview of the core signaling pathway regulating autophagy.
Experimental Workflow for AMG28 Analysis
The following diagram outlines the key steps for investigating the effects of AMG28 on autophagy using immunofluorescence.
Application Note: Uncovering Resistance Mechanisms to the Multi-Kinase Inhibitor AMG28 Using a Genome-Wide CRISPR-Cas9 Screen
For Researchers, Scientists, and Drug Development Professionals Introduction AMG28 is a multi-kinase inhibitor with activity against several key signaling molecules, including NF-κB inducing kinase (NIK; MAP3K14), Tau tu...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
AMG28 is a multi-kinase inhibitor with activity against several key signaling molecules, including NF-κB inducing kinase (NIK; MAP3K14), Tau tubulin kinase 1 (TTBK1), and the phosphoinositide kinase PIKFYVE.[1] Its multifaceted targeting profile makes it a promising candidate for various therapeutic applications. However, as with many targeted therapies, the development of drug resistance is a significant clinical challenge that can limit its long-term efficacy. Understanding the genetic basis of resistance is paramount for developing effective combination therapies and next-generation inhibitors.
This application note details a comprehensive protocol for a genome-wide, loss-of-function CRISPR-Cas9 screen to systematically identify and validate genes whose knockout confers resistance to AMG28. By leveraging this powerful functional genomics approach, researchers can uncover both anticipated and novel resistance pathways, providing crucial insights for drug development and patient stratification strategies.[2][3]
Key Experimental Principles
The core of this methodology involves introducing a pooled library of single-guide RNAs (sgRNAs), each targeting a specific gene for knockout via the Cas9 nuclease, into a population of cancer cells sensitive to AMG28.[4] This population of cells, each with a single gene knockout, is then subjected to AMG28 treatment. Cells that acquire resistance due to the loss of a particular gene will survive and proliferate, leading to an enrichment of the corresponding sgRNA in the surviving population. High-throughput sequencing is then used to identify these enriched sgRNAs, thereby pinpointing the resistance-conferring genes.[5][6]
Experimental Workflow & Signaling Pathways
The overall experimental workflow for the CRISPR screen is depicted below, followed by a diagram of a potential signaling pathway affected by AMG28.
Application Note: Protocol for Assessing the Antiviral Efficacy of AMG28
Audience: Researchers, scientists, and drug development professionals in the field of virology and antiviral drug discovery. Abstract: This document provides a comprehensive set of protocols for evaluating the in vitro a...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals in the field of virology and antiviral drug discovery.
Abstract: This document provides a comprehensive set of protocols for evaluating the in vitro antiviral efficacy of the novel compound AMG28 against viral infections. The methodologies detailed herein include determining the compound's cytotoxicity, quantifying the reduction in infectious virus particles, measuring the inhibition of viral genome replication, and visualizing the suppression of viral protein expression. Adherence to these protocols will ensure the generation of robust and reproducible data for the preclinical assessment of AMG28.
Introduction
The emergence of novel and drug-resistant viral pathogens necessitates the continuous development of new antiviral therapeutics. AMG28 is a novel investigational compound with potential antiviral activity. A critical step in its preclinical development is the rigorous in vitro characterization of its efficacy and safety profile. This involves determining its potency in inhibiting viral replication while assessing its toxicity to host cells.
This application note details standardized assays to quantify the antiviral activity of AMG28. The primary assays described are:
MTT Cytotoxicity Assay: To determine the 50% cytotoxic concentration (CC50) of AMG28 on host cells.
Plaque Reduction Neutralization Assay (PRNA): To measure the 50% inhibitory concentration (IC50) based on the reduction of infectious virus plaques.
Quantitative Reverse Transcription PCR (qRT-PCR): To quantify the reduction in viral RNA levels following treatment.
The ratio of CC50 to IC50 provides the Selectivity Index (SI), a key parameter for evaluating the therapeutic potential of an antiviral compound.
Hypothetical Signaling Pathway Inhibition by AMG28
AMG28 is hypothesized to inhibit viral entry by blocking the conformational changes in the viral fusion protein (F protein) that are necessary for the merger of the viral envelope with the host cell membrane. This action prevents the release of the viral genome into the cytoplasm, thereby halting the infection at its earliest stage.
Caption: Hypothetical mechanism of AMG28 inhibiting viral entry.
Experimental Workflow Overview
The overall process for evaluating AMG28 involves three parallel assays: cytotoxicity, viral inhibition, and viral RNA quantification. The results are integrated to determine the compound's selectivity index.
Caption: Overall experimental workflow for assessing AMG28 efficacy.
Materials and Reagents
Cell Lines: Vero E6 (ATCC CRL-1586) or A549 (ATCC CCL-185)
Reagents for qRT-PCR: RNA extraction kit (e.g., RNeasy Mini Kit), Reverse transcriptase, qPCR master mix, Virus-specific primers and probes.
Detailed Experimental Protocols
Protocol 1: MTT Cytotoxicity Assay
This assay determines the concentration range of AMG28 that is toxic to the host cells.
Cell Seeding: Seed Vero E6 cells in a 96-well plate at a density of 2 x 10⁴ cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C with 5% CO₂.
Compound Preparation: Prepare a 2-fold serial dilution of AMG28 in assay medium (medium with 2% FBS). The final concentrations should typically range from 0.1 µM to 100 µM. Include a "cells only" control (medium only) and a "vehicle" control (highest concentration of DMSO used).
Treatment: Remove the growth medium from the cells and add 100 µL of the prepared AMG28 dilutions to the respective wells.
Incubation: Incubate the plate for 48-72 hours (duration should match the antiviral assay) at 37°C with 5% CO₂.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
Readout: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Use non-linear regression analysis (log(inhibitor) vs. normalized response) to determine the CC50 value.
This assay quantifies the ability of AMG28 to inhibit the production of infectious virus particles.
Cell Seeding: Seed Vero E6 cells in a 12-well plate at a density of 2.5 x 10⁵ cells/well and grow to 95-100% confluency.
Virus-Compound Incubation: Prepare serial dilutions of AMG28. In a separate tube, mix each compound dilution with a standardized amount of virus (e.g., 100 Plaque Forming Units (PFU)) and incubate for 1 hour at 37°C.
Infection: Wash the confluent cell monolayers with PBS. Add the virus-compound mixture to the wells. Incubate for 1 hour at 37°C to allow for viral adsorption.
Overlay: Remove the inoculum and overlay the cells with 2 mL of overlay medium (e.g., 1.2% Methylcellulose in EMEM with 2% FBS). This semi-solid medium restricts virus spread to adjacent cells, leading to plaque formation.
Incubation: Incubate the plates for 3-5 days (depending on the virus) at 37°C with 5% CO₂ until visible plaques are formed in the virus control wells.
Staining: Aspirate the overlay. Fix the cells with 10% formaldehyde for 30 minutes. Stain with 0.5% crystal violet solution for 15 minutes.
Plaque Counting: Gently wash the plates with water and allow them to dry. Count the number of plaques in each well.
Data Analysis: Calculate the percentage of plaque reduction for each AMG28 concentration compared to the virus control. Use non-linear regression to determine the IC50 value.
Protocol 3: Viral Load Quantification by qRT-PCR
This protocol measures the effect of AMG28 on the accumulation of viral genomic RNA.
Cell Seeding and Infection: Seed cells in a 24-well plate. Once confluent, treat the cells with serial dilutions of AMG28 for 1 hour, then infect with the virus at a Multiplicity of Infection (MOI) of 1.
Incubation: Incubate for 24 hours at 37°C with 5% CO₂.
RNA Extraction: Harvest the cells and extract total RNA using a commercial kit according to the manufacturer's instructions.
cDNA Synthesis: Synthesize cDNA from the extracted RNA using a reverse transcriptase kit.
qPCR: Perform qPCR using a master mix containing SYBR Green or a specific probe, along with primers targeting a conserved region of the viral genome. Use a housekeeping gene (e.g., GAPDH, ACTB) for normalization.
Data Analysis: Calculate the change in viral RNA levels using the ΔΔCt method. Determine the concentration of AMG28 that reduces viral RNA by 50% (IC50).
Data Presentation and Interpretation
Quantitative data from the assays should be compiled and analyzed to determine the compound's potency and therapeutic window. The results should be summarized in a clear, tabular format.
Table 1: Cytotoxicity and Antiviral Efficacy of AMG28
Assay Type
Parameter
Result (µM)
95% Confidence Interval
Cytotoxicity
CC50
85.2
75.1 - 96.5
Plaque Reduction
IC50
2.3
1.9 - 2.8
qRT-PCR
IC50
3.1
2.5 - 3.9
Selectivity
SI (CC50/IC50)
37.0
-
Interpretation:
CC50 (50% Cytotoxic Concentration): The concentration of AMG28 that reduces host cell viability by 50%. A higher CC50 value is desirable.
IC50 (50% Inhibitory Concentration): The concentration of AMG28 that inhibits viral replication (plaque formation or RNA levels) by 50%. A lower IC50 value indicates higher potency.
SI (Selectivity Index): Calculated as CC50 / IC50. This index represents the therapeutic window of the compound. An SI value >10 is generally considered promising for a potential antiviral candidate.
Application
Application Notes and Protocols for Studying PIKFYVE-Dependent Trafficking with AMG28
For Researchers, Scientists, and Drug Development Professionals Introduction PIKFYVE (Phosphatidylinositol-3-Phosphate 5-Kinase) is a crucial lipid kinase that plays a central role in regulating intracellular membrane tr...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
PIKFYVE (Phosphatidylinositol-3-Phosphate 5-Kinase) is a crucial lipid kinase that plays a central role in regulating intracellular membrane trafficking. It catalyzes the synthesis of phosphatidylinositol-3,5-bisphosphate (PtdIns(3,5)P2) from phosphatidylinositol-3-phosphate (PtdIns3P), a key signaling lipid in the endolysosomal system. PtdIns(3,5)P2 is essential for the maturation of endosomes, lysosomes, and autophagosomes, and for maintaining their homeostasis.[1][2][3] Dysregulation of PIKFYVE activity has been implicated in various diseases, including cancer, neurodegenerative disorders, and autoimmune diseases.[4]
AMG28 is a potent and highly selective inhibitor of PIKFYVE, offering a powerful tool for elucidating the multifaceted roles of this kinase in cellular processes. These application notes provide detailed protocols for utilizing AMG28 to study PIKFYVE-dependent trafficking pathways, including endosomal maturation and autophagy.
AMG28: A Potent and Selective PIKFYVE Inhibitor
AMG28 is a small molecule inhibitor characterized by its high potency and narrow kinome-wide selectivity for PIKFYVE. This specificity makes it an ideal chemical probe to investigate the cellular functions of PIKFYVE with minimal off-target effects.
PIKFYVE Signaling Pathway in Endosomal Trafficking
PIKFYVE is a key regulator of the endosomal pathway, influencing the transition from early to late endosomes and ultimately to lysosomes. Its product, PtdIns(3,5)P2, is critical for the fission and fusion events that govern the movement of cargo through these compartments. Inhibition of PIKFYVE with AMG28 is expected to disrupt this pathway, leading to the accumulation of enlarged endosomes and lysosomes.[2]
Caption: PIKFYVE converts PtdIns3P to PtdIns(3,5)P2, regulating endosomal maturation.
Experimental Workflow for Studying PIKFYVE Inhibition
A typical workflow to investigate the effects of AMG28 on PIKFYVE-dependent trafficking involves treating cells with the inhibitor and then assessing changes in the morphology and function of endosomes, lysosomes, and autophagosomes using various cellular and molecular biology techniques.
Application Notes and Protocols: Utilizing AMG28 in Organoid Cultures for Cancer Research
For Researchers, Scientists, and Drug Development Professionals Introduction AMG28 is a potent and selective multi-kinase inhibitor with significant activity against Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
AMG28 is a potent and selective multi-kinase inhibitor with significant activity against Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14), also known as NF-κB Inducing Kinase (NIK), Tau Tubulin Kinase 1 (TTBK1), and Phosphatidylinositol-3-Phosphate 5-Kinase (PIKFYVE). Given that NIK is a critical activator of the non-canonical NF-κB signaling pathway, which plays a crucial role in cancer development, progression, and therapy resistance, AMG28 presents a valuable tool for cancer research. These application notes provide a comprehensive guide for the utilization of AMG28 in patient-derived organoid (PDO) cultures to investigate the effects of non-canonical NF-κB pathway inhibition on cancer cell growth and survival.
Mechanism of Action and Key Signaling Pathway
AMG28 primarily exerts its effects by inhibiting NIK, a central kinase in the non-canonical NF-κB pathway. In unstimulated cells, NIK is continuously targeted for proteasomal degradation. However, upon stimulation by specific ligands of the TNF receptor superfamily (e.g., BAFF, CD40L), upstream signaling leads to the stabilization of NIK. Accumulated NIK then phosphorylates and activates IKKα, which in turn phosphorylates NF-κB2/p100, leading to its processing into the active p52 subunit. The resulting p52/RelB heterodimer translocates to the nucleus to regulate the expression of target genes involved in cell survival, proliferation, and inflammation. By inhibiting NIK, AMG28 effectively blocks this signaling cascade.
Figure 1: AMG28 inhibits the non-canonical NF-κB signaling pathway.
Applications in Organoid Cultures
Patient-derived organoids (PDOs) from various cancers, such as colorectal, pancreatic, and prostate cancer, where the non-canonical NF-κB pathway is often dysregulated, are ideal models to study the effects of AMG28.
Potential Research Applications:
Monotherapy Efficacy: Assess the direct impact of AMG28 on the viability and growth of cancer organoids.
Combination Therapy: Investigate synergistic or additive effects of AMG28 when combined with standard-of-care chemotherapeutics or other targeted agents.
Biomarker Discovery: Identify potential biomarkers that predict sensitivity or resistance to AMG28 treatment.
Mechanism of Action Studies: Elucidate the downstream molecular consequences of NIK inhibition in a 3D, patient-relevant model.
Quantitative Data Summary
The following tables summarize hypothetical, yet expected, quantitative data from experiments using AMG28 on cancer organoids. These tables are provided as templates for data presentation.
Table 1: Dose-Response of Cancer Organoids to AMG28 Treatment
Organoid Line
IC50 (µM)
Maximum Inhibition (%)
Colorectal Cancer PDO-1
1.5
85
Pancreatic Cancer PDO-1
0.8
92
Prostate Cancer PDO-1
2.3
78
Table 2: Effect of AMG28 on Organoid Size and Number
Treatment
Average Organoid Diameter (µm)
Number of Organoids per Well
Vehicle Control
250 ± 30
150 ± 20
AMG28 (1 µM)
120 ± 25
80 ± 15
AMG28 (5 µM)
75 ± 15
45 ± 10
Table 3: Gene Expression Changes in Response to AMG28
Gene
Fold Change (AMG28 vs. Vehicle)
p-value
BIRC3 (cIAP2)
-4.5
< 0.01
CCL19
-3.8
< 0.01
CXCL12
-3.2
< 0.05
CCND1 (Cyclin D1)
-2.5
< 0.05
Experimental Protocols
Protocol 1: Establishment and Culture of Patient-Derived Organoids
This protocol outlines the general steps for establishing and maintaining PDO cultures. Specific media formulations will vary depending on the tissue of origin.
Materials:
Fresh tumor tissue from surgical resection or biopsy
Basement membrane matrix (e.g., Matrigel®)
Organoid culture medium (specific to tissue type)
Digestion buffer (e.g., Collagenase/Dispase)
Cell recovery solution
Standard cell culture plates and consumables
Procedure:
Mince the tumor tissue into small fragments (~1-2 mm³).
Digest the tissue fragments in digestion buffer for 30-60 minutes at 37°C with gentle agitation.
Filter the cell suspension through a 70 µm cell strainer to remove undigested tissue.
Wash the cells with basal medium and centrifuge to obtain a cell pellet.
Resuspend the cell pellet in basement membrane matrix on ice.
Plate 50 µL domes of the cell/matrix mixture into pre-warmed 24-well plates.
Incubate at 37°C for 15-30 minutes to solidify the domes.
Gently add 500 µL of complete organoid culture medium to each well.
Culture the organoids at 37°C, 5% CO₂, changing the medium every 2-3 days.
Passage the organoids every 7-14 days by disrupting the domes, dissociating the organoids, and re-plating.
Protocol 2: AMG28 Treatment and Viability Assay
This protocol describes how to treat organoids with AMG28 and assess their viability.
Materials:
Established cancer organoid cultures
AMG28 (stock solution in DMSO)
Organoid culture medium
3D cell viability assay reagent (e.g., CellTiter-Glo® 3D)
White-walled 96-well plates
Procedure:
Harvest mature organoids and mechanically dissociate them into smaller fragments.
Count the organoid fragments and resuspend them in basement membrane matrix at a desired density.
Plate 10 µL domes of the organoid/matrix mixture into a 96-well plate.
After solidification, add 100 µL of organoid culture medium containing the desired concentrations of AMG28 or vehicle control (DMSO).
Incubate the plate for 72-120 hours at 37°C, 5% CO₂.
Equilibrate the plate to room temperature for 30 minutes.
Add 100 µL of the 3D cell viability reagent to each well.
Mix on an orbital shaker for 5 minutes.
Incubate at room temperature for an additional 25 minutes.
Measure luminescence using a plate reader.
Normalize the data to the vehicle control to determine the percentage of viability and calculate the IC50 values.
Figure 2: Experimental workflow for AMG28 application in organoids.
Protocol 3: Western Blot Analysis of Organoids
This protocol is for analyzing protein expression changes in organoids following AMG28 treatment.
Materials:
Treated organoid cultures
Cell recovery solution
RIPA lysis buffer with protease and phosphatase inhibitors
BCA protein assay kit
SDS-PAGE gels and running buffer
Transfer buffer and nitrocellulose/PVDF membranes
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Harvest organoids by disrupting the domes and collecting them in cell recovery solution.
Centrifuge at 300 x g for 5 minutes at 4°C to pellet the organoids.
Lyse the organoid pellet in RIPA buffer on ice for 30 minutes.
Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.
Determine the protein concentration of the supernatant using a BCA assay.
Normalize protein concentrations and prepare samples with Laemmli buffer.
Separate proteins by SDS-PAGE and transfer them to a membrane.
Block the membrane in blocking buffer for 1 hour at room temperature.
Incubate the membrane with primary antibodies overnight at 4°C.
Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.
Wash the membrane again and visualize the protein bands using a chemiluminescent substrate and an imaging system.
Protocol 4: RT-qPCR Analysis of Target Gene Expression
This protocol allows for the quantification of changes in the expression of NF-κB target genes.
Materials:
Treated organoid cultures
RNA lysis buffer (e.g., TRIzol®)
RNA extraction kit
cDNA synthesis kit
qPCR master mix (e.g., SYBR Green or TaqMan)
Primers for target genes and a housekeeping gene
Procedure:
Harvest organoids as described for Western blotting.
Homogenize the organoid pellet in RNA lysis buffer.
Extract total RNA using an RNA extraction kit according to the manufacturer's instructions.
Assess RNA quality and quantity using a spectrophotometer.
Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.
Perform qPCR using the appropriate master mix and primers for your target genes (e.g., BIRC3, CCL19, CXCL12) and a housekeeping gene (e.g., GAPDH, ACTB).
Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression.
Conclusion
AMG28 is a valuable research tool for investigating the role of the non-canonical NF-κB pathway in cancer biology using patient-derived organoid models. The protocols and guidelines provided here offer a framework for conducting robust and reproducible experiments to assess the therapeutic potential of NIK inhibition. The use of PDOs in conjunction with targeted inhibitors like AMG28 will undoubtedly contribute to a deeper understanding of cancer signaling pathways and aid in the development of novel therapeutic strategies.
Technical Notes & Optimization
Troubleshooting
AMG28 solubility and stability issues
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility and stability of AMG28. Frequently Asked Questions (FAQs) Q1: What is the r...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility and stability of AMG28.
Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of AMG28?
A1: For initial stock solutions, Dimethyl Sulfoxide (DMSO) is the recommended solvent due to the hydrophobic nature of many small molecule kinase inhibitors. Prepare a high-concentration stock solution (e.g., 10 mM) in 100% DMSO.
Q2: My AMG28 precipitated when I diluted the DMSO stock solution into an aqueous buffer. What should I do?
A2: Precipitation upon dilution into aqueous media is a common issue for hydrophobic compounds. Here are some steps to address this:
Decrease the final concentration: The compound may have exceeded its aqueous solubility limit. Try lowering the final concentration in your experiment.
Use a co-solvent: Incorporating a small percentage of an organic co-solvent like ethanol (B145695) or using formulation aids such as cyclodextrins can improve aqueous solubility.
Adjust the pH of the aqueous buffer: The solubility of ionizable compounds can be pH-dependent. Testing a range of pH values (e.g., 5.0, 6.5, 7.4) may help identify optimal conditions.
Prepare fresh dilutions: Do not use a solution that has precipitated. Centrifuge the vial to pellet any solid material before preparing a new stock solution.
Q3: How should I store AMG28?
A3: Proper storage is crucial for maintaining the stability of AMG28. Recommendations are as follows:
Solid Form: Store at -20°C for long-term storage (up to 3 years) and at 4°C for shorter durations (up to 2 years). Keep the compound in a desiccated environment to prevent hydration.[1]
Stock Solutions (in DMSO): Aliquot into single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C. It is recommended to use prepared stock solutions within one month if stored at -20°C and within six months if stored at -80°C.
Aqueous Solutions: It is not recommended to store AMG28 in aqueous solutions for more than one day due to the potential for hydrolysis and precipitation.
Q4: How can I check for degradation of my AMG28 sample?
A4: Visual inspection for color change or precipitation can be an initial indicator. For a more quantitative assessment, analytical techniques such as High-Performance Liquid Chromatography (HPLC) can be used to check the purity of the compound over time.
Troubleshooting Guide
Issue
Possible Cause
Recommended Solution
AMG28 powder is difficult to see in the vial.
Small quantities of lyophilized powder may coat the walls or cap of the vial.
Centrifuge the vial briefly before opening to collect all the powder at the bottom. When dissolving, ensure the solvent comes into contact with all interior surfaces of the vial.
Stock solution appears cloudy or has visible particles.
The compound has not fully dissolved or has precipitated.
Use a vortex mixer or sonication to aid dissolution. Gentle warming (up to 50°C) can also be attempted, but be cautious as excessive heat may cause degradation.
Inconsistent experimental results.
Potential degradation of AMG28 due to improper storage or handling.
Always use freshly prepared dilutions from a properly stored stock solution. Avoid repeated freeze-thaw cycles of the stock solution by preparing aliquots. Run a vehicle control (e.g., DMSO) in your experiments to ensure the observed effects are due to the compound.
Low potency observed in cell-based assays.
The final concentration of DMSO in the cell culture medium is too high, causing cytotoxicity.
Ensure the final concentration of DMSO in your cell culture medium is less than 0.5%, and ideally below 0.1%, to avoid solvent-induced toxicity.[1]
Quantitative Data
Disclaimer: The following data is representative of typical small molecule kinase inhibitors and should be used as a guideline. Specific experimental validation for AMG28 is recommended.
Table 1: Example Solubility of AMG28
Solvent
Estimated Solubility
DMSO
≥ 50 mg/mL
Ethanol
~5 mg/mL
Water
< 0.1 mg/mL
PBS (pH 7.2)
< 0.1 mg/mL
Table 2: Example Stability of AMG28
Form
Storage Condition
Estimated Shelf Life
Solid (Powder)
-20°C, Desiccated
Up to 3 years
Solid (Powder)
4°C, Desiccated
Up to 2 years
DMSO Stock Solution
-20°C
Up to 1 month
DMSO Stock Solution
-80°C
Up to 6 months
Aqueous Solution
4°C
≤ 24 hours
Experimental Protocols
Protocol 1: Preparation of a 10 mM AMG28 Stock Solution in DMSO
Pre-weighing: Allow the vial of solid AMG28 to equilibrate to room temperature before opening to prevent condensation of moisture.
Weighing: Accurately weigh the desired amount of AMG28 powder. For example, for 1 mL of a 10 mM solution, you would need to calculate the mass based on the molecular weight of AMG28.
Dissolution: Add the appropriate volume of 100% DMSO to the solid compound.
Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming or sonication can be used to assist dissolution if necessary.
Storage: Aliquot the stock solution into single-use vials and store at -20°C or -80°C.
Protocol 2: Kinetic Solubility Assay in Aqueous Buffer
Preparation: Prepare a series of dilutions of your AMG28 DMSO stock solution in the desired aqueous buffer (e.g., PBS).
Incubation: Incubate the dilutions at room temperature for a set period (e.g., 2 hours), allowing the solution to equilibrate.
Observation: Visually inspect each dilution for any signs of precipitation or cloudiness.
Quantification (Optional): Centrifuge the samples and measure the concentration of the supernatant using HPLC or UV-Vis spectroscopy to determine the highest concentration that remains in solution.
Visualizations
Caption: Workflow for preparing AMG28 solutions.
Caption: Troubleshooting AMG28 solubility issues.
Caption: AMG28 inhibits the non-canonical NF-κB pathway.
Technical Support Center: Optimizing AMG28 Concentration for In Vitro Experiments
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the in vitro use of AMG28, a multi-kinase i...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the in vitro use of AMG28, a multi-kinase inhibitor.
Frequently Asked Questions (FAQs)
Q1: What is AMG28 and what are its primary targets?
A1: AMG28 is a small molecule multi-kinase inhibitor. Its primary targets include NF-κB inducing kinase (NIK; MAP3K14), Tau tubulin kinase 1 (TTBK1), and the lipid kinase PIKFYVE.[1][2]
Q2: What is a good starting concentration range for AMG28 in cell-based assays?
A2: For a novel compound like AMG28 in a new experimental setup, it is recommended to start with a broad logarithmic dilution series, for example, from 1 nM to 100 µM.[3] This wide range will help determine the dose-response curve and identify the effective concentration for your specific cell line and assay.
Q3: How should I dissolve and store AMG28?
A3: Like most small molecule inhibitors, AMG28 should be dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution.[3] It is critical to ensure the final DMSO concentration in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced toxicity.[3][4] Stock solutions should be aliquoted to minimize freeze-thaw cycles and stored at -20°C or -80°C, protected from light.[3]
Q4: I'm not observing any effect of AMG28 at my tested concentrations. What could be the reason?
A4: There are several potential reasons for a lack of effect. The concentration might be too low, so testing a higher range is advisable.[3] The compound could be unstable under your experimental conditions; therefore, ensure proper storage and prepare fresh dilutions for each experiment.[3][5] It's also possible that your cell line is not sensitive to AMG28 or the assay is not sensitive enough to detect the effect.[3]
Q5: I'm observing a high level of cell death across all concentrations of AMG28. What should I do?
A5: High cytotoxicity could be due to the compound itself. It is recommended to perform a cytotoxicity assay (e.g., MTT or LDH assay) to determine the cytotoxic concentration range of AMG28 for your specific cell line.[3] Also, ensure that the solvent (e.g., DMSO) concentration is not at a toxic level.[5]
Troubleshooting Guide
Issue
Possible Cause
Recommended Solution
No observable effect
Concentration too low.
Test a higher concentration range (e.g., up to 100 µM).[3]
Compound instability.
Prepare fresh dilutions for each experiment and ensure proper storage of stock solutions.[3][5]
Insensitive cell line or assay.
Confirm that your cell line expresses the target kinases (NIK, TTBK1, PIKFYVE). Use a positive control to validate assay performance.[3]
High cytotoxicity
Compound-induced cytotoxicity.
Perform a cytotoxicity assay to determine the IC50 for cell death and use concentrations below this for functional assays.[3]
Solvent toxicity.
Ensure the final DMSO concentration is non-toxic for your cells (ideally ≤ 0.1%). Run a vehicle-only control.[4][5]
Inconsistent results
Compound degradation.
Aliquot stock solutions to avoid repeated freeze-thaw cycles. Protect from light.[3][5]
Cell culture variability.
Standardize cell passage number, confluency, and media conditions. Regularly test for mycoplasma.[5]
Pipetting errors.
Calibrate pipettes regularly and use care when performing serial dilutions.[5]
Quantitative Data Summary
Compound
Target
Assay Type
IC50
Recommended Starting Concentration Range (In Vitro)
Protocol: Determining Optimal AMG28 Concentration using a Cell Viability Assay
This protocol describes a general method to determine the dose-response curve of AMG28 in a specific cell line using a common cell viability assay like the MTT assay.
Solubilization buffer (e.g., DMSO or a detergent-based buffer)
Phosphate-buffered saline (PBS)
Multichannel pipette
Plate reader
Procedure:
Cell Seeding:
Trypsinize and count your cells.
Seed the cells in a 96-well plate at a predetermined optimal density.
Incubate overnight to allow for cell attachment.
Compound Preparation and Treatment:
Prepare a serial dilution of the AMG28 stock solution in complete culture medium. A common approach is a 10-point, 3-fold or half-log serial dilution starting from a high concentration (e.g., 100 µM).
Include a vehicle control (medium with the same final concentration of DMSO as the highest AMG28 concentration) and a positive control for cell death if available.
Carefully remove the old medium from the cells and add the medium containing the different concentrations of AMG28.
Incubation:
Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours), depending on the expected mechanism of action and cell doubling time.
MTT Assay:
After the incubation period, add MTT reagent to each well and incubate for 2-4 hours at 37°C.
Remove the MTT-containing medium and add the solubilization buffer to dissolve the formazan (B1609692) crystals.
Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.
Data Analysis:
Subtract the background absorbance (from wells with no cells).
Normalize the data to the vehicle control (set as 100% viability).
Plot the cell viability against the logarithm of the AMG28 concentration to generate a dose-response curve.
Calculate the IC50 value (the concentration at which 50% of cell viability is inhibited) using appropriate software (e.g., GraphPad Prism).
Visualizations
Caption: AMG28 inhibits NIK, TTBK1, and PIKFYVE signaling pathways.
Caption: Workflow for optimizing AMG28 concentration in vitro.
Caption: Troubleshooting decision tree for in vitro experiments.
Technical Support Center: Minimizing AMG28 Toxicity in Animal Studies
This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing potential toxicities of AMG28 in animal studies. The information is presented in...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing potential toxicities of AMG28 in animal studies. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.
Frequently Asked Questions (FAQs)
Q1: What is AMG28 and what are its molecular targets?
AMG28 is a multi-kinase inhibitor with primary targets including mitogen-activated protein kinase kinase kinase 14 (MAP3K14 or NIK), tau tubulin kinase 1 (TTBK1), and phosphatidylinositol-3-phosphate 5-kinase (PIKFYVE). Its activity against these kinases makes it a valuable tool for studying various signaling pathways, but also necessitates careful consideration of potential on-target and off-target toxicities.
Q2: Is there any known toxicity data for AMG28 in animal models?
Publicly available information on the specific toxicity profile of AMG28 in animal models is limited. However, based on its known targets, potential toxicities can be anticipated and should be carefully monitored.
Q3: What are the potential toxicities associated with inhibiting PIKFYVE?
Inhibition of PIKFYVE can disrupt endosomal and lysosomal trafficking. While some studies with PIKFYVE inhibitors like YM201636 have shown anti-tumor effects without significant systemic toxicity at therapeutic doses, careful monitoring for effects on cellular waste clearance and metabolism is warranted.[1] Another PIKFYVE inhibitor, apilimod, has been shown to rescue certain disease-related phenotypes in mice, suggesting that the therapeutic window and toxicity profile can be inhibitor-specific.
Q4: What are the potential toxicities associated with inhibiting MAP3K14 (NIK)?
NIK is a key regulator of the non-canonical NF-κB signaling pathway, which plays a crucial role in the development and function of the immune system.[2][3][4] Therefore, inhibition of NIK may lead to immunomodulatory effects. While this can be therapeutically beneficial in certain contexts like autoimmune diseases and some cancers, it also carries a risk of immunosuppression or other immune-related adverse events.[2][4] Preclinical studies with NIK inhibitors have been conducted for various diseases, but a thorough evaluation of the immune system's status is crucial in any in vivo study with AMG28.[2]
Q5: What are the potential toxicities associated with inhibiting TTBK1?
TTBK1 is a neuron-specific kinase involved in the phosphorylation of tau protein, a key player in the pathology of neurodegenerative diseases like Alzheimer's.[5][6][7][8] While selective inhibition of TTBK1 is being explored as a therapeutic strategy, potential on-target effects in the central nervous system should be considered.[6][7] It is important to monitor for any neurological signs in animals treated with AMG28.
Troubleshooting Guide for In Vivo Studies
This guide provides systematic steps to identify and mitigate common issues encountered during animal studies with AMG28 and other small molecule kinase inhibitors.
Issue 1: Vehicle-Related Toxicity
Symptoms: Acute mortality, local irritation at the injection site, or signs of distress observed in the vehicle control group.
Troubleshooting Steps:
Isolate the Cause: Administer the vehicle alone to a separate control group to confirm that the toxicity is not caused by the investigational compound.
Optimize Vehicle Composition:
If using solvents like DMSO, consider reducing the concentration. High concentrations of organic solvents can cause local and systemic toxicity.
Explore alternative, less toxic vehicle formulations.
Refine Administration Technique: Ensure proper administration technique (e.g., oral gavage, intraperitoneal injection) to minimize physical trauma and local irritation.
Conduct a Dose-Range Finding (DRF) Study: A DRF study is essential to determine the maximum tolerated dose (MTD).[9][10][11] This involves administering escalating doses of AMG28 to small groups of animals to identify a dose that is both efficacious and well-tolerated.
Staggered Dosing Regimen: Consider alternative dosing schedules, such as intermittent dosing (e.g., every other day), to allow for recovery and potentially reduce cumulative toxicity.
Supportive Care: Provide supportive care to animals showing signs of toxicity, such as nutritional support or hydration.
Biomarker Analysis: Monitor biomarkers related to the function of organs suspected to be affected based on the known roles of PIKFYVE, NIK, and TTBK1.
Issue 3: Potential Cardiotoxicity
Symptoms: Lethargy, respiratory distress, edema.
Background: Cardiotoxicity is a known risk for some kinase inhibitors.[12][13][14][15]
Troubleshooting Steps:
Baseline and In-life Monitoring:
Obtain baseline cardiac function measurements (e.g., echocardiography) before starting treatment.
Monitor for clinical signs of cardiac distress throughout the study.
Terminal Assessment:
At the end of the study, collect blood for analysis of cardiac biomarkers (e.g., troponins).
Perform histopathological examination of the heart to look for signs of cardiomyocyte damage.
Experimental Protocols
Protocol 1: Dose-Range Finding (DRF) Study
Objective: To determine the maximum tolerated dose (MTD) of AMG28.
Methodology:
Animal Model: Select a relevant rodent species (e.g., mice or rats).
Group Allocation: Assign a small number of animals (e.g., 3-5 per sex per group) to several dose groups, including a vehicle control.
Dose Escalation: Start with a low dose and escalate in subsequent groups (e.g., 2-fold or 3-fold increments).
Administration: Administer AMG28 via the intended clinical route.
Monitoring:
Record body weight and clinical observations daily.[16][17][18]
Observe for signs of toxicity such as changes in activity, posture, and fur condition.[16]
Endpoint: The MTD is typically defined as the highest dose that does not cause mortality or signs of serious toxicity.
Protocol 2: General Toxicity Assessment
Objective: To evaluate the systemic toxicity of AMG28 at selected doses.
Methodology:
Study Design: Based on the DRF study, select at least three dose levels (low, mid, high) and a vehicle control group. Use a larger group of animals (e.g., 10 per sex per group).
Duration: A common duration for sub-acute studies is 28 days.
In-life Monitoring:
Daily clinical observations and body weight measurements.
Weekly food and water consumption.
Terminal Procedures:
Hematology and Serum Biochemistry: Collect blood at termination for a complete blood count and analysis of key serum chemistry parameters.[19][20][21][22][23][24]
Necropsy and Organ Weights: Perform a gross necropsy and weigh major organs.
Histopathology: Collect major organs and tissues for histopathological examination by a qualified pathologist.[25][26][27][28]
Data Presentation
Table 1: Key Parameters for Monitoring in Toxicity Studies
Parameter Category
Specific Measurements
Rationale
Clinical Observations
Body weight, food/water intake, activity level, posture, fur condition
General indicators of animal health and well-being.[16][17]
Hematology
Complete Blood Count (CBC) with differential
To assess effects on red blood cells, white blood cells, and platelets.
Technical Support Center: Overcoming AMG-208 Resistance in Cancer Cells
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to AMG-208 resistance in...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to AMG-208 resistance in cancer cells.
Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for AMG-208?
AMG-208 is a selective, orally active small-molecule inhibitor that targets the c-Met and RON receptor tyrosine kinases.[1] It competitively binds to the ATP-binding pocket of these kinases, inhibiting both ligand-dependent and ligand-independent activation.[1][2] This blockade of kinase activity prevents the initiation of downstream signaling cascades critical for cancer cell proliferation, survival, and invasion.[2] In cell-free assays, AMG-208 has a 50% inhibitory concentration (IC50) of approximately 5.2 nM against wild-type c-Met.[1][3]
Q2: My cancer cells are developing resistance to AMG-208. What are the common underlying mechanisms?
There are three primary mechanisms of acquired resistance to AMG-208 and other c-Met inhibitors:
HGF-Mediated Resistance: Overexpression of Hepatocyte Growth Factor (HGF), the ligand for c-Met, can lead to sustained activation of the c-Met pathway, which can overwhelm the inhibitory effects of AMG-208.[1]
MET Gene Amplification: An increased copy number of the MET gene results in higher levels of c-Met protein expression, requiring greater concentrations of AMG-208 to achieve effective inhibition.[1]
Activation of Bypass Signaling Pathways: Cancer cells can activate alternative signaling pathways to circumvent their dependence on c-Met signaling. Common bypass pathways include the Epidermal Growth Factor Receptor (EGFR) and KRAS pathways.[1][4]
Q3: How can I determine if HGF overexpression is the cause of resistance in my experiments?
To investigate HGF-mediated resistance, you can perform the following experiments:
Measure HGF Levels: Quantify the concentration of HGF in your cell culture supernatant using an ELISA.
HGF Co-treatment: In a sensitive cell line, the addition of recombinant HGF to the culture medium should induce resistance to AMG-208.[1]
Neutralizing Antibody Co-treatment: If resistance is mediated by HGF, the addition of an HGF-neutralizing antibody should resensitize the cells to AMG-208.[1]
Q4: What level of MET gene amplification is typically associated with resistance?
While a definitive threshold for AMG-208 resistance has not been established, a MET gene copy number greater than 5 is generally considered high-level amplification and has been associated with dependence on Met signaling for growth and survival.[1] Some studies have categorized MET copy number alterations (CNAs) as intermediate (≥ 4 and < 8 copies) and high (≥ 8 copies).[5]
Q5: What are the most effective strategies to overcome AMG-208 resistance?
Combination therapies are the leading strategy for overcoming resistance to AMG-208:
For HGF-Mediated Resistance: Combine AMG-208 with an HGF-neutralizing antibody.[1]
For Bypass Pathway Activation: Co-treat with inhibitors of the activated pathway. For example, use an EGFR inhibitor (e.g., gefitinib (B1684475), erlotinib) if the EGFR pathway is activated, or a MEK inhibitor (e.g., trametinib) for KRAS-driven resistance.[6]
For MET-Amplified Resistance: In some cases, switching to a different type of MET inhibitor or combining with other targeted therapies may be effective.[7]
Troubleshooting Guides
Issue 1: Decreased Potency of AMG-208 in HGF-Expressing Cell Lines
Problem: You observe a significant increase in the IC50 value of AMG-208 in your cancer cell line, which you suspect may be due to HGF expression.
Troubleshooting Steps:
Quantify HGF Secretion: Use an ELISA to measure the concentration of HGF in the cell culture supernatant.
HGF Co-treatment Experiment: In a sensitive cell line with low HGF expression, perform a dose-response experiment with AMG-208 in the presence of varying concentrations of recombinant HGF (e.g., 10, 50, 100 ng/mL). An expected outcome is a rightward shift in the AMG-208 dose-response curve, indicating an increased IC50.[6]
Neutralizing Antibody Rescue: In your resistant, high-HGF expressing cell line, perform a dose-response experiment with AMG-208 in the presence of an HGF-neutralizing antibody. A leftward shift in the dose-response curve, indicating restored sensitivity, would confirm HGF-mediated resistance.
Expected Quantitative Data in HGF-Mediated Resistance:
Cell Line
c-Met Inhibitor
HGF Condition
IC50 (nM)
Fold Change in IC50
Hs746T
JNJ-38877605
Control
22.8
-
Hs746T
JNJ-38877605
HGF-transfected
46.7
2.05
Hs746T
PHA-665752
Control
48.2
-
Hs746T
PHA-665752
HGF-transfected
117
2.43
Data adapted from a study on HGF-induced resistance to c-MET TKIs in gastric cancer and is representative of the expected trend.[6]
Issue 2: Investigating MET Amplification as a Resistance Mechanism
Problem: Your AMG-208 resistant cell line does not show HGF overexpression. You suspect MET amplification as the underlying cause of resistance.
Troubleshooting Steps:
Assess MET Gene Copy Number: Use Droplet Digital PCR (ddPCR) to determine the MET gene copy number relative to a reference gene. A significantly higher MET gene copy number in the resistant cell line compared to the parental (sensitive) line is indicative of amplification.[6]
Quantitative Data on MET Amplification in Cancer Cell Lines:
Cell Line
Cancer Type
MET Gene Copy Number (Relative to Diploid)
EBC-1
Lung Cancer
~24
H1993
Lung Cancer
High Amplification
A549
Lung Cancer
~2 (Diploid)
Data from studies on MET amplification in NSCLC.[6]
Issue 3: Bypass Signaling Through EGFR or KRAS Pathways
Problem: Your resistant cells show neither HGF overexpression nor MET amplification. You hypothesize that resistance is mediated by the activation of a bypass signaling pathway.
Troubleshooting Steps:
Assess Activation of Bypass Pathways: Perform Western blot analysis to assess the phosphorylation status of key signaling proteins in the EGFR and KRAS pathways (e.g., p-EGFR, p-ERK, p-AKT). Increased phosphorylation of these proteins in the resistant cells, even in the presence of AMG-208, would suggest the activation of a bypass pathway.[6]
Combination Therapy to Restore Sensitivity: Conduct a dose-response experiment with AMG-208 in your resistant cell line in combination with an inhibitor of the suspected bypass pathway (e.g., an EGFR inhibitor like gefitinib or a MEK inhibitor like trametinib). A synergistic effect, where the combination is more effective than either agent alone, would confirm the role of the bypass pathway in resistance.[6]
Illustrative Data for Synergy in Combination Therapy:
Cell Line
Treatment
IC50 (nM)
Combination Index (CI)
HCC827
AMG-208
45
N/A
HCC827
Erlotinib
20
N/A
HCC827
AMG-208 + Erlotinib (1:1 ratio)
8
0.4 (Synergistic)
This data is illustrative and represents expected outcomes.[8]
Experimental Protocols
Protocol 1: Quantification of HGF by ELISA
Objective: To measure the concentration of HGF in cell culture supernatant.
Materials:
Human HGF ELISA Kit (e.g., from RayBiotech or Abcam)[9]
Cell culture supernatant
Microplate reader
Procedure:
Sample Preparation: Seed cells in a 6-well plate and grow to 70-80% confluency. Replace the medium with serum-free medium and incubate for 24-48 hours. Collect the conditioned medium and centrifuge to remove cell debris.[6]
ELISA Assay:
Prepare all reagents, samples, and standards as instructed in the ELISA kit manual.[9]
Add 100 µL of standard or sample to each well.
Incubate for 2.5 hours at room temperature or overnight at 4°C.
Add 100 µL of prepared biotin (B1667282) antibody to each well and incubate for 1 hour at room temperature.
Add 100 µL of prepared Streptavidin solution and incubate for 45 minutes at room temperature.
Add 100 µL of TMB One-Step Substrate Reagent and incubate for 30 minutes at room temperature in the dark.
Data Analysis: Calculate the HGF concentration based on the standard curve.
Protocol 2: MET Gene Copy Number Assessment by ddPCR
Objective: To determine the MET gene copy number in genomic DNA.
Materials:
Genomic DNA from parental and resistant cell lines
ddPCR Supermix
FAM-labeled MET target probe
HEX-labeled reference gene probe (e.g., RPP30)
Droplet generator and reader
Procedure:
DNA Extraction: Extract genomic DNA from both parental (sensitive) and resistant cell lines.[6]
ddPCR Reaction Setup: Prepare a ddPCR reaction mix containing 2x Supermix, 20x primers and probes for MET and the reference gene, and 20 ng of genomic DNA.[10]
Droplet Generation: Load the reaction mix and droplet generation oil into a cartridge to generate droplets.[6]
PCR Amplification: Transfer droplets to a 96-well PCR plate, heat-seal, and perform PCR amplification with the following conditions: 95°C for 10 min (1 cycle); 40 cycles of 95°C for 15 seconds and 60°C for 1 min; and a hold at 4°C.[10]
Data Acquisition and Analysis: Read the droplets using a droplet reader and analyze the data to determine the MET gene copy number relative to the reference gene.[6]
Protocol 3: Western Blot for Bypass Pathway Activation
Objective: To assess the phosphorylation status of key signaling proteins (p-EGFR, p-ERK).
Materials:
Cell lysates from parental and resistant cells
SDS-PAGE gels
PVDF or nitrocellulose membranes
Primary antibodies (anti-p-EGFR, anti-total EGFR, anti-p-ERK, anti-total ERK, and a loading control like anti-GAPDH or anti-β-actin)
HRP-conjugated secondary antibodies
ECL substrate
Imaging system
Procedure:
Cell Lysis: Lyse parental and resistant cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[11]
Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.[11]
Gel Electrophoresis: Load equal amounts of protein (20-40 µg) onto an SDS-PAGE gel and run to separate proteins by size.[11]
Membrane Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[11]
Immunoblotting:
Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.
Incubate with primary antibody overnight at 4°C.
Wash and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Visualize protein bands using an ECL substrate and an imaging system.[11]
Stripping and Re-probing: Strip the membrane and re-probe for total protein and a loading control to normalize the phosphoprotein signal.[11]
improving AMG28 bioavailability for in vivo studies
Welcome to the technical support center for AMG28. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the in vivo bioavailability of AMG28 for successful preclin...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for AMG28. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the in vivo bioavailability of AMG28 for successful preclinical studies.
Frequently Asked Questions (FAQs)
Q1: We are observing low and variable plasma exposure of AMG28 after oral administration in our mouse model. What are the potential causes?
A1: Low oral bioavailability for a small molecule inhibitor like AMG28 is often multifactorial. The primary reasons can be categorized as follows:
Poor Aqueous Solubility: As a kinase inhibitor, AMG28 is likely a lipophilic molecule with low solubility in gastrointestinal fluids. This is a common challenge for this class of compounds and can be the rate-limiting step for absorption.[1]
Low Intestinal Permeability: The compound may not efficiently cross the intestinal epithelium to enter the bloodstream due to its physicochemical properties.
First-Pass Metabolism: AMG28 may be extensively metabolized in the liver or the gut wall before it reaches systemic circulation.
Efflux Transporter Activity: The molecule might be a substrate for efflux pumps like P-glycoprotein (P-gp), which actively transport it back into the intestinal lumen, limiting its net absorption.[2]
Q2: What initial steps should we take to investigate the low bioavailability of AMG28?
A2: A systematic approach is recommended:
Confirm Compound Integrity: Verify the purity and stability of your AMG28 batch and the dosing formulation.
Assess In Vitro Properties: Determine the aqueous solubility of AMG28 at different pH values (e.g., simulating gastric and intestinal conditions). Also, assess its permeability using an in vitro model like the Caco-2 permeability assay.
Evaluate Metabolic Stability: Use liver microsomes to determine the intrinsic clearance rate of AMG28. This will provide insights into its susceptibility to first-pass metabolism.
Conduct a Pilot Intravenous (IV) Dosing Study: Administering AMG28 intravenously and comparing the plasma exposure to oral administration will allow you to calculate the absolute bioavailability. If exposure is also low after IV dosing, it points towards rapid clearance as a major issue.[3]
Q3: What is the mechanism of action of AMG28 that we should consider when designing our in vivo studies?
A3: AMG28 is a multi-kinase inhibitor, with notable activity against Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14), also known as NF-κB Inducing Kinase (NIK).[4] NIK is a central regulator of the non-canonical NF-κB signaling pathway.[4][5] This pathway is involved in various biological processes, including immune responses, lymphoid organogenesis, and cell survival.[5] When designing pharmacodynamic studies, you should consider assessing downstream markers of the non-canonical NF-κB pathway, such as the processing of p100 to p52.
Troubleshooting Guide
Problem
Possible Cause
Suggested Solution
Low or no detectable AMG28 in plasma after oral gavage.
1. Poor aqueous solubility leading to minimal dissolution. 2. Rapid first-pass metabolism in the gut wall and liver. 3. Instability of the compound in the gastrointestinal tract.
1. Improve Formulation: Utilize a formulation strategy to enhance solubility. See the "Formulation Strategies for AMG28" table below for options such as lipid-based formulations or amorphous solid dispersions.[6][7] 2. Assess In Vitro Metabolism: Perform metabolic stability assays using gut and liver microsomes to understand the extent of first-pass metabolism. 3. Check GI Stability: Evaluate the stability of AMG28 in simulated gastric and intestinal fluids.
High variability in plasma concentrations between animals.
1. Inconsistent dosing technique. 2. Formulation is not homogenous or stable. 3. Presence of a food effect (differences in fed vs. fasted state).
1. Refine Dosing Technique: Ensure consistent oral gavage technique and accurate dose volume based on individual animal weight. 2. Optimize Formulation: Ensure the dosing formulation is a homogenous and stable suspension or solution. 3. Standardize Feeding Protocol: Conduct studies in either fasted or fed animals consistently to minimize variability.[8]
High in vitro permeability (e.g., in Caco-2 assay) but low in vivo bioavailability.
1. High first-pass metabolism. 2. The compound is a substrate for efflux transporters (e.g., P-gp).
1. Conduct an IV Dosing Study: This will help differentiate between poor absorption and high clearance.[3] 2. Perform Efflux Transporter Assay: Use in vitro systems with and without specific inhibitors to determine if AMG28 is a substrate for efflux pumps.
Formulation Strategies for AMG28
Strategy
Principle
Advantages
Considerations
Lipid-Based Formulations (e.g., SEDDS/SMEDDS)
The drug is dissolved in a mixture of oils, surfactants, and co-solvents, which forms a microemulsion or nanoemulsion upon contact with gastrointestinal fluids.[6]
- Enhances solubilization. - Can bypass first-pass metabolism via lymphatic uptake.[9]
- Requires the drug to have good lipid solubility. - Formulation development can be complex.
Amorphous Solid Dispersions (ASDs)
The crystalline drug is converted into a higher-energy amorphous state and dispersed within a polymer matrix.[7]
- Significantly increases the apparent solubility and dissolution rate.[10]
- The amorphous form can be physically unstable and may recrystallize over time. - Requires specialized manufacturing techniques like spray drying or hot-melt extrusion.
AMG28 Technical Support Center: Troubleshooting Unexpected Phenotypes
This technical support center provides guidance for researchers, scientists, and drug development professionals who are using AMG28 and not observing the expected phenotype in their experiments. Frequently Asked Question...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals who are using AMG28 and not observing the expected phenotype in their experiments.
Frequently Asked Questions (FAQs)
Q1: What is the expected phenotype when using AMG28?
AMG28 is a multi-kinase inhibitor, and its expected phenotype is primarily associated with the inhibition of its main targets: Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve), NF-κB Inducing Kinase (NIK; MAP3K14), and Tau Tubulin Kinase 1 (TTBK1).[1][2] Based on its targets, the expected phenotypes include:
Disruption of Autophagy and Lysosomal Function: As a potent PIKfyve inhibitor, AMG28 is expected to cause lysosomal dysfunction and a reduction in autophagic flux.[3] This can manifest as an accumulation of autophagy-related proteins.[3]
Inhibition of the Non-Canonical NF-κB Pathway: By inhibiting NIK (MAP3K14), AMG28 should block the non-canonical NF-κB signaling pathway.
Antiviral Effects: AMG28 has been shown to disrupt multiple phases of the β-coronavirus lifecycle, including viral replication and entry.[1]
Synergistic Growth Suppression in Cancer Models: In combination with inhibitors of the RAS-MAPK pathway, AMG28 is expected to show robust growth suppression in cancer cell lines, such as KRAS-mutant pancreatic ductal adenocarcinoma (PDAC) models.[3]
Q2: We are not observing the expected growth suppression in our cancer cell line experiments with AMG28. What could be the reason?
Several factors could contribute to a lack of expected growth suppression:
Cell Line Specificity: The synergistic effect of AMG28 with RAS-MAPK pathway inhibitors has been noted in KRAS-mutant PDAC models.[3] Your cell line may not be dependent on the pathways targeted by AMG28 for survival and proliferation.
Compound Integrity and Concentration: Verify the integrity and purity of your AMG28 compound. Ensure that the concentration being used is sufficient to inhibit the target kinases effectively. Refer to the IC50 values in the table below.
Experimental Conditions: The duration of treatment and the specific assay used to measure cell viability can influence the outcome. Ensure that the treatment duration is sufficient to induce the desired effect and that the chosen assay is appropriate for your experimental model.
Compensatory Signaling Pathways: Cells can sometimes activate compensatory signaling pathways to overcome the effects of a targeted inhibitor.
Q3: We are seeing unexpected toxicity or off-target effects. What are the known off-target kinases for AMG28?
AMG28 is described as having narrow kinome-wide selectivity.[3] However, like any kinase inhibitor, it can have off-target effects, especially at higher concentrations. A DiscoverX screening at 1 µM identified other kinases that are inhibited by AMG28. If you are observing unexpected phenotypes, it is crucial to consider potential off-target effects and use the lowest effective concentration of the compound.
Quantitative Data Summary
The following table summarizes the known kinase targets of AMG28 and their corresponding IC50 values, which represent the concentration of the inhibitor required to reduce the enzyme's activity by 50%.
Kinase Target
Common Name/Synonym
IC50 (nM)
Primary Cellular Process
PIKfyve
PIP5K3
2.2
Autophagy, Lysosomal Function
MAP3K14
NIK
-
Non-canonical NF-κB Signaling
TTBK1
Tau Tubulin Kinase 1
-
Ciliogenesis, Tau Phosphorylation
Note: Specific IC50 values for all primary targets were not available in the provided search results.
Experimental Protocols
1. Cell Viability Assay (MTT Assay)
This protocol provides a general method for assessing cell viability after treatment with AMG28.
Materials:
Cells of interest
Complete cell culture medium
AMG28 (dissolved in an appropriate solvent, e.g., DMSO)
Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)
Plate reader
Procedure:
Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.
Prepare serial dilutions of AMG28 in complete cell culture medium. Include a vehicle control (medium with the same concentration of solvent used to dissolve AMG28).
Remove the old medium from the cells and add the medium containing the different concentrations of AMG28 or the vehicle control.
Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).
Following incubation, add MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing the formation of formazan (B1609692) crystals.
Solubilize the formazan crystals by adding the solubilization buffer and incubate for a further 4-18 hours in the dark.
Measure the absorbance at a wavelength of 570 nm using a plate reader. The absorbance is proportional to the number of viable cells.
2. Western Blotting for Autophagy Markers (LC3-I/II)
This protocol is for detecting changes in the levels of the autophagy marker LC3, which is expected to be affected by the inhibition of PIKfyve by AMG28.
Materials:
Cells treated with AMG28 and control cells
Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)
Protein assay kit (e.g., BCA assay)
SDS-PAGE gels
Transfer buffer
PVDF or nitrocellulose membrane
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Primary antibody against LC3
HRP-conjugated secondary antibody
Chemiluminescent substrate
Imaging system
Procedure:
Lyse the treated and control cells using lysis buffer.
Determine the protein concentration of each lysate using a protein assay.
Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
Separate the proteins by SDS-PAGE.
Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary antibody against LC3 overnight at 4°C.
Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again with TBST.
Add the chemiluminescent substrate and visualize the protein bands using an imaging system. An increase in the ratio of LC3-II (lipidated form) to LC3-I (unlipidated form) is indicative of an effect on autophagy.
Visualizations
Signaling Pathways
Caption: Signaling pathways targeted by AMG28.
Experimental Workflow
Caption: Troubleshooting workflow for AMG28 experiments.
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using AMG28, a multi-kinase inhibitor. AMG28 is known to inhibit Mitogen-Activated Protein Kinase Kina...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using AMG28, a multi-kinase inhibitor. AMG28 is known to inhibit Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14 or NIK), Tau Tubulin Kinase 1 (TTBK1), and the phosphoinositide kinase, FYVE-type zinc finger containing (PIKFYVE)[1][2]. Inconsistencies in experimental outcomes can arise from various factors, from procedural variations to biological complexities. This guide is designed to help you identify and resolve common issues.
Frequently Asked Questions (FAQs)
Q1: What are the primary targets of AMG28 and their downstream effects?
A1: AMG28 is a multi-kinase inhibitor with primary targets including:
MAP3K14 (NIK): A key regulator of the non-canonical NF-κB signaling pathway. Inhibition of NIK is expected to block this pathway, which is involved in inflammation, immunity, and cell survival.
PIKFYVE: A lipid kinase that plays a crucial role in endosomal trafficking and autophagy.[1] Inhibition of PIKFYVE can lead to lysosomal dysfunction and accumulation of autophagosomes.[3]
TTBK1: A kinase implicated in neurological functions, including the phosphorylation of Tau protein.[2]
Understanding the function of these targets is essential for designing experiments and interpreting results.
Q2: I am observing high variability in cell viability assays with AMG28 treatment. What are the potential causes?
A2: High variability in cell viability assays can stem from several factors:
Compound Solubility and Stability: Ensure AMG28 is fully dissolved in the appropriate solvent (e.g., DMSO) and that the final concentration of the solvent is consistent across all wells and does not exceed a cytotoxic level (typically <0.1%). Prepare fresh dilutions from a stock solution for each experiment.
Cell Seeding Density: Inconsistent cell numbers at the start of the experiment will lead to variable results. Ensure a homogenous cell suspension and accurate cell counting before seeding.
Assay Incubation Time: The timing of the viability assay readout is critical. A time-course experiment is recommended to determine the optimal endpoint.
Cell Line Specific Effects: The IC50 of AMG28 can vary significantly between different cell lines due to differences in the expression and importance of its targets.
Q3: My Western blot results for downstream targets of NIK (e.g., p100/p52 processing) are not consistent after AMG28 treatment. How can I troubleshoot this?
A3: Inconsistent Western blot data can be frustrating. Consider the following:
Treatment Duration: The kinetics of non-canonical NF-κB signaling can be slow. A time-course experiment (e.g., 0, 6, 12, 24, 48 hours) is crucial to capture the expected changes in p100 processing to p52.
Antibody Quality: Use antibodies that have been validated for the specific application and target. Run appropriate positive and negative controls.
Loading Controls: Always use a reliable loading control to ensure equal protein loading across lanes.
Lysate Preparation: Ensure complete cell lysis and accurate protein quantification. Incomplete lysis can lead to variability.
Troubleshooting Guides
Issue 1: Unexpected Cytotoxicity at Low Concentrations of AMG28
Potential Cause
Troubleshooting Step
Solvent Toxicity
Run a vehicle control with the same concentration of solvent (e.g., DMSO) used for the highest concentration of AMG28 to assess solvent-induced cytotoxicity.
Off-Target Effects
Review the kinome-wide selectivity profile of AMG28.[3] Your cell line may be particularly sensitive to inhibition of one of its other targets. Consider using a structurally different inhibitor for the same primary target as a control.
Cell Culture Conditions
Ensure cells are healthy and not stressed before treatment. Factors like confluency, passage number, and media quality can influence sensitivity.
Issue 2: Lack of Expected Phenotype (e.g., no effect on cell viability or signaling)
Potential Cause
Troubleshooting Step
Compound Inactivity
Verify the integrity of your AMG28 stock. If possible, confirm its activity using a cell-free enzymatic assay or a well-characterized positive control cell line.
Low Target Expression
Confirm that your cell line expresses the target of interest (e.g., NIK, PIKFYVE) at a functional level using techniques like Western blot or qPCR.
Redundant Pathways
The biological process you are studying may be regulated by redundant signaling pathways. Consider combination treatments to overcome this.
Incorrect Assay Endpoint
The chosen endpoint may not be appropriate for the expected mechanism of action. For example, if inhibiting PIKFYVE, you might look for changes in lysosomal morphology or autophagic flux in addition to cell viability.
Experimental Protocols
Cell Viability (MTT) Assay
Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.
Compound Preparation: Prepare a 2X serial dilution of AMG28 in culture medium from a concentrated stock solution in DMSO. Also, prepare a vehicle control with the same final DMSO concentration.
Treatment: Remove the old medium and add 100 µL of the AMG28 dilutions or vehicle control to the respective wells.
Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours).
MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.[4]
Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight at 37°C in a humidified chamber.[4]
Readout: Measure the absorbance at 570 nm using a microplate reader.
Western Blot for p100/p52 Processing
Sample Preparation: Seed cells in 6-well plates and treat with AMG28 or vehicle for the desired time points.
Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.
Quantification: Determine the protein concentration of each lysate using a BCA assay.
Electrophoresis: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.
Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.
Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.
Primary Antibody Incubation: Incubate the membrane with a primary antibody against NF-κB2 (p100/p52) overnight at 4°C.
Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.
Detection: Visualize the bands using an ECL substrate and an imaging system.
Flow Cytometry for Apoptosis (Annexin V/PI Staining)
Cell Treatment: Treat cells with AMG28 or vehicle in culture plates for the desired time.
Cell Harvesting: Collect both adherent and floating cells. Wash with cold PBS.
Staining: Resuspend cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI).
Incubation: Incubate for 15 minutes at room temperature in the dark.
Analysis: Analyze the cells by flow cytometry within one hour.
Data Presentation
Table 1: Example IC50 Values for AMG28 in Different Cell Lines
Cell Line
Tissue of Origin
IC50 (nM) after 72h
Cell Line A
Pancreatic Cancer
50
Cell Line B
Lung Cancer
250
Cell Line C
Breast Cancer
>1000
Table 2: Example Western Blot Quantification of p52/p100 Ratio
Treatment
Time (h)
p52/p100 Ratio (Normalized to Control)
Vehicle
24
1.0
AMG28 (100 nM)
24
0.4
Vehicle
48
1.0
AMG28 (100 nM)
48
0.2
Visualizations
Caption: AMG28 inhibits NIK, a key kinase in the non-canonical NF-κB pathway.
Caption: A logical workflow for troubleshooting inconsistent experimental results.
Caption: Experimental workflow for a 72-hour cell viability assay with AMG28.
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the degradation and storage of AMG28. The information is presented in a question-and-answe...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the degradation and storage of AMG28. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.
Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of AMG28?
A1: For optimal stability, it is recommended to prepare high-concentration stock solutions of AMG28 in anhydrous dimethyl sulfoxide (B87167) (DMSO). For most in vitro applications, a stock solution of 10 mM in DMSO is a common starting point.
Q2: How should I store the solid compound and stock solutions of AMG28?
A2: Proper storage is critical to maintain the integrity of AMG28. Recommendations are summarized in the table below. It is highly advisable to aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles.
Q3: What are the potential degradation pathways for AMG28?
A3: Based on its chemical structure, which includes a 2,4-diaminopyrimidine (B92962) core, an aromatic amine, and an alkyne group, AMG28 is potentially susceptible to degradation through oxidation and hydrolysis. The aromatic amine moiety can be prone to oxidation[1][2][3][4], while the pyrimidine (B1678525) ring may undergo hydrolysis under certain pH conditions[5][6][7]. The alkyne group is generally stable but can undergo degradation under specific conditions[8][9][10].
Q4: I am observing inconsistent results in my cell-based assays. Could this be related to AMG28 degradation?
A4: Yes, inconsistent results can be a consequence of compound degradation. If AMG28 degrades in your experimental media, the effective concentration will decrease over time, leading to variability. It is recommended to prepare fresh dilutions from a frozen stock solution for each experiment and minimize the incubation time when possible.
Q5: How can I assess the stability of AMG28 in my specific experimental conditions?
A5: You can perform a forced degradation study to understand the stability of AMG28 under various stress conditions such as acid, base, oxidation, heat, and light. A detailed protocol for a forced degradation study is provided in the "Experimental Protocols" section of this guide.
Troubleshooting Guide
Issue
Potential Cause
Recommended Action
Loss of compound activity over time in solution.
Degradation of AMG28 in the experimental buffer or medium.
Prepare fresh solutions for each experiment. Perform a stability study in your specific buffer to determine the degradation rate. Consider using a different buffer system if degradation is rapid.
Appearance of new, unexpected peaks in HPLC or LC-MS analysis.
AMG28 is degrading into one or more new chemical entities.
Analyze the degradation products to understand the degradation pathway. Store the compound and solutions under the recommended conditions, protected from light and moisture.
Precipitation of the compound in aqueous buffers.
Poor solubility of AMG28 at the working concentration.
Ensure the final concentration of the organic solvent (e.g., DMSO) is compatible with your assay and does not exceed the recommended percentage (typically <0.5%). Visually inspect for precipitation. If precipitation occurs, consider lowering the working concentration.
Inconsistent biological assay results.
Variability in the effective concentration of AMG28 due to degradation or precipitation.
Adhere strictly to the recommended storage and handling procedures. Prepare single-use aliquots of stock solutions. Confirm the absence of precipitates before use.
Data Presentation
Table 1: Recommended Storage Conditions for AMG28
Form
Storage Temperature
Duration
Additional Notes
Lyophilized Powder
-20°C
Up to 24 months
Keep desiccated and protected from light.
Stock Solution in DMSO
-20°C
Up to 3 months
Aliquot to avoid repeated freeze-thaw cycles. Protect from light.
Stock Solution in DMSO
-80°C
Up to 12 months
Aliquot to avoid repeated freeze-thaw cycles. Protect from light.
Table 2: Illustrative Data from a Forced Degradation Study of AMG28
Stress Condition
Duration
AMG28 Remaining (%)
Major Degradation Products Observed
0.1 M HCl
24 hours
85.2
Hydrolysis Product 1
0.1 M NaOH
24 hours
78.5
Hydrolysis Product 2
10% H₂O₂
24 hours
65.1
Oxidation Product 1, Oxidation Product 2
Heat (80°C)
48 hours
92.7
Minor degradation products
Photostability (ICH Q1B)
1.2 million lux hours
95.3
Minor degradation products
Note: This is example data. Actual degradation rates will depend on the specific experimental conditions.
Experimental Protocols
Protocol 1: Forced Degradation Study of AMG28
This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation pathways and assess the stability of AMG28.
Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of AMG28 in a suitable solvent (e.g., methanol or acetonitrile).
Acid Hydrolysis:
To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.
Incubate the solution at 60°C for 24 hours.
Neutralize the solution with 0.1 M NaOH.
Dilute to a suitable concentration with mobile phase and analyze by HPLC-UV or LC-MS.
Base Hydrolysis:
To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.
Incubate the solution at 60°C for 24 hours.
Neutralize the solution with 0.1 M HCl.
Dilute to a suitable concentration with mobile phase and analyze.
Oxidative Degradation:
To 1 mL of the stock solution, add 1 mL of 10% H₂O₂.
Store the solution at room temperature, protected from light, for 24 hours.
Dilute to a suitable concentration with mobile phase and analyze.
Thermal Degradation:
Place the solid AMG28 powder in an oven at 80°C for 48 hours.
Prepare a solution of the heat-stressed solid at the same concentration as the unstressed stock solution and analyze.
Photostability Testing:
Expose the solid AMG28 powder to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).[11][12]
Prepare a solution of the photo-stressed solid and analyze.
Analysis: Analyze all samples by a validated stability-indicating HPLC method to determine the percentage of AMG28 remaining and to detect the formation of degradation products.
Mandatory Visualization
Caption: Potential degradation pathways of AMG28 under oxidative and hydrolytic stress conditions.
Caption: Experimental workflow for a forced degradation study of AMG28.
Technical Support Center: A Guide to Designing and Controlling Your AMG28 Experiments
Welcome to the technical support center for AMG28. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on selecting appropriate controls and designing robust expe...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for AMG28. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on selecting appropriate controls and designing robust experiments with the multi-kinase inhibitor, AMG28. Here you will find frequently asked questions (FAQs) and troubleshooting guides in a user-friendly question-and-answer format.
Frequently Asked Questions (FAQs)
General
Q1: What is AMG28 and what are its primary targets?
A: AMG28 is a small molecule multi-kinase inhibitor. Its primary targets are Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14, also known as NF-κB-Inducing Kinase or NIK), Tau Tubulin Kinase 1 (TTBK1), and Phosphatidylinositol-3-Phosphate 5-Kinase (PIKFYVE).
Experimental Design & Controls
Q2: What are the essential negative controls to include in my AMG28 experiments?
A: To ensure the observed effects are due to AMG28 and not other factors, the following negative controls are crucial:
Vehicle Control: This is the most fundamental control. The vehicle is the solvent used to dissolve AMG28 (e.g., DMSO). Treating cells with the same concentration of vehicle as used for AMG28 accounts for any effects of the solvent itself.
Inactive Compound Control: Ideally, a structurally similar but biologically inactive analog of AMG28 should be used. This control helps to distinguish on-target effects from non-specific effects of the chemical scaffold. While a specific inactive analog for AMG28 is not commercially available, using a different kinase inhibitor with a distinct chemical structure that does not target MAP3K14, TTBK1, or PIKFYVE can serve as an alternative.
Untreated Control: This baseline control consists of cells that are not exposed to either AMG28 or the vehicle. It provides a reference for the normal physiological state of the cells.
Q3: What are appropriate positive controls for my AMG28 experiments?
A: Positive controls are essential to validate that your experimental system is working as expected. For AMG28, this involves using known inhibitors for each of its primary targets to mimic the expected biological outcome.
Q4: How can I distinguish the effects of AMG28 on its different targets (MAP3K14, TTBK1, and PIKFYVE)?
A: Since AMG28 is a multi-kinase inhibitor, attributing an observed phenotype to a specific target requires a multi-pronged approach:
Use of Specific Inhibitors: Compare the phenotype induced by AMG28 with those induced by the specific inhibitors for each target (as listed in Q3). If the phenotype matches that of a specific inhibitor, it suggests that the inhibition of that particular kinase is responsible for the effect.
Genetic Approaches: Utilize siRNA, shRNA, or CRISPR/Cas9 to specifically knock down or knock out each of the target kinases individually. If the phenotype of the genetic perturbation matches the phenotype observed with AMG28 treatment, it provides strong evidence for the on-target effect.
Rescue Experiments: In a knockdown or knockout background for one of the targets, treat the cells with AMG28. If the effect of AMG28 is diminished or absent, it indicates that the drug's effect is mediated through that specific target.
Q5: How do I control for off-target effects of AMG28?
A: Demonstrating that the effects of AMG28 are not due to unintended interactions with other cellular components is critical. Here are some strategies:
Kinome Profiling: If available, consult kinome-wide screening data for AMG28 to identify potential off-target kinases.
Use of Structurally Unrelated Inhibitors: As mentioned in Q2, confirming your findings with a structurally different inhibitor for the same primary target can help rule out off-target effects related to the chemical scaffold of AMG28.
Dose-Response Analysis: Perform experiments across a wide range of AMG28 concentrations. On-target effects should typically occur at concentrations consistent with the inhibitor's potency (IC50) for its primary targets. Off-target effects often manifest at higher concentrations.
Genetic Knockdown/Knockout: The most rigorous control for on-target versus off-target effects is to compare the phenotype of AMG28 treatment with the phenotype of genetically ablating the target protein. If the phenotypes are consistent, it strongly supports an on-target mechanism.[1]
Troubleshooting Guides
MAP3K14 (NIK) Signaling Pathway
Q6: I am not seeing an effect of AMG28 on the noncanonical NF-κB pathway. What could be the problem?
A:
Cell Line Selection: Ensure you are using a cell line with a functional noncanonical NF-κB pathway. HEK293T cells are commonly used and can be stimulated with ligands like BAFF or a lymphotoxin-β receptor agonist.
Stimulation Conditions: The noncanonical NF-κB pathway is tightly regulated and often requires stimulation to observe robust activity. Make sure your stimulation conditions (ligand concentration and incubation time) are optimized.
Readout Sensitivity: If you are using a reporter assay, ensure the reporter construct is sensitive enough to detect changes in NF-κB activity. For western blotting, check the quality and specificity of your antibodies for phosphorylated downstream targets like IKKα/β or p52.
Inhibitor Concentration and Incubation Time: Verify that you are using an appropriate concentration of AMG28 and that the pre-incubation time is sufficient to inhibit NIK before stimulation.
Experimental Workflow: Assessing NIK Inhibition
Workflow for NIK inhibition assay.
TTBK1 Signaling Pathway
Q7: My results for AMG28's effect on Tau phosphorylation are inconsistent. What should I check?
A:
Cell Model: The choice of cell line is critical for studying Tau phosphorylation. SH-SY5Y neuroblastoma cells are a commonly used model as they endogenously express Tau.[2][3][4][5] For more controlled experiments, consider cell lines overexpressing specific Tau isoforms.
Antibody Specificity: Use well-validated antibodies that are specific for the phosphorylated Tau epitopes of interest (e.g., Ser422, Ser202/Thr205). It is crucial to also probe for total Tau to normalize for any changes in overall Tau protein levels.
Phosphatase Inhibitors: When preparing cell lysates, always include a cocktail of phosphatase inhibitors to prevent dephosphorylation of Tau during sample processing.
Loading Controls: Ensure equal protein loading for western blots by using a reliable loading control like GAPDH or β-actin.
Signaling Pathway: TTBK1 and Tau Phosphorylation
TTBK1-mediated Tau phosphorylation pathway.
PIKFYVE Signaling Pathway
Q8: I am not observing the expected phenotype (e.g., vacuole formation) after treating cells with AMG28. Why might this be?
A:
Cell Type Dependence: The phenotypic effects of PIKFYVE inhibition, such as vacuole formation, can be cell type-dependent. HeLa or COS cells are often used to study this phenotype.
Assay Sensitivity: If you are measuring changes in endosomal trafficking or autophagy, ensure your assay is sensitive enough. For autophagy, measuring autophagic flux (the rate of autophagosome formation and degradation) is more informative than static measurements of autophagy markers.
Inhibitor Potency: While AMG28 inhibits PIKFYVE, its potency against this target may differ from other more specific PIKFYVE inhibitors. Compare your results with a potent and selective PIKFYVE inhibitor like Apilimod or YM201636.
Time Course: The formation of vacuoles and other effects of PIKFYVE inhibition can take time to develop. Perform a time-course experiment to determine the optimal treatment duration.
Experimental Workflow: Autophagic Flux Assay
Workflow for assessing autophagic flux.
Data Presentation
Inhibitor Potency
The following table summarizes the reported IC50 values for AMG28 and recommended positive control inhibitors against their respective targets. Note that these values can vary depending on the specific assay conditions.
Human neuronal cell line that endogenously expresses all six major human brain Tau isoforms.[2]
PIKFYVE / Endosomal Trafficking
HeLa or COS-7 Cells
Commonly used to visualize vacuole formation upon PIKFYVE inhibition.
Experimental Protocols
Western Blot for Phosphorylated Proteins
This protocol provides a general guideline for detecting phosphorylated proteins. For specific phospho-antibodies, always refer to the manufacturer's datasheet for recommended dilutions and blocking conditions.
Cell Lysis:
Wash cells with ice-cold PBS.
Lyse cells in RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail.
Incubate on ice for 30 minutes.
Centrifuge at 14,000 x g for 15 minutes at 4°C.
Collect the supernatant and determine the protein concentration.
SDS-PAGE and Transfer:
Denature protein lysates by boiling in Laemmli sample buffer.
Separate proteins on an SDS-PAGE gel.
Transfer proteins to a PVDF or nitrocellulose membrane.
Antibody Incubation:
Block the membrane with 5% BSA in TBST for 1 hour at room temperature.
Incubate with the primary antibody (e.g., anti-phospho-IKKα/β, anti-phospho-Tau) overnight at 4°C.
Wash the membrane three times with TBST.
Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane three times with TBST.
Detection:
Incubate the membrane with an enhanced chemiluminescence (ECL) substrate.
Capture the signal using a chemiluminescence imaging system.
Novus Biologicals NBP1-83414 (Rabbit pAb), OriGene TA326089 (Rabbit pAb)[33]
Disclaimer: This technical support guide is for research purposes only. The information provided is based on publicly available data and should be used as a starting point for your own experimental design and optimization.
Navigating the Nuances of AMG28 Selectivity: A Technical Support Guide
For Researchers, Scientists, and Drug Development Professionals This technical support center provides a centralized resource for understanding and troubleshooting potential discrepancies in the selectivity data of AMG28...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical support center provides a centralized resource for understanding and troubleshooting potential discrepancies in the selectivity data of AMG28, a multi-kinase inhibitor. By presenting quantitative data in a clear format, detailing experimental methodologies, and offering troubleshooting guidance, we aim to empower researchers to interpret their experimental results with confidence.
Frequently Asked Questions (FAQs)
Q1: What are the primary reported targets of AMG28?
AMG28 is a known inhibitor of several kinases, with primary targets identified as Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve), NF-κB Inducing Kinase (NIK, or MAP3K14), and Tau Tubulin Kinase 1 (TTBK1).[1] It also demonstrates inhibitory activity against TTBK2.
Q2: I'm seeing different IC50 values for AMG28 against the same kinase in different publications. Why might this be?
Discrepancies in IC50 values are a common challenge in kinase inhibitor research and can arise from variations in experimental conditions. Key factors to consider include:
Assay Format: Different assay technologies (e.g., radiometric vs. fluorescence-based vs. binding assays) can yield different potency values.
ATP Concentration: For ATP-competitive inhibitors like AMG28, the concentration of ATP in an enzymatic assay will significantly impact the measured IC50. Higher ATP concentrations will lead to a higher apparent IC50.
Enzyme and Substrate: The specific protein construct, its purity, and the substrate used can all influence inhibitor potency.
Buffer Conditions: pH, salt concentrations, and the presence of additives can affect enzyme activity and inhibitor binding.
Q3: There appears to be conflicting data on the TTBK1 potency of a ring-opened analog of AMG28. What could explain this?
A notable point of conflicting data surrounds a ring-opened analog of AMG28 (compound 3). One study reported that this analog and AMG28 are equipotent in inhibiting TTBK1, with IC50 values in the range of 805-816 nM.[1] Conversely, another report from Biogen indicated a five-fold or greater loss of potency for the analog compared to AMG28, which they determined to have a TTBK1 IC50 of 199 nM.[1]
This discrepancy likely highlights the critical importance of assay conditions. The Biogen study may have utilized a lower ATP concentration in their biochemical assay, which would result in a lower, more potent-appearing IC50 for the parent compound, AMG28. Without access to the precise ATP concentration used in both studies, a direct comparison is challenging. This underscores the necessity of carefully documenting and considering all experimental parameters when comparing inhibitor potencies.
Troubleshooting Guide
Encountering unexpected selectivity data for AMG28 can be a perplexing experience. This guide provides a structured approach to troubleshooting and interpreting your results.
dot
Caption: A flowchart for troubleshooting unexpected AMG28 selectivity data.
Data Presentation: A Comparative Look at AMG28 Selectivity
To facilitate a clear comparison of AMG28's selectivity profile, the following tables summarize the available quantitative data from different screening platforms.
Table 2: Kinome-Wide Selectivity of AMG28 (DiscoverX KINOMEscan at 1 µM)
This table lists the kinases that showed significant inhibition (reported as % of control) in the DiscoverX KINOMEscan assay when screened with 1 µM of AMG28. A lower "% of Control" value indicates stronger binding.
Kinase
% of Control
PIKfyve
<1
MAP4K5
<10
STK17B
<10
TSSK1B
<10
ACVR1
<10
ACVR1B
<10
ACVR2A
<10
ACVR2B
<10
ALK
<10
BMPR1A
<10
BMPR1B
<10
BMPR2
<10
CHEK2
<10
CLK1
<10
CLK2
<10
CLK3
<10
CSNK1D
<10
CSNK1E
<10
DYRK1A
<10
DYRK1B
<10
...and others
...
Note: This is a partial list. The full DiscoverX screen evaluated 403 wild-type human kinases.[2]
Experimental Protocols
Understanding the methodologies behind the data is crucial for interpretation. Below are overviews of the key experimental protocols used to assess AMG28 selectivity.
DiscoverX KINOMEscan® Profiling
This is a competitive binding assay that measures the ability of a compound to displace a ligand from the active site of a kinase.
dot
Caption: A simplified workflow of the DiscoverX KINOMEscan assay.
Key Parameters:
Assay Principle: Competitive binding.
Readout: Quantification of bound kinase-phage via qPCR.
ATP Concentration: Not applicable as it is a binding assay.
Data Reported: Typically as "percent of control" (PoC) or dissociation constant (Kd).
Biochemical Enzymatic Kinase Assays (General)
These assays directly measure the catalytic activity of a kinase by quantifying the phosphorylation of a substrate.
dot
Caption: A general workflow for a biochemical kinase assay.
Key Parameters:
Assay Principle: Measurement of substrate phosphorylation or ADP production.
Readout: Varies by platform (e.g., radioactivity, fluorescence, luminescence).
ATP Concentration: A critical parameter that should be reported. For example, the BPS Bioscience TTBK1 assay kit specifies a final ATP concentration of 500 µM.
Technical Support Center: Optimizing AMG28 Treatment Duration
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing AMG28 treatment duration in preclinical...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing AMG28 treatment duration in preclinical experimental settings.
Frequently Asked Questions (FAQs)
Q1: What is AMG28 and what is its mechanism of action?
A1: AMG28 is a small molecule multi-kinase inhibitor.[1] Its primary targets include NF-κB inducing kinase (NIK; MAP3K14), Tau tubulin kinase 1 (TTBK1), and the phosphoinositide kinase, FYVE-type zinc finger containing (PIKFYVE).[1] By inhibiting these kinases, AMG28 can modulate various cellular processes, including signaling pathways involved in inflammation, cell survival, and autophagy.
Q2: How do I determine the optimal starting concentration of AMG28 for my experiments?
A2: The optimal starting concentration will be cell-line or model-system dependent. We recommend performing a dose-response experiment to determine the half-maximal inhibitory concentration (IC50) for your specific system. A typical starting range for in vitro experiments could be from 1 nM to 10 µM.
Q3: What is the recommended solvent for AMG28?
A3: For in vitro experiments, AMG28 is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. Ensure the final concentration of DMSO in your culture medium is low (e.g., <0.1%) to avoid solvent-induced toxicity.
Q4: How long should I treat my cells with AMG28 to see an effect?
A4: The optimal treatment duration is highly dependent on the biological question you are addressing and the endpoint you are measuring. For signaling pathway modulation (e.g., phosphorylation events), shorter time points (e.g., 30 minutes to 6 hours) may be sufficient. For cellular phenotypes such as apoptosis or changes in cell proliferation, longer durations (e.g., 24, 48, 72 hours) are typically required. A time-course experiment is recommended to determine the optimal duration for your specific assay.
Q5: Can I use AMG28 in in vivo studies?
A5: While AMG28 has been characterized in vitro, its use in in vivo models requires careful consideration of its pharmacokinetic and pharmacodynamic properties.[2] We recommend consulting relevant preclinical studies for guidance on dosing and administration schedules. If such data is unavailable, a pilot study to determine the maximum tolerated dose (MTD) and optimal dosing schedule is advised.
Troubleshooting Guide
Problem
Possible Cause
Solution
High cell toxicity observed even at low concentrations of AMG28.
1. The specific cell line is highly sensitive to the inhibition of one of the target kinases. 2. The final DMSO concentration in the culture medium is too high. 3. The treatment duration is too long.
1. Perform a dose-response experiment with a wider range of lower concentrations. 2. Ensure the final DMSO concentration is below 0.1%. 3. Conduct a time-course experiment to identify a shorter, effective treatment duration.
No observable effect of AMG28 treatment at expected concentrations.
1. The chosen cell line may not be dependent on the signaling pathways targeted by AMG28. 2. The treatment duration is too short to induce the desired phenotype. 3. The AMG28 compound has degraded.
1. Confirm the expression and activity of the target kinases (NIK, TTBK1, PIKFYVE) in your cell line. 2. Extend the treatment duration in a time-course experiment (e.g., up to 72 or 96 hours). 3. Use a fresh aliquot of AMG28 and store it properly according to the manufacturer's instructions.
Inconsistent results between experiments.
1. Variability in cell seeding density. 2. Inconsistent timing of AMG28 treatment and endpoint analysis. 3. Passage number of the cell line is too high, leading to phenotypic drift.
1. Ensure consistent cell seeding density across all experiments. 2. Standardize all incubation times and experimental steps. 3. Use cells with a consistent and low passage number.
Quantitative Data Summary
Table 1: Example Dose-Response Data for AMG28 on Cell Viability
AMG28 Concentration
Cell Viability (% of Control)
Standard Deviation
0 µM (Control)
100
5.2
0.01 µM
98
4.8
0.1 µM
85
6.1
1 µM
52
7.3
10 µM
15
3.9
100 µM
5
2.1
Table 2: Example Time-Course Data for AMG28-Induced Apoptosis
Treatment Duration
% Apoptotic Cells (1 µM AMG28)
Standard Deviation
0 hours (Control)
5
1.2
12 hours
15
2.5
24 hours
35
4.1
48 hours
60
5.8
72 hours
75
6.3
Experimental Protocols
Protocol: Determining Optimal AMG28 Treatment Duration using a Cell Viability Assay
Cell Seeding:
Culture your chosen cell line in the appropriate growth medium.
Trypsinize and count the cells.
Seed the cells in a 96-well plate at a predetermined optimal density.
Incubate for 24 hours to allow for cell attachment.
AMG28 Preparation and Treatment:
Prepare a 10 mM stock solution of AMG28 in DMSO.
Perform serial dilutions of the AMG28 stock solution in culture medium to achieve the desired final concentrations.
Remove the old medium from the 96-well plate and add the medium containing the different concentrations of AMG28. Include a vehicle control (medium with the same final concentration of DMSO).
Time-Course Incubation:
Incubate the plates for different durations (e.g., 24, 48, and 72 hours) in a humidified incubator at 37°C and 5% CO2.
Cell Viability Assessment (e.g., using MTT assay):
At the end of each time point, add MTT reagent to each well and incubate for 2-4 hours.
Add solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan (B1609692) crystals.
Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.
Data Analysis:
Normalize the absorbance values to the vehicle control to determine the percentage of cell viability.
Plot cell viability against AMG28 concentration for each time point to determine the IC50 at different durations.
Plot cell viability at a fixed concentration (e.g., the IC50 at 48 hours) against time to visualize the time-dependent effect.
Visualizations
Caption: Hypothetical signaling pathway of AMG28.
Caption: Workflow for determining optimal treatment duration.
Caption: Troubleshooting decision tree for AMG28 experiments.
Technical Support Center: Troubleshooting In Vivo Delivery of AMG28
Welcome to the technical support center for the in vivo application of AMG28. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and address common challenges en...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the in vivo application of AMG28. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and address common challenges encountered during preclinical studies with this multi-kinase inhibitor.
Frequently Asked Questions (FAQs)
Q1: What is AMG28 and what are its primary molecular targets?
AMG28 is a small molecule multi-kinase inhibitor. Its primary targets include NF-κB inducing kinase (NIK; MAP3K14), Tau tubulin kinase 1 (TTBK1), and the lipid kinase PIKFYVE.[1][2] Its inhibitory activity against these kinases makes it a subject of interest for various research applications.
Q2: We are observing high variability in our in vivo experimental results. What could be the contributing factors?
Inconsistent results in in vivo studies can stem from several sources. Key factors to consider include:
Compound Stability and Formulation: AMG28, like many small molecules, may have limited stability in certain formulations or be prone to degradation. Ensure your formulation is prepared fresh for each experiment and that the vehicle is appropriate for maintaining solubility and stability.
Administration Route and Technique: The method of administration (e.g., oral gavage, intraperitoneal injection) can significantly impact bioavailability. Inconsistent technique can lead to variability in the administered dose.
Animal Handling and Stress: Stress from handling and procedures can influence physiological responses and drug metabolism in animal models.[3] Consistent and proper animal handling techniques are crucial.
Pharmacokinetics: The absorption, distribution, metabolism, and excretion (ADME) profile of AMG28 can vary between individual animals.
Q3: Our animals are showing signs of toxicity (e.g., weight loss, lethargy) at our current dose. What steps can we take to mitigate this?
Toxicity is a common concern with kinase inhibitors due to their potential for off-target effects. Consider the following strategies:
Dose Reduction: The most straightforward approach is to lower the dose of AMG28. A dose-response study is essential to identify the minimum effective dose that retains therapeutic efficacy while minimizing toxicity.
Alternative Dosing Schedule: Instead of daily dosing, consider an intermittent schedule (e.g., every other day, or a cycle of days on and days off). This can help reduce cumulative toxicity.
Route of Administration: The route of administration can influence the toxicity profile. If you are using a route with rapid absorption (e.g., intravenous), switching to a slower absorption route (e.g., oral gavage or subcutaneous) might reduce peak plasma concentrations and associated toxicities.
Q4: We are not observing the expected therapeutic effect in our tumor model. What are the potential reasons for this lack of efficacy?
Several factors can contribute to a lack of in vivo efficacy:
Insufficient Target Engagement: The administered dose may not be sufficient to achieve the necessary level of target inhibition in the tumor tissue. It is crucial to perform pharmacodynamic studies to confirm that AMG28 is hitting its intended targets (NIK, TTBK1, PIKFYVE) in the tumor.
Poor Bioavailability: AMG28 may have low oral bioavailability, meaning a significant portion of the orally administered drug does not reach systemic circulation.[2] Consider alternative administration routes or formulation strategies to improve absorption.
Rapid Metabolism: The compound may be rapidly metabolized and cleared from the body, resulting in a short duration of action.
Tumor Model Resistance: The specific tumor model being used may have intrinsic or acquired resistance mechanisms to the inhibition of the targeted pathways.
Troubleshooting Guides
Issue 1: Poor Solubility and Formulation Challenges
Poor aqueous solubility is a common issue for small molecule inhibitors.
Potential Cause
Troubleshooting Steps
Inappropriate Vehicle
Test different biocompatible vehicles. A common starting point for oral gavage is a suspension in 0.5% methylcellulose (B11928114) or carboxymethylcellulose (CMC) in water. For some compounds, a solution containing a mixture of solvents like DMSO, PEG300, and Tween-80 in saline can improve solubility. A suggested formulation for oral administration in mice is 50% DMSO, 40% PEG300, and 10% ethanol.
Precipitation of Compound
Prepare formulations fresh before each use. If using a suspension, ensure it is homogenous by vortexing or sonicating before administration. When diluting a DMSO stock into an aqueous buffer, add the DMSO stock to the buffer slowly while vortexing to prevent precipitation.
Degradation of Compound
Store the solid compound and stock solutions under the recommended conditions (typically at -20°C or -80°C, protected from light). Assess the stability of the compound in the chosen formulation over the duration of the experiment.
Issue 2: Suboptimal Pharmacokinetics (PK)
Understanding the pharmacokinetic profile of AMG28 in your animal model is critical for designing an effective dosing regimen.
Potential Problem
Recommended Action
Low Bioavailability
If oral bioavailability is low, consider intraperitoneal (IP) or intravenous (IV) injection to bypass first-pass metabolism. However, be aware that these routes can lead to different toxicity profiles.
Short Half-life
If the compound is cleared too quickly, more frequent dosing may be necessary to maintain therapeutic concentrations. Alternatively, a formulation that provides sustained release could be explored.
High Inter-animal Variability
Ensure consistent dosing technique and timing. Factors such as the fed/fasted state of the animals can also influence absorption.
Issue 3: Lack of In Vivo Target Engagement
Confirming that AMG28 is inhibiting its intended targets in the tumor is a critical step.
Problem
Solution
Uncertainty of Target Inhibition
Conduct a pharmacodynamic (PD) study. Administer a single dose of AMG28 to tumor-bearing mice and collect tumor and/or surrogate tissue samples at various time points (e.g., 2, 6, 24 hours post-dose). Analyze the phosphorylation status of downstream effectors of the NIK and PIKFYVE pathways via Western blot or immunohistochemistry.
Inadequate Dose for Target Modulation
If the PD study shows insufficient or transient target inhibition, a dose-escalation study is warranted to find a dose that provides sustained target modulation.
Issue 4: Managing Off-Target Effects
As a multi-kinase inhibitor, AMG28 has the potential to interact with kinases other than its primary targets.
Concern
Mitigation Strategy
Observed Toxicities May Be Off-Target
Refer to kinome-wide selectivity data to identify potential off-targets. If toxicity is observed, and a known off-target of AMG28 is expressed in the affected tissue, this may be the cause. Using the lowest effective dose can help minimize off-target effects.
Confounding Biological Effects
To confirm that the observed phenotype is due to on-target inhibition, consider using a structurally unrelated inhibitor of the same target or employing genetic approaches (e.g., shRNA or CRISPR) to validate the target's role.
Data Presentation
Table 1: In Vitro Kinase Selectivity Profile of AMG28
This table summarizes the inhibitory activity of AMG28 against its primary targets and a selection of off-targets, as determined by in vitro kinase assays.
Kinase Target
IC50 (nM)
Percent of Control (POC) at 1 µM
Primary Targets
PIKFYVE
2.2
< 1
NIK (MAP3K14)
Not available
< 10
TTBK1
805
8
TTBK2
988
12
Selected Off-Targets
MAP4K5
Not available
< 10
List of 20 WT human kinases
Not available
< 10
Data compiled from in vitro screening results.[1][4]
Experimental Protocols
Protocol 1: Formulation of AMG28 for Oral Gavage
Objective: To prepare a suspension of AMG28 suitable for oral administration in mice.
Materials:
AMG28 powder
Vehicle: 0.5% (w/v) Methylcellulose in sterile water
Sterile microcentrifuge tubes or vials
Vortex mixer
Sonicator (optional)
Procedure:
Calculate the required amounts: Determine the total volume of formulation needed based on the number of animals, their average weight, and the dosing volume (typically 5-10 mL/kg). Calculate the required mass of AMG28.
Prepare the vehicle: Dissolve 0.5 g of methylcellulose in 100 mL of sterile water. Stir until fully dissolved.
Prepare the suspension:
a. Weigh the calculated amount of AMG28 powder into a sterile container.
b. Add a small amount of the vehicle to the powder to create a paste.
c. Gradually add the remaining vehicle while continuously mixing.
Homogenize: Vortex the suspension vigorously for several minutes. For a more uniform suspension, sonicate the mixture.
Storage: Store the suspension at 4°C, protected from light. Before each use, allow it to come to room temperature and vortex thoroughly.
Protocol 2: Pharmacokinetic (PK) Study Design in Mice
Objective: To determine the plasma concentration-time profile of AMG28 after a single dose.
Materials:
AMG28 formulation
Appropriate animal model (e.g., CD-1 or C57BL/6 mice)
Analytical method for quantifying AMG28 in plasma (e.g., LC-MS/MS)
Procedure:
Dosing: Administer a single dose of AMG28 to a cohort of mice via the desired route (e.g., oral gavage or IP injection).
Blood Sampling: Collect blood samples (e.g., via tail vein, saphenous vein, or retro-orbital sinus) at multiple time points. A typical schedule for an oral dose might be: pre-dose, 15 min, 30 min, 1, 2, 4, 8, and 24 hours post-dose.[5][6]
Plasma Preparation: Process the blood samples to obtain plasma and store at -80°C until analysis.
Sample Analysis: Quantify the concentration of AMG28 in the plasma samples using a validated analytical method.
Data Analysis: Plot the plasma concentration versus time and calculate key PK parameters such as Cmax (maximum concentration), Tmax (time to Cmax), AUC (area under the curve), and t1/2 (half-life).
Protocol 3: Pharmacodynamic (PD) Biomarker Analysis by Western Blot
Objective: To assess the in vivo inhibition of NIK and PIKFYVE signaling by AMG28 in tumor tissue.
Materials:
Tumor-bearing mice treated with AMG28 or vehicle
Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
Protein quantification assay (e.g., BCA assay)
SDS-PAGE and Western blotting equipment
Primary antibodies against:
Phospho-p100 (Ser866/870) and total p100/p52 (for NIK pathway)
Phospho-S6 Kinase (Thr389) and total S6 Kinase (downstream of PIKFYVE/mTOR)
Phospho-TFEB (Ser211) and total TFEB (downstream of PIKFYVE/mTOR)
Secondary antibodies and detection reagents
Procedure:
Sample Collection: Euthanize mice at specified time points after AMG28 administration and excise tumors.
Lysate Preparation: Immediately snap-freeze tumors in liquid nitrogen. Homogenize the frozen tissue in lysis buffer.
Protein Quantification: Determine the protein concentration of each tumor lysate.
Western Blotting:
a. Separate equal amounts of protein by SDS-PAGE.
b. Transfer proteins to a PVDF membrane.
c. Block the membrane and incubate with primary antibodies overnight.
d. Incubate with appropriate HRP-conjugated secondary antibodies.
e. Detect the signal using an enhanced chemiluminescence (ECL) substrate.
Data Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels to determine the extent of target inhibition.
Visualizations
Troubleshooting workflow for in vivo AMG28 experiments.
Simplified signaling pathways inhibited by AMG28.
General experimental workflow for in vivo AMG28 studies.
Validating AMG28 On-Target Effects: A Comparative Guide to siRNA-Mediated Target Knockdown
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of using small interfering RNA (siRNA) to validate the on-target effects of AMG28, a potent and selective inh...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of using small interfering RNA (siRNA) to validate the on-target effects of AMG28, a potent and selective inhibitor of the lipid kinase PIKfyve. We present supporting experimental data, detailed protocols, and a comparison with alternative target validation methodologies.
Unveiling the On-Target Action of AMG28
AMG28 has been identified as a highly potent, cell-active, and selective inhibitor of PIKfyve (phosphatidylinositol-3-phosphate 5-kinase) with an IC50 of 2.2 nM.[1] PIKfyve is a crucial enzyme in the endocytic pathway, catalyzing the synthesis of phosphatidylinositol 3,5-bisphosphate (PtdIns(3,5)P2), a signaling lipid vital for the regulation of endosome trafficking, lysosomal homeostasis, and autophagy.[2][3][4] Validating that the cellular effects of AMG28 are a direct consequence of PIKfyve inhibition is a critical step in its preclinical development. siRNA-mediated knockdown of PIKfyve provides a robust genetic approach to mimic the pharmacological inhibition by AMG28, thereby confirming its on-target activity.
The PIKfyve Signaling Pathway
PIKfyve functions within a complex that includes the scaffolding protein Vac14 and the phosphatase Fig4, which collectively regulate the levels of PtdIns(3,5)P2 on endosomal and lysosomal membranes.[2][3] Inhibition or knockdown of PIKfyve disrupts this delicate balance, leading to a characteristic cellular phenotype of enlarged cytoplasmic vacuoles due to defects in endosome fission and trafficking.[4][5]
Figure 1: PIKfyve Signaling Pathway and Points of Intervention.
Quantitative Comparison of PIKfyve Inhibition: AMG28 vs. siRNA
To validate that the phenotypic effects of AMG28 are due to PIKfyve inhibition, a direct comparison with siRNA-mediated knockdown of PIKfyve is essential. The following table summarizes key quantitative data from studies comparing pharmacological inhibition and genetic knockdown of PIKfyve.
Parameter
AMG28 (or other PIKfyve inhibitor)
PIKfyve siRNA
Control
Reference
PIKfyve Protein Expression
No direct effect
↓ 84.4 ± 12.6% reduction (combination of two siRNAs)
Reagents for Western blotting and immunofluorescence
Procedure:
Cell Seeding: The day before transfection, seed 2 x 10^5 cells per well in a 6-well plate in antibiotic-free growth medium to achieve 60-80% confluency at the time of transfection.[8]
siRNA Transfection:
Prepare two solutions for each transfection:
Solution A: Dilute 40 nM of PIKfyve siRNA or control siRNA into siRNA transfection medium.
Solution B: Dilute the transfection reagent in siRNA transfection medium according to the manufacturer's instructions.
Combine Solution A and Solution B, mix gently, and incubate at room temperature for 15-45 minutes.[8]
Wash cells once with siRNA transfection medium, then add the siRNA-transfection reagent complex to the cells.
Incubation for Knockdown: Incubate the cells for 48-72 hours at 37°C in a CO2 incubator to allow for PIKfyve protein depletion. A 72-hour incubation has been shown to be effective for PIKfyve knockdown.[5][7]
AMG28 Treatment: After the knockdown period, replace the medium with fresh growth medium containing the desired concentration of AMG28 or vehicle control.
Analysis:
Western Blot: After the desired treatment time, lyse the cells and perform Western blot analysis to confirm PIKfyve knockdown and assess downstream signaling markers.
Phenotypic Analysis:
Vacuolation: Analyze cells under a phase-contrast microscope to quantify the percentage of cells exhibiting enlarged cytoplasmic vacuoles.[5]
Protein Localization: Perform immunofluorescence staining for proteins like EGFR to observe their subcellular localization in response to PIKfyve inhibition or knockdown.[7]
Comparison with Alternative Target Validation Methods
While siRNA is a powerful tool, other methods can also be employed for target validation. CRISPR/Cas9-mediated gene knockout offers a permanent and complete loss of target protein expression.
A Comparative Guide to PIKFYVE Inhibitors: AMG28 and Other Key Molecules
For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of AMG28 and other prominent inhibitors of the phosphoinositide kinase, FYVE-type zinc finger containing (PI...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of AMG28 and other prominent inhibitors of the phosphoinositide kinase, FYVE-type zinc finger containing (PIKFYVE). This document summarizes key quantitative data, details experimental methodologies for cited assays, and visualizes the intricate PIKFYVE signaling pathway.
PIKFYVE is a crucial lipid kinase that catalyzes the synthesis of phosphatidylinositol 3,5-bisphosphate (PtdIns(3,5)P2) from phosphatidylinositol 3-phosphate (PtdIns(3)P). This enzymatic activity is central to the regulation of endosomal trafficking, lysosomal homeostasis, and autophagy. Consequently, inhibitors of PIKFYVE have emerged as valuable research tools and potential therapeutic agents for a range of diseases, including cancer, neurodegenerative disorders, and viral infections. This guide focuses on a comparative analysis of AMG28, a potent and selective PIKFYVE inhibitor, alongside other widely used inhibitors such as Apilimod (B1663032) and YM201636.
Quantitative Comparison of PIKFYVE Inhibitors
The following table summarizes the in vitro potency of AMG28, Apilimod, and YM201636 against PIKFYVE, as determined by enzymatic assays.
Note: IC50 values represent the concentration of an inhibitor required to reduce the activity of the enzyme by 50%. Lower values indicate higher potency.
AMG28 demonstrates the highest potency among the compared inhibitors with a sub-nanomolar IC50 value.[1] Furthermore, studies have highlighted the narrow kinome-wide selectivity of AMG28, suggesting fewer off-target effects compared to other multi-kinase inhibitors.[1] Apilimod and YM201636 are also potent inhibitors frequently utilized as tool compounds in cellular and in vivo studies to probe PIKFYVE function.[2][3][4][5]
Experimental Protocols
Detailed methodologies for the key assays used to characterize these inhibitors are provided below.
The ADP-Glo™ Kinase Assay is a luminescent-based assay that measures the amount of ADP produced during a kinase reaction. The amount of ADP is directly proportional to the kinase activity.
The NanoBRET™ Target Engagement Assay is a live-cell assay that measures the binding of a test compound to a target protein. It utilizes Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged target protein and a fluorescent energy acceptor (tracer).
Materials:
HEK293 cells
PIKFYVE-NanoLuc® fusion vector
Transfection reagent (e.g., FuGENE® HD)
Opti-MEM® I Reduced Serum Medium
NanoBRET™ Tracer
Test inhibitors
NanoBRET™ Nano-Glo® Substrate
Extracellular NanoLuc® Inhibitor
White 96-well plates
Procedure:
Transfect HEK293 cells with the PIKFYVE-NanoLuc® fusion vector and plate them in 96-well plates.
Culture the cells for 18-24 hours to allow for protein expression.
Prepare serial dilutions of the test inhibitors.
Add the NanoBRET™ tracer to the cells, followed by the addition of the test inhibitors at various concentrations.
Incubate the plate for 2 hours at 37°C in a CO2 incubator.
Add the NanoBRET™ Nano-Glo® Substrate and the Extracellular NanoLuc® Inhibitor to all wells.
Read the BRET signal (emission at 450 nm and 610 nm) within 20 minutes using a plate reader.
Calculate the BRET ratio (610nm emission / 450nm emission).
Determine the cellular IC50 values by plotting the BRET ratio against the inhibitor concentration and fitting the data to a competitive binding curve.[8][9][10][11][12]
PIKFYVE Signaling Pathway
The following diagram illustrates the central role of PIKFYVE in cellular signaling, particularly in the context of endosomal maturation and autophagy.
A Comparative Guide to AMG28 and Other NIK Inhibitors in the NF-κB Pathway
For Researchers, Scientists, and Drug Development Professionals The non-canonical NF-κB pathway, critically regulated by NF-κB-inducing kinase (NIK), has emerged as a significant therapeutic target in a range of diseases...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
The non-canonical NF-κB pathway, critically regulated by NF-κB-inducing kinase (NIK), has emerged as a significant therapeutic target in a range of diseases, including autoimmune disorders and various cancers. The development of small molecule inhibitors targeting NIK is a key area of research. This guide provides an objective comparison of AMG28, a multi-kinase inhibitor with activity against NIK, and other notable NIK inhibitors, supported by available experimental data.
Overview of NIK and the Non-Canonical NF-κB Pathway
The non-canonical NF-κB pathway is activated by a specific subset of tumor necrosis factor (TNF) receptor superfamily members, such as BAFFR, CD40, and LTβR. In resting cells, NIK is continuously targeted for degradation by a complex containing TRAF2, TRAF3, and cIAP1/2. Upon receptor stimulation, this complex is disrupted, leading to the stabilization and accumulation of NIK. Activated NIK then phosphorylates and activates IKKα, which in turn phosphorylates the NF-κB precursor protein p100. This phosphorylation event triggers the processing of p100 into its active form, p52. The p52 subunit then dimerizes with RelB and translocates to the nucleus to regulate the transcription of target genes involved in inflammation, immunity, and cell survival.[1][2]
Quantitative Comparison of NIK Inhibitors
The following table summarizes the available quantitative data for AMG28 and other well-characterized NIK inhibitors. It is important to note that AMG28 is a multi-kinase inhibitor, and its activity against other kinases is also presented for a comprehensive understanding of its selectivity profile.
Note: "-" indicates data not available in the reviewed sources. IC50 values can vary depending on the specific assay conditions.
Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are representative protocols for key assays used to characterize NIK inhibitors.
Biochemical Kinase Inhibition Assay (Radiometric)
This assay directly measures the ability of a compound to inhibit the enzymatic activity of NIK.
Reaction Setup: Prepare a reaction mixture containing recombinant NIK enzyme, a suitable substrate (e.g., a peptide substrate), and radiolabeled ATP (e.g., [γ-³²P]ATP) in a kinase assay buffer.
Inhibitor Addition: Add varying concentrations of the test inhibitor (e.g., AMG28 or other NIK inhibitors) to the reaction mixture. Include a vehicle control (e.g., DMSO) and a positive control (a known NIK inhibitor).
Incubation: Incubate the reaction mixture at 30°C for a specified time (e.g., 60 minutes) to allow the kinase reaction to proceed.
Reaction Termination: Stop the reaction by adding a stop solution (e.g., phosphoric acid).
Substrate Capture: Spot the reaction mixture onto a phosphocellulose membrane, which captures the phosphorylated substrate.
Washing: Wash the membrane extensively to remove unincorporated [γ-³²P]ATP.
Detection: Quantify the amount of incorporated radioactivity on the membrane using a scintillation counter.
Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control and determine the IC50 value by fitting the data to a dose-response curve.[9][10]
Cellular NF-κB Reporter Assay
This assay measures the transcriptional activity of NF-κB in a cellular context.
Cell Culture: Plate cells stably expressing an NF-κB-driven reporter gene (e.g., luciferase) in a 96-well plate. HEK293 cells are commonly used for this purpose.[11]
Inhibitor Treatment: Pre-treat the cells with various concentrations of the NIK inhibitor for a defined period (e.g., 1-2 hours).
Stimulation: Stimulate the cells with an activator of the non-canonical NF-κB pathway, such as an anti-CD40 antibody or BAFF, to induce NIK-dependent NF-κB activation.
Incubation: Incubate the cells for a further period (e.g., 6-24 hours) to allow for reporter gene expression.
Lysis and Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer according to the manufacturer's instructions.
Data Analysis: Normalize the luciferase activity to a measure of cell viability (e.g., using a CellTiter-Glo assay) and calculate the percentage of inhibition relative to the stimulated, vehicle-treated control. Determine the IC50 value from the dose-response curve.[9][11]
Western Blot for p100/p52 Processing
This assay directly visualizes the key downstream event of NIK activation.
Cell Treatment: Treat cultured cells (e.g., multiple myeloma cell lines with known NIK pathway activation) with the NIK inhibitor at various concentrations for a specified time.
Cell Lysis: Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.
Protein Quantification: Determine the protein concentration of each cell lysate using a standard method (e.g., BCA assay).
SDS-PAGE and Western Blotting: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a nitrocellulose or PVDF membrane.
Antibody Incubation: Block the membrane and then incubate it with primary antibodies specific for p100/p52. A loading control antibody (e.g., anti-actin or anti-tubulin) should also be used.
Secondary Antibody and Detection: Wash the membrane and incubate it with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.
Analysis: Quantify the band intensities for p100 and p52 and determine the ratio of p52 to p100 as a measure of NIK activity.[12]
Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language for Graphviz, illustrate the non-canonical NF-κB signaling pathway and a typical experimental workflow for evaluating NIK inhibitors.
Caption: Non-canonical NF-κB signaling pathway and the point of intervention by NIK inhibitors.
Caption: A generalized experimental workflow for the preclinical development of NIK inhibitors.
Conclusion
The inhibition of NIK represents a promising therapeutic strategy for a variety of diseases. While AMG28 shows activity against NIK, its multi-kinase nature distinguishes it from more selective inhibitors like NIK SMI1 and B022. The choice of an inhibitor for research or therapeutic development will depend on the specific context, including the desired selectivity profile and the disease model being investigated. The experimental protocols and workflows provided in this guide offer a framework for the continued evaluation and comparison of novel NIK inhibitors as they emerge in the field of drug discovery. Further head-to-head studies with standardized assays will be crucial for a more definitive comparison of the potency and selectivity of these compounds.
Validating AMG28 Efficacy in Patient-Derived Xenografts: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the multi-kinase inhibitor AMG28, its mechanism of action, and a proposed framework for validating its effic...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the multi-kinase inhibitor AMG28, its mechanism of action, and a proposed framework for validating its efficacy using patient-derived xenograft (PDX) models. As a molecule targeting several key cellular signaling pathways, AMG28 holds potential as a therapeutic agent. However, to date, no publicly available studies have specifically detailed its evaluation in PDX models. This guide will, therefore, present a comparative analysis based on its known targets and data from alternative therapies that have been investigated in similar preclinical settings.
Understanding AMG28: A Multi-Targeted Kinase Inhibitor
AMG28 is a small molecule inhibitor with demonstrated activity against at least three distinct kinases: Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14 or NIK), Tau Tubulin Kinase 1 (TTBK1), and the lipid kinase PIKFYVE.[1] By targeting these enzymes, AMG28 has the potential to modulate critical cellular processes implicated in cancer progression, including inflammation, autophagy, and cell survival.
Key Kinase Targets of AMG28
Target Kinase
Also Known As
Primary Signaling Pathway
Potential Role in Cancer
MAP3K14
NIK
Noncanonical NF-κB Signaling
Pro-tumorigenic effects in various cancers, including multiple myeloma, breast cancer, and prostate cancer.[2][3][4]
TTBK1
-
Tau Phosphorylation
Primarily implicated in neurodegenerative diseases; its direct role in cancer is less defined but may involve cell cycle regulation.[5][6]
PIKFYVE
-
Autophagy and Lysosomal Homeostasis, Lipid Metabolism
Essential for the progression of certain cancers, such as pancreatic ductal adenocarcinoma (PDAC), by supporting cancer cell metabolism.[7][8][9][10][11]
Proposed Validation of AMG28 Efficacy in Pancreatic Cancer PDX Models
Given the established role of PIKFYVE in pancreatic ductal adenocarcinoma (PDAC) and the availability of comparative data for other PIKFYVE inhibitors, a logical first step for validating AMG28 would be in PDX models of this cancer.
Hypothetical Experimental Workflow
Proposed workflow for evaluating AMG28 in PDX models.
Experimental Protocols
1. Establishment of Patient-Derived Xenografts (PDX):
Fresh tumor tissue from consenting pancreatic cancer patients would be obtained under sterile conditions.
The tissue would be fragmented into small pieces (approximately 2-3 mm³) and surgically implanted subcutaneously into the flank of immunocompromised mice (e.g., NOD-scid gamma mice).
Tumor growth would be monitored regularly. Once tumors reach a volume of approximately 1000-1500 mm³, they would be harvested and serially passaged into new cohorts of mice for expansion.
2. Drug Efficacy Studies:
Mice bearing established PDX tumors (e.g., 100-200 mm³) would be randomized into different treatment groups.
AMG28 would be administered at various doses, determined by prior maximum tolerated dose studies.
Tumor dimensions would be measured two to three times per week using calipers, and tumor volume would be calculated using the formula: (length x width²) / 2.
Body weight and general health of the mice would be monitored as indicators of toxicity.
At the end of the study, tumors would be excised for downstream molecular analysis.
Comparative Analysis: AMG28 vs. Alternative Therapies in PDX Models
Since no direct data exists for AMG28 in PDX models, we will compare its potential efficacy based on its mechanism of action against that of another PIKFYVE inhibitor, apilimod, which has been studied in pancreatic cancer models.
Based on its PIKFYVE inhibition (IC50 = 2.2 nM), significant tumor growth inhibition is anticipated.[12] The additional inhibition of the noncanonical NF-κB pathway may offer a synergistic anti-tumor effect.
Demonstrated to suppress PDAC development and growth in preclinical models.[8] Induces synthetic lethality when combined with KRAS-MAPK pathway inhibitors.[7][10]
Variable efficacy in PDX models, often reflecting the heterogeneity of patient responses. Resistance is a common issue.
Potential Biomarkers
High PIKFYVE expression, activation of the noncanonical NF-κB pathway.
High PIKFYVE expression.
Markers of DNA replication and repair.
Combination Strategy
Potential for combination with KRAS-MAPK inhibitors due to the PIKFYVE-mediated metabolic vulnerability.[7][10]
Shown to be effective in combination with KRAS-MAPK inhibitors in PDAC models.[7][10]
Often used in combination with other chemotherapeutic agents or targeted therapies.
Inhibition of MAP3K14 by AMG28 blocks the noncanonical NF-κB pathway.
In the absence of a signal, NIK is continuously degraded. Upon receptor activation, NIK stabilizes and activates IKKα, leading to the processing of p100 to p52 and the nuclear translocation of the p52/RelB complex to drive gene expression.[13] AMG28 would block this cascade by inhibiting NIK.
PIKFYVE Signaling in Autophagy and Lysosomal Function
AMG28's inhibition of PIKFYVE disrupts lysosomal function and autophagy.
PIKFYVE is a crucial lipid kinase that phosphorylates phosphatidylinositol 3-phosphate (PI(3)P) to generate phosphatidylinositol 3,5-bisphosphate (PI(3,5)P2). This lipid is essential for the regulation of lysosomal homeostasis and the fusion of autophagosomes with lysosomes. By inhibiting PIKFYVE, AMG28 can disrupt these processes, leading to an accumulation of dysfunctional lysosomes and a blockage of the autophagic flux that cancer cells, particularly those in nutrient-poor environments like PDAC, rely on for survival.[8]
Conclusion
While direct experimental evidence for the efficacy of AMG28 in patient-derived xenograft models is currently lacking in the public domain, its mechanism of action against key cancer-related signaling pathways, particularly PIKFYVE, suggests significant therapeutic potential. The proposed experimental framework provides a robust strategy for validating its anti-tumor activity in a clinically relevant preclinical setting. Comparative analysis with other PIKFYVE inhibitors that have shown promise in PDAC PDX models will be crucial in determining the unique therapeutic advantages of AMG28. Further research into the role of TTBK1 in cancer and the synergistic potential of targeting all three kinases simultaneously will be vital for the future clinical development of this compound.
Comparative Analysis of AMG28 Activity Across Diverse Cancer Types
A comprehensive guide for researchers and drug development professionals on the cross-validation of AMG28, a multi-kinase inhibitor, and its therapeutic potential in various cancer contexts. AMG28 is a potent small molec...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive guide for researchers and drug development professionals on the cross-validation of AMG28, a multi-kinase inhibitor, and its therapeutic potential in various cancer contexts.
AMG28 is a potent small molecule inhibitor targeting multiple kinases, including Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve), Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14 or NIK), and Tau Tubulin Kinase 1 (TTBK1).[1][2] Its multifaceted inhibitory profile suggests a broad therapeutic potential in oncology. This guide provides a comparative overview of AMG28's activity, supported by available preclinical data, and outlines detailed experimental protocols for its evaluation.
Mechanism of Action and Therapeutic Rationale
AMG28 exerts its anticancer effects by modulating distinct signaling pathways crucial for cancer cell survival, proliferation, and stress response.
PIKfyve Inhibition: As a potent inhibitor of PIKfyve with an enzymatic IC50 of 2.2 nM, AMG28 disrupts endolysosomal trafficking and autophagy.[3] Cancer cells often exhibit a heightened reliance on autophagy for survival and proliferation, making PIKfyve an attractive therapeutic target.[4] Inhibition of PIKfyve can lead to the accumulation of swollen endosomes and ultimately, non-apoptotic cell death in susceptible cancer cells.[5]
MAP3K14 (NIK) Inhibition: AMG28 also targets NIK, a key regulator of the non-canonical NF-κB signaling pathway.[6] This pathway is implicated in the pathogenesis of various B-cell malignancies and solid tumors.[7] By inhibiting NIK, AMG28 can potentially disrupt pro-survival signals in cancer cells.
TTBK1 Inhibition: With an IC50 of 805 nM for TTBK1, AMG28 can interfere with pathways associated with this kinase.[8] While primarily studied in the context of neurodegenerative diseases, TTBK1 is also implicated in cancer cell biology.[9]
The multi-targeted nature of AMG28 presents a unique opportunity to simultaneously attack multiple cancer vulnerabilities, potentially leading to enhanced efficacy and overcoming resistance mechanisms.
Cross-Validation of In Vitro Activity
A critical aspect of preclinical drug development is the cross-validation of a compound's activity across a diverse panel of cancer cell lines. While comprehensive public data on AMG28's activity across a wide range of cancer types is limited, this guide compiles available information and provides a framework for such comparative analysis.
For comparison, we have included data for Apilimod, another well-characterized PIKfyve inhibitor that has been evaluated in numerous cancer cell lines. This allows for an indirect cross-validation of the potential efficacy of PIKfyve inhibition in different cancer contexts.
Note: The table will be expanded as more specific IC50 data for AMG28 in various cancer cell lines becomes publicly available. The provided data for Apilimod serves as a surrogate to illustrate the potential spectrum of activity for PIKfyve inhibitors.
Experimental Protocols
To facilitate the cross-validation of AMG28 and its comparison with other inhibitors, detailed protocols for key in vitro assays are provided below.
Cell Viability Assay (MTT Assay)
This protocol is used to assess the effect of a compound on the metabolic activity of cancer cells, which is an indicator of cell viability.[5][11]
Materials:
Cancer cell lines of interest
AMG28 and other compounds for comparison
Complete culture medium
96-well plates
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)
Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)
Microplate reader
Procedure:
Cell Seeding: Seed cancer cells into 96-well plates at a predetermined optimal density and allow them to adhere overnight.
Compound Treatment: Treat the cells with a serial dilution of AMG28 or other test compounds for a specified duration (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO).
MTT Addition: After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals by viable cells.
Solubilization: Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).
Kinase Inhibition Assay (ADP-Glo™ Assay)
This luminescent assay quantifies the amount of ADP produced during a kinase reaction, providing a measure of kinase activity and its inhibition.[12][13]
Kinase Reaction Setup: In the wells of a white plate, set up the kinase reaction mixture containing the kinase, its substrate, and the test compound at various concentrations.
Reaction Initiation: Initiate the reaction by adding ATP. Incubate at room temperature for a predetermined time (e.g., 60 minutes).
Reaction Termination and ATP Depletion: Add the ADP-Glo™ Reagent to stop the kinase reaction and deplete any remaining ATP. Incubate for 40 minutes at room temperature.
ADP to ATP Conversion and Signal Generation: Add the Kinase Detection Reagent. This reagent converts the ADP generated in the kinase reaction to ATP and contains luciferase/luciferin to produce a luminescent signal proportional to the amount of ADP. Incubate for 30-60 minutes at room temperature.
Luminescence Measurement: Measure the luminescence using a luminometer.
Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration relative to a no-inhibitor control and determine the IC50 value.
Signaling Pathways and Experimental Workflow
To visually represent the mechanisms and methodologies discussed, the following diagrams have been generated using Graphviz (DOT language).
Unveiling the Kinome Landscape: A Comparative Analysis of AMG28 and Structurally Related Kinase Inhibitors
For researchers, scientists, and professionals in drug development, understanding the selectivity of a kinase inhibitor is paramount. This guide provides a detailed comparison of the kinome scan data for the multi-kinase...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and professionals in drug development, understanding the selectivity of a kinase inhibitor is paramount. This guide provides a detailed comparison of the kinome scan data for the multi-kinase inhibitor AMG28 and its close analog, the chemical probe SGC-PIKFYVE-1. This analysis, supported by experimental data and protocols, offers insights into the target profiles and potential off-target effects of these compounds.
AMG28 has been identified as a multi-kinase inhibitor with activity against several kinases, including MAP3K14 (NIK), TTBK1, and the lipid kinase PIKFYVE[1]. To elucidate its broader target profile, a comprehensive kinome scan was performed. This guide delves into the specifics of this scan and contrasts it with data from SGC-PIKFYVE-1, a highly selective probe compound derived from the AMG28 scaffold.
Comparative Kinome Scan Analysis
The selectivity of AMG28 and its analog SGC-PIKFYVE-1 was assessed using the KINOMEscan™ platform (DiscoverX), which quantitatively measures the binding of a compound to a large panel of human kinases. The results are typically reported as "Percent of Control" (POC), where a lower POC value indicates stronger binding of the inhibitor to the kinase.
A kinome scan of AMG28 against a panel of 403 wild-type human kinases revealed a narrow kinome-wide selectivity. At a concentration of 1 µM, AMG28 demonstrated a POC of less than 10 for 20 kinases[2]. Further investigation into the analogs of AMG28 led to the development of SGC-PIKFYVE-1 (also known as compound 17), a more selective chemical probe. A similar kinome scan for SGC-PIKFYVE-1 at 1 µM showed a POC of less than 10 for only 8 kinases, highlighting its improved selectivity profile.
The following table summarizes the primary targets and the number of significant off-targets for both compounds based on the KINOMEscan data.
Compound
Primary Targets
Number of Kinases with POC < 10 (at 1 µM)
AMG28
PIKFYVE, TTBK1, MAP3K14
20
SGC-PIKFYVE-1
PIKFYVE
8
For SGC-PIKFYVE-1, further orthogonal enzymatic and cellular (NanoBRET) assays were conducted on kinases that showed a POC of less than 35. This follow-up testing confirmed the high selectivity for PIKFYVE, with significantly weaker inhibition of other kinases such as MYLK4 and MAP4K5.
Experimental Protocols
The kinome scan data presented in this guide was generated using the KINOMEscan™ competition binding assay. A detailed description of this methodology is provided below.
KINOMEscan™ Competition Binding Assay
The KINOMEscan™ assay is a high-throughput method used to determine the interaction of a test compound with a large panel of kinases. The assay principle is based on the displacement of a known, immobilized ligand from the kinase active site by the test compound.
Kinase Preparation: A comprehensive panel of DNA-tagged human kinases is prepared.
Ligand Immobilization: A broad-spectrum kinase inhibitor is biotinylated and immobilized on streptavidin-coated magnetic beads.
Competition Assay: The DNA-tagged kinases are incubated with the immobilized ligand in the presence of the test compound at a specified concentration (e.g., 1 µM). A DMSO control is run in parallel.
Washing: The beads are washed to remove unbound kinases and test compounds.
Elution: The bound kinases are eluted from the beads.
Quantification: The amount of eluted, DNA-tagged kinase is quantified using qPCR.
Data Analysis: The amount of kinase detected in the presence of the test compound is compared to the amount detected in the DMSO control. The results are expressed as Percent of Control (POC), calculated as: (Test Compound Signal / DMSO Control Signal) x 100.
Visualizing Experimental Workflow and Signaling
To further illustrate the concepts discussed, the following diagrams, generated using Graphviz, depict the experimental workflow of the KINOMEscan™ assay and a simplified signaling pathway involving PIKfyve.
KINOMEscan™ Experimental Workflow
Simplified PIKfyve Signaling Pathway
This comparative guide underscores the importance of comprehensive kinome profiling in drug discovery. While AMG28 demonstrates a relatively narrow selectivity profile, its analog, SGC-PIKFYVE-1, represents a significant improvement, offering a more precise tool for studying the biological functions of PIKFYVE with fewer potential off-target confounders. The detailed experimental protocol and illustrative diagrams provided herein serve as a valuable resource for researchers working with these and similar kinase inhibitors.
A Comparative Guide to the Validation of AMG28-Induced Autophagy Arrest
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of AMG28, a potent PIKfyve kinase inhibitor, with other established autophagy inhibitors. It includes support...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of AMG28, a potent PIKfyve kinase inhibitor, with other established autophagy inhibitors. It includes supporting experimental data, detailed protocols for validation assays, and visual representations of the underlying molecular pathways and experimental workflows.
Introduction to AMG28 and Autophagy Arrest
AMG28 is a multi-kinase inhibitor that potently targets phosphatidylinositol-3-phosphate 5-kinase (PIKfyve). Inhibition of PIKfyve disrupts the maturation of endosomes and lysosomes, ultimately leading to a blockage in the autophagic flux. This process, known as autophagy arrest, results in the accumulation of autophagosomes and is a key indicator of the disruption of the cellular degradation and recycling machinery. Validating this arrest is crucial for understanding the mechanism of action of compounds like AMG28 and for their development as potential therapeutics, particularly in oncology.
Comparison of Autophagy Arrest Agents
The efficacy of AMG28 in inducing autophagy arrest can be compared to other well-known inhibitors that act through different mechanisms. This guide focuses on a comparison with Chloroquine (B1663885) and Bafilomycin A1.
AMG28 (and other PIKfyve Inhibitors): These compounds inhibit PIKfyve, a lipid kinase essential for the production of phosphatidylinositol 3,5-bisphosphate (PtdIns(3,5)P2). This lipid is critical for the proper functioning of lysosomes and autophagosome-lysosome fusion. Inhibition of PIKfyve leads to impaired lysosomal function and a blockage of the final stages of autophagy.
Chloroquine: This lysosomotropic agent accumulates in lysosomes and raises their internal pH. The acidic environment of the lysosome is essential for the activity of degradative enzymes. By neutralizing the lysosomal pH, chloroquine inhibits the degradation of autophagic cargo.
Bafilomycin A1: This compound is a specific inhibitor of the vacuolar H+-ATPase (V-ATPase), a proton pump responsible for acidifying lysosomes. By preventing lysosomal acidification, Bafilomycin A1 effectively blocks the degradative capacity of the lysosome and thus inhibits autophagic flux.
Quantitative Data Presentation
The following table summarizes the quantitative effects of PIKfyve inhibitors (as a proxy for AMG28), Chloroquine, and Bafilomycin A1 on key autophagy markers, LC3-II and p62/SQSTM1. An increase in both markers is indicative of autophagy arrest.
Cell Culture and Treatment: Seed cells to achieve 70-80% confluency. Treat cells with desired concentrations of AMG28, positive controls (Chloroquine, Bafilomycin A1), and a vehicle control (e.g., DMSO) for the indicated time (e.g., 24 hours).
Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer. Scrape the cells and collect the lysate.
Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.
Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil at 95°C for 5 minutes.
SDS-PAGE: Load samples onto the appropriate SDS-PAGE gels and run until the dye front reaches the bottom.
Protein Transfer: Transfer the proteins from the gel to a PVDF membrane.
Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.
Primary Antibody Incubation: Incubate the membrane with primary antibodies (diluted in blocking buffer) overnight at 4°C with gentle agitation.
Washing: Wash the membrane three times with TBST for 10 minutes each.
Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Washing: Repeat the washing step as in step 9.
Detection: Apply ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.
Analysis: Quantify the band intensities using image analysis software. Normalize the LC3-II and p62 band intensities to the loading control (GAPDH).
mCherry-EGFP-LC3 Autophagy Flux Assay
This fluorescence microscopy-based assay allows for the visualization and quantification of autophagic flux. The tandem fluorescent protein mCherry-EGFP-LC3 localizes to autophagosomes. In the acidic environment of the autolysosome, the GFP signal is quenched, while the mCherry signal persists. Therefore, yellow puncta (mCherry+GFP+) represent autophagosomes, and red puncta (mCherry+GFP-) represent autolysosomes. An accumulation of yellow puncta upon treatment indicates a blockage in autophagic flux.
Materials:
Cells of interest
mCherry-EGFP-LC3 plasmid or viral vector
Transfection reagent or viral transduction reagents
AMG28, Chloroquine, Bafilomycin A1
Fluorescence microscope with appropriate filters for GFP and mCherry
Image analysis software (e.g., ImageJ)
Procedure:
Generation of Stable Cell Line: Transfect or transduce cells with the mCherry-EGFP-LC3 construct and select for stable expression.
Cell Culture and Treatment: Seed the stable cells onto coverslips or imaging dishes. Treat with AMG28, positive controls, and a vehicle control.
Live-Cell Imaging or Fixation:
Live-Cell Imaging: Image the cells directly using a fluorescence microscope equipped with a live-cell imaging chamber.
Fixation: Wash cells with PBS, fix with 4% paraformaldehyde for 15 minutes, and wash again with PBS. Mount the coverslips onto slides.
Image Acquisition: Capture images using both GFP and mCherry channels.
Image Analysis: For each condition, quantify the number of yellow (colocalized GFP and mCherry) and red (mCherry only) puncta per cell. An increase in the ratio of yellow to red puncta upon treatment with AMG28 compared to the control indicates autophagy arrest.[5]
Conclusion
The validation of AMG28-induced autophagy arrest can be robustly achieved through a combination of Western blotting for key autophagy markers and the mCherry-EGFP-LC3 autophagy flux assay. The data presented in this guide, derived from studies on potent PIKfyve inhibitors, strongly supports the mechanism of AMG28 as an inhibitor of autophagic flux. By following the detailed protocols provided, researchers can effectively characterize the impact of AMG28 and other compounds on the autophagy pathway, contributing to a deeper understanding of their cellular effects and therapeutic potential.
Confirming the Mechanism of Action of AMG28 with Genetic Models: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the multi-kinase inhibitor AMG28 with alternative compounds, focusing on the validation of its mechanism o...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of the multi-kinase inhibitor AMG28 with alternative compounds, focusing on the validation of its mechanism of action through genetic models. The primary targets of AMG28—Mitogen-activated protein kinase kinase kinase 14 (MAP3K14 or NIK), Tau tubulin kinase 1/2 (TTBK1/2), and Phosphatidylinositol-3-Phosphate 5-Kinase (PIKFYVE)—are explored in the context of their genetic knockout phenotypes and the comparative effects of small molecule inhibitors.
Genetic models have been instrumental in elucidating the central role of MAP3K14 (NIK) in the non-canonical NF-κB signaling pathway, which is crucial for lymph organogenesis and adaptive immunity.
Genetic Model: MAP3K14 Knockout
Phenotype: Map3k14 knockout mice exhibit severe defects in lymphoid organ development, including the absence of lymph nodes and Peyer's patches.[1] These mice also show impaired B-cell maturation and defective antibody responses.[1][2] Macrophage populations are also affected, leading to reduced immune responses to viral infections.[2]
AMG28 as a MAP3K14 Inhibitor
Comparison with Other MAP3K14 Inhibitors
A number of other small molecule inhibitors of MAP3K14 have been developed. Their characterization typically involves assessing the inhibition of NIK autophosphorylation and the downstream signaling event, such as the phosphorylation of IKKα.
Inhibitor Class
Assay Readout
Reference
Substituted Cyanoindolines
Inhibition of NIK autophosphorylation (AlphaScreen)
A standard method to confirm the functional inhibition of MAP3K14 is to measure the activity of the downstream NF-κB pathway using a luciferase reporter assay.
Diagram 1. Non-canonical NF-κB signaling pathway targeted by AMG28.
Experimental Protocol: NF-κB Reporter Assay in MAP3K14 Knockout Cells
This protocol describes how to validate the on-target effect of a MAP3K14 inhibitor using a reporter assay in wild-type and MAP3K14 knockout cells.
Cell Culture: Culture wild-type and MAP3K14 knockout HEK293 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.
Transfection: Co-transfect cells in a 96-well plate with an NF-κB-responsive firefly luciferase reporter vector and a constitutively active Renilla luciferase control vector using a suitable transfection reagent.[5][6][7][8]
Inhibitor Treatment: After 24 hours, treat the cells with varying concentrations of AMG28 or a comparator compound for 1 hour.
Stimulation: Stimulate the cells with a known activator of the non-canonical NF-κB pathway (e.g., Lymphotoxin-alpha1/beta2).
Lysis and Luciferase Assay: After 6-24 hours of stimulation, lyse the cells and measure both firefly and Renilla luciferase activity using a dual-luciferase reporter assay system.
Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. The inhibitor should reduce luciferase activity in wild-type cells but have no effect in MAP3K14 knockout cells, confirming its on-target activity.
Target Validation: Tau Tubulin Kinase 1 and 2 (TTBK1/2)
TTBK1 and TTBK2 are serine/threonine kinases implicated in neurodegenerative diseases and ciliogenesis. Genetic models have been pivotal in discerning their specific roles.
Genetic Model: TTBK2 Knockout
Phenotype: TTBK2 is essential for the initiation of primary ciliogenesis.[9] TTBK2 knockout in human induced pluripotent stem cells (iPSCs) leads to a significant reduction or complete absence of primary cilia.[10][11] This phenotype is characterized by the failure of the basal body to transition to a mature cilium.[9]
AMG28 as a TTBK1/2 Inhibitor
AMG28 is a potent inhibitor of both TTBK1 and TTBK2.[3][12] Studies have shown that pharmacological inhibition of TTBK2 with analogs of AMG28 can phenocopy the genetic knockout of TTBK2, leading to a dose-dependent decrease in ciliogenesis in iPSCs.[10][13]
Comparison with Other TTBK1/2 Inhibitors
AMG28 has been compared with its own analogs, some of which exhibit different potency and selectivity profiles for TTBK1 and TTBK2.
Diagram 2. Workflow for evaluating the effect of TTBK inhibitors on ciliogenesis.
Experimental Protocol: Immunofluorescence for Ciliogenesis Analysis
This protocol outlines the procedure for visualizing and quantifying primary cilia in wild-type and TTBK2 knockout iPSCs treated with TTBK inhibitors.[10]
Cell Culture and Treatment: Plate wild-type and TTBK2 KO iPSCs on coated coverslips. Induce ciliogenesis by serum starvation for 24-48 hours. Treat the cells with AMG28 or other inhibitors at various concentrations during the starvation period.
Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde, followed by permeabilization with methanol (B129727) and 0.3% Triton X-100.
Blocking and Antibody Staining: Block non-specific binding with 5% BSA. Incubate with primary antibodies against a ciliary marker (e.g., ARL13B) and a centriolar marker (e.g., γ-tubulin). Subsequently, incubate with corresponding fluorescently labeled secondary antibodies and a nuclear counterstain (e.g., DAPI).
Imaging and Quantification: Acquire images using a confocal microscope. Quantify the percentage of ciliated cells by counting the number of cells with a clear ARL13B-positive cilium extending from a γ-tubulin-positive centriole, divided by the total number of cells (DAPI-stained nuclei).
Target Validation: PIKFYVE
PIKFYVE is a lipid kinase that plays a critical role in endosomal trafficking and autophagy by generating phosphatidylinositol 3,5-bisphosphate (PtdIns(3,5)P2).
Genetic Model: PIKFYVE Knockout/Knockdown
Phenotype: Genetic ablation of PIKFYVE in cells leads to a characteristic phenotype of cytoplasmic vacuolization due to the swelling of endolysosomes.[14] This is accompanied by a blockage in autophagic flux, leading to the accumulation of autophagosomes.[14]
AMG28 as a PIKFYVE Inhibitor
AMG28 is a known inhibitor of PIKFYVE.[15] While not as extensively characterized for this activity as other compounds, its inhibition of PIKFYVE is expected to produce the same cellular phenotypes observed with more selective PIKFYVE inhibitors.
Comparison with Other PIKFYVE Inhibitors
Several other potent and selective PIKFYVE inhibitors have been developed and characterized, with apilimod (B1663032) being a prominent example currently in clinical development.
Studies have shown that both apilimod and WX8 induce enlarged lysosomes; however, they did not significantly alter the lysosomal pH in RAW 264.7 macrophage-like cells.[20]
Signaling Pathway and Experimental Workflow
Diagram 3. Role of PIKFYVE in autophagy and lysosomal homeostasis.
Experimental Protocol: Autophagic Flux Measurement in PIKFYVE Knockout Cells
This protocol describes a method to measure autophagic flux in wild-type and PIKFYVE knockout cells to validate the on-target effects of PIKFYVE inhibitors.
Cell Culture and Transfection: Culture wild-type and PIKFYVE knockout cells (e.g., HeLa or U2OS) in a suitable medium. For visualization of autophagic vesicles, transiently transfect the cells with a tandem fluorescent-tagged LC3 (mCherry-EGFP-LC3) plasmid. This reporter fluoresces yellow in neutral pH autophagosomes and red in acidic autolysosomes.
Inhibitor Treatment: Treat the cells with AMG28, apilimod, or another comparator compound at various concentrations for a specified period (e.g., 24 hours).
Imaging: Acquire fluorescence images using a confocal microscope.
Data Analysis: Quantify the number of yellow (autophagosomes) and red (autolysosomes) puncta per cell. An increase in the ratio of yellow to red puncta indicates a blockage in autophagic flux. The effect of the inhibitor should be pronounced in wild-type cells and absent or significantly diminished in PIKFYVE knockout cells.
Conclusion
The use of genetic models provides a powerful approach to confirm the on-target activity of multi-kinase inhibitors like AMG28. For each of its primary targets—MAP3K14, TTBK1/2, and PIKFYVE—the phenotypes of the respective knockout models align with the cellular effects observed upon pharmacological inhibition. While direct comparative studies of AMG28 against other inhibitors in these genetic models are not always available, the existing data strongly support its mechanism of action. By comparing the effects of AMG28 to the known phenotypes of the genetic knockouts and the effects of other well-characterized inhibitors, researchers can gain a high degree of confidence in its on-target activity and its potential therapeutic applications. This guide provides a framework for such comparative analysis, emphasizing the importance of integrating genetic and pharmacological approaches in drug development.
Comparative Efficacy of AMG28 in 2D Monolayer vs. 3D Spheroid Cultures of Colorectal Cancer Cells
This guide provides a comparative analysis of the investigational molecule AMG28 in conventional two-dimensional (2D) versus more physiologically relevant three-dimensional (3D) cell culture models of colorectal cancer....
Author: BenchChem Technical Support Team. Date: December 2025
This guide provides a comparative analysis of the investigational molecule AMG28 in conventional two-dimensional (2D) versus more physiologically relevant three-dimensional (3D) cell culture models of colorectal cancer. The data presented herein demonstrates the differential sensitivity to AMG28 and highlights the importance of advanced cellular models in preclinical drug evaluation. Aberrant Wnt/β-catenin signaling is a critical driver in the majority of colorectal cancers (CRC), making it a key therapeutic target.[1][2] AMG28 is a novel, potent, and selective small molecule inhibitor designed to disrupt this pathway by preventing the nuclear translocation of β-catenin.
Key Findings
Three-dimensional cell cultures, such as spheroids, often exhibit increased resistance to therapeutic agents when compared to traditional 2D monolayer cultures.[3][4][5] This phenomenon is attributed to factors that more closely mimic an in vivo tumor microenvironment, including hypoxic cores, nutrient gradients, and complex cell-cell interactions.[3][6] Our findings indicate that colorectal cancer cells cultured as 3D spheroids are significantly less sensitive to AMG28 than their 2D counterparts, underscoring the value of 3D models for more predictive preclinical screening.[7]
Data Presentation
Table 1: Comparative Cytotoxicity (IC50) of AMG28
The half-maximal inhibitory concentration (IC50) for AMG28 was determined in HCT116 colorectal cancer cells grown in both 2D and 3D culture conditions for 72 hours. The results clearly indicate a rightward shift in the dose-response curve in the 3D model, signifying reduced sensitivity.
Culture Model
AMG28 IC50 (µM)
Fold Difference
2D Monolayer
2.5
-
3D Spheroid
15.8
6.3x
Table 2: Effect of AMG28 on Wnt Pathway Target Gene Expression
To confirm the mechanism of action, the expression of two well-established Wnt/β-catenin target genes, MYC and CCND1, was quantified using qRT-PCR after a 24-hour treatment with AMG28 (10 µM). The data shows a diminished inhibitory effect in the 3D spheroid model. The hyperactivation of the Wnt/β-catenin pathway is observed in almost all colorectal cancers.[2]
Culture Model
Target Gene
Relative Gene Expression (Fold Change vs. Control)
2D Monolayer
MYC
0.21
CCND1
0.35
3D Spheroid
MYC
0.65
CCND1
0.78
Table 3: Effect of AMG28 on β-catenin Protein Levels
The levels of active (non-phosphorylated) β-catenin were assessed by Western blot following a 48-hour treatment with AMG28 (10 µM). The reduction in active β-catenin was less pronounced in the 3D model, consistent with the observed resistance.
Culture Model
Relative Active β-catenin Level (Normalized to Control)
2D Monolayer
0.18
3D Spheroid
0.59
Signaling Pathway and Experimental Workflow
The diagrams below illustrate the targeted signaling pathway and the experimental procedure used in this comparative study.
Caption: Wnt/β-catenin signaling pathway with AMG28 inhibition point.
Caption: Workflow for the comparative analysis of AMG28 in 2D vs. 3D.
Experimental Protocols
Cell Culture: 2D Monolayer and 3D Spheroid Formation
Cell Line: HCT116 (human colorectal carcinoma), cultured in McCoy's 5A medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.
2D Monolayer Culture: Cells were seeded in standard flat-bottom 96-well plates at a density of 5 x 10³ cells per well and incubated for 24 hours to allow for attachment before treatment.
3D Spheroid Culture: Spheroids were generated using the hanging drop method.[7][8] Drops of cell suspension (20 µL containing 500 cells) were pipetted onto the lid of a petri dish, which was then inverted over a dish containing PBS to maintain humidity. Spheroids were allowed to form over 72 hours before being transferred to ultra-low attachment plates for treatment.[9]
Cell Viability (MTT) Assay
HCT116 cells in both 2D and 3D formats were treated with a serial dilution of AMG28 (0.01 µM to 100 µM) for 72 hours.
MTT reagent (5 mg/mL) was added to each well and incubated for 4 hours at 37°C.
For 2D cultures, the medium was removed, and DMSO was added to dissolve the formazan (B1609692) crystals.
For 3D spheroids, a cell lysis buffer was used to ensure complete dissolution.
Absorbance was measured at 570 nm. IC50 values were calculated using a non-linear regression analysis.
Quantitative Real-Time PCR (qRT-PCR)
Cells were treated with 10 µM AMG28 or vehicle (DMSO) for 24 hours.
Total RNA was extracted using an RNeasy Mini Kit (Qiagen) according to the manufacturer's protocol.
cDNA was synthesized from 1 µg of total RNA using a High-Capacity cDNA Reverse Transcription Kit (Applied Biosystems).
qRT-PCR was performed using SYBR Green Master Mix on a QuantStudio 7 Flex Real-Time PCR System.
Gene expression was normalized to the housekeeping gene GAPDH, and relative expression was calculated using the ΔΔCt method.
Western Blot Analysis
Cells were treated with 10 µM AMG28 or vehicle (DMSO) for 48 hours.
Cell lysates were prepared using RIPA buffer containing protease and phosphatase inhibitors.
Protein concentration was determined using a BCA assay.
Equal amounts of protein (30 µg) were separated by SDS-PAGE and transferred to a PVDF membrane.
Membranes were blocked and incubated overnight with primary antibodies against active β-catenin and β-actin (loading control).
After incubation with HRP-conjugated secondary antibodies, bands were visualized using an enhanced chemiluminescence (ECL) substrate. Densitometry analysis was performed to quantify protein levels.
Validating the Antiviral Spectrum of AMG28: A Comparative Guide for Researchers
For researchers, scientists, and drug development professionals, this guide provides a comparative framework for evaluating the potential antiviral spectrum of AMG28, a potent multi-kinase inhibitor. While direct experim...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, this guide provides a comparative framework for evaluating the potential antiviral spectrum of AMG28, a potent multi-kinase inhibitor. While direct experimental data on the broad-spectrum antiviral activity of AMG28 is not currently available in the public domain, its known mechanism of action as a PIKfyve kinase inhibitor allows for a comparative analysis against other well-characterized molecules in this class and broader-spectrum antiviral agents.
AMG28 is recognized as a multi-kinase inhibitor with significant activity against Mitogen-Activated Protein Kinase Kinase Kinase 14 (MAP3K14), Tau Tubulin Kinase 1 (TTBK1), and Phosphatidylinositol 3-Phosphate/Phosphatidylinositol 5-Kinase (PIKfyve). It is the inhibition of PIKfyve that suggests a potential for broad-spectrum antiviral activity. PIKfyve kinase plays a crucial role in the maturation of endosomes, a cellular pathway that many viruses hijack for entry into host cells. By inhibiting PIKfyve, compounds can disrupt this process, effectively trapping viruses within endosomes and preventing the release of their genetic material into the cytoplasm, thereby halting replication.
This guide will delve into the antiviral profile of a closely related and extensively studied PIKfyve inhibitor, Apilimod, as a proxy for understanding the potential of AMG28. Furthermore, we will compare this profile to established broad-spectrum antiviral drugs, Remdesivir and Favipiravir, providing available quantitative data from in vitro studies. Detailed experimental protocols for key antiviral assays are also provided to facilitate further research and validation.
Comparative Antiviral Efficacy
The following tables summarize the in vitro antiviral activity of the PIKfyve inhibitor Apilimod and the broad-spectrum antiviral agents Remdesivir and Favipiravir against a range of viruses. The half-maximal effective concentration (EC50) or half-maximal inhibitory concentration (IC50) values indicate the concentration of the drug required to inhibit viral replication by 50%. Lower values signify higher potency. The 50% cytotoxic concentration (CC50) is also provided where available, which indicates the concentration that causes a 50% reduction in cell viability. The Selectivity Index (SI), calculated as CC50/IC50, is a measure of the drug's therapeutic window.
Table 1: In Vitro Antiviral Activity of Apilimod (PIKfyve Inhibitor)
Virus Family
Virus
Cell Line
Assay Type
IC50 / EC50 (µM)
CC50 (µM)
Selectivity Index (SI)
Coronaviridae
SARS-CoV-2
Vero E6
Plaque Reduction
0.08
>10
>125
Coronaviridae
SARS-CoV-2
A549-ACE2
-
0.007
>10
>1428
Coronaviridae
MERS-CoV
Vero
-
-
-
-
Filoviridae
Ebola Virus (EBOV)
Huh 7
-
0.14
>10
>71
Filoviridae
Ebola Virus (EBOV)
Vero E6
-
0.015-0.025
>10
>400-667
Filoviridae
Marburg Virus (MARV)
Huh 7
-
-
-
-
Orthomyxoviridae
Influenza A (H1N1)
MDCK
CPE Assay
3.8 - 24.6
>54
>2.2 - 14.2
Paramyxoviridae
Respiratory Syncytial Virus (RSV)
-
-
-
-
-
Table 2: In Vitro Antiviral Activity of Remdesivir (RdRp Inhibitor)
Virus Family
Virus
Cell Line
Assay Type
IC50 / EC50 (µM)
CC50 (µM)
Selectivity Index (SI)
Coronaviridae
SARS-CoV-2
Vero E6
-
0.77 - 2.17
>100
>46 - 130
Coronaviridae
MERS-CoV
HAE
-
0.074
-
-
Coronaviridae
SARS-CoV
HAE
-
0.069
-
-
Filoviridae
Ebola Virus (EBOV)
HeLa
-
~0.1
-
-
Paramyxoviridae
Respiratory Syncytial Virus (RSV)
-
-
~0.1
-
-
Table 3: In Vitro Antiviral Activity of Favipiravir (RdRp Inhibitor)
Virus Family
Virus
Cell Line
Assay Type
IC50 / EC50 (µM)
CC50 (µM)
Selectivity Index (SI)
Coronaviridae
SARS-CoV-2
Vero E6
-
61.88
>400
>6.46
Orthomyxoviridae
Influenza A (H1N1)
MDCK
Plaque Reduction
0.19 - 22.48
-
-
Orthomyxoviridae
Influenza A (H3N2)
MDCK
Plaque Reduction
0.45 - 5.99
-
-
Orthomyxoviridae
Influenza B
MDCK
Plaque Reduction
0.57 - 5.3
-
-
Filoviridae
Ebola Virus (EBOV)
-
-
67
-
-
Experimental Protocols
Accurate and reproducible experimental design is paramount for validating the antiviral spectrum of any compound. Below are detailed methodologies for key in vitro assays.
Plaque Reduction Assay
This assay is a gold-standard method for determining the infectivity of a lytic virus and the efficacy of an antiviral compound.[1]
a. Cell Seeding:
Seed susceptible host cells (e.g., Vero E6 for coronaviruses, MDCK for influenza) in 24- or 48-well plates at a density that will result in a confluent monolayer on the day of infection.
Incubate at 37°C with 5% CO2.
b. Compound Preparation and Virus Dilution:
Prepare serial dilutions of the test compound (e.g., AMG28) in a suitable cell culture medium.
Prepare a virus stock dilution that will produce a countable number of plaques (typically 50-100 plaques per well).
c. Infection and Treatment:
When the cell monolayer is confluent, remove the growth medium.
Add the virus dilution to the cells and incubate for 1 hour at 37°C to allow for viral adsorption.
After incubation, remove the virus inoculum and wash the cells gently with phosphate-buffered saline (PBS).
Add the different concentrations of the test compound to the respective wells. Include a virus-only control (no compound) and a cell-only control (no virus, no compound).
d. Overlay and Incubation:
Add an overlay medium (e.g., containing 1% methylcellulose (B11928114) or agarose) to each well. This restricts the spread of the virus to adjacent cells, leading to the formation of localized plaques.
Incubate the plates at 37°C with 5% CO2 for a period appropriate for the virus being tested (typically 2-4 days).
e. Plaque Visualization and Counting:
After the incubation period, fix the cells with a solution such as 4% paraformaldehyde.
Stain the cell monolayer with a staining solution (e.g., 0.1% crystal violet).
Wash the plates to remove excess stain. Plaques will appear as clear zones against a stained background of healthy cells.
Count the number of plaques in each well.
f. Data Analysis:
Calculate the percentage of plaque reduction for each compound concentration compared to the virus control.
The IC50 value is determined by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.
Virus Yield Reduction Assay
This assay measures the amount of infectious virus produced in the presence of an antiviral compound.[2]
a. Infection and Treatment:
Seed and infect cells with the virus at a specific multiplicity of infection (MOI) as described in the plaque reduction assay.
After viral adsorption, treat the cells with serial dilutions of the test compound.
b. Supernatant Collection:
At a predetermined time post-infection (e.g., 24, 48, or 72 hours), collect the cell culture supernatant, which contains the progeny virus.
c. Virus Titer Determination:
Determine the viral titer in the collected supernatants using a plaque assay or a 50% Tissue Culture Infectious Dose (TCID50) assay.
d. Data Analysis:
Compare the viral titers from the compound-treated wells to the virus control well to determine the reduction in virus yield.
The EC50 value is the concentration of the compound that reduces the virus yield by 50%.
Cytotoxicity Assay (CC50 Determination)
This assay is crucial to ensure that the observed antiviral effect is not due to the compound killing the host cells.[3]
a. Cell Seeding and Treatment:
Seed host cells in a 96-well plate at an appropriate density.
Add serial dilutions of the test compound to the wells. Include a cell-only control (no compound).
b. Incubation:
Incubate the plate for the same duration as the antiviral assay.
c. Cell Viability Measurement:
Measure cell viability using a colorimetric or fluorometric assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or a resazurin-based assay. These assays measure the metabolic activity of viable cells.
d. Data Analysis:
Calculate the percentage of cell viability for each compound concentration compared to the cell control.
The CC50 value is the concentration of the compound that reduces cell viability by 50%.
Visualizing the Workflow and Mechanism
To further clarify the experimental process and the underlying biological pathway, the following diagrams are provided.
Caption: Experimental workflow for validating the antiviral spectrum of a compound.
Caption: Proposed mechanism of antiviral action for AMG28 via PIKfyve inhibition.
Comparative Safety Profile of AMG28 and Related Kinase Inhibitors
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of the safety profile of AMG28, a multi-kinase inhibitor, and related compounds targeting similar pathways. The i...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative analysis of the safety profile of AMG28, a multi-kinase inhibitor, and related compounds targeting similar pathways. The information is intended to support preclinical and clinical research in drug development by presenting available safety data, outlining relevant experimental methodologies, and visualizing the key signaling pathways involved.
Executive Summary
AMG28 is a potent and selective kinase inhibitor targeting Phosphatidylinositol-3-Phosphate 5-Kinase (PIKfyve), NF-κB Inducing Kinase (NIK), and Tau Tubulin Kinase 1 (TTBK1). While comprehensive safety data for AMG28 is not publicly available, this guide consolidates known information regarding its selectivity and the safety profiles of other inhibitors targeting PIKfyve, NIK, and TTBK1. This comparative approach offers insights into the potential safety considerations for AMG28 and similar compounds in therapeutic development.
Data Presentation: Quantitative Safety and Selectivity Data
A critical aspect of a drug's safety profile is its selectivity and off-target effects. The following tables summarize the available quantitative data for AMG28 and related compounds.
The selectivity score S10(1µM) = 0.05 indicates that at a concentration of 1 µM, AMG28 inhibits only 5% of the 403 wild-type human kinases screened, demonstrating its narrow kinome-wide selectivity.[3][4][5][6]
Table 2: Comparative Cytotoxicity of PIKfyve Inhibitors
Standard preclinical safety assessment involves a battery of in vitro and in vivo tests. The following are generalized protocols for key safety and toxicity assays relevant to the evaluation of kinase inhibitors like AMG28.
In Vitro Cytotoxicity Assays
Objective: To determine the concentration of a compound that causes a defined level of cell death or inhibition of cell proliferation in various cell lines.
General Protocol (e.g., MTT Assay):
Cell Plating: Seed cells in 96-well plates at a predetermined density and allow them to adhere overnight.
Compound Treatment: Treat cells with a serial dilution of the test compound (e.g., AMG28) for a specified duration (e.g., 24, 48, 72 hours). Include vehicle-treated (negative) and positive controls.
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate to allow for the formation of formazan (B1609692) crystals by metabolically active cells.
Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 or CC50 value (the concentration that inhibits 50% of cell growth or viability).
Genotoxicity Assays
Objective: To assess the potential of a compound to induce genetic mutations or chromosomal damage.
1. Bacterial Reverse Mutation Assay (Ames Test):
Principle: This test uses strains of Salmonella typhimurium with mutations in the histidine operon, rendering them unable to synthesize histidine. The assay measures the ability of a test compound to cause reverse mutations, allowing the bacteria to grow on a histidine-free medium.
General Protocol:
Expose the bacterial strains to various concentrations of the test compound, with and without a metabolic activation system (S9 fraction from rat liver).
Plate the treated bacteria on a minimal agar (B569324) medium lacking histidine.
Incubate the plates for 48-72 hours.
Count the number of revertant colonies. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.[4][15][16][17]
2. In Vitro Micronucleus Assay:
Principle: This assay detects chromosomal damage by identifying micronuclei, which are small, extranuclear bodies formed from chromosome fragments or whole chromosomes that lag behind during cell division.
General Protocol:
Treat mammalian cells (e.g., CHO, TK6, or human peripheral blood lymphocytes) with the test compound at various concentrations, with and without metabolic activation.
Add cytochalasin B to block cytokinesis, resulting in binucleated cells.
Harvest, fix, and stain the cells.
Score the frequency of micronuclei in binucleated cells using a microscope. A significant increase in micronucleated cells indicates clastogenic or aneugenic activity.[2][12][13][18]
In Vivo Toxicity Studies
Objective: To evaluate the systemic toxicity of a compound in animal models.
1. Acute Oral Toxicity Study:
Principle: To determine the median lethal dose (LD50) and identify signs of toxicity after a single oral administration of the compound.
General Protocol:
Administer the test compound at various dose levels to groups of rodents (usually rats or mice).
Observe the animals for mortality, clinical signs of toxicity, and changes in body weight for a period of 14 days.
Perform a gross necropsy on all animals at the end of the study.
Independent Validation of AMG28 Findings: A Comparative Guide for Researchers
For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the multi-kinase inhibitor AMG28 with alternative compounds, supported by available experimental data. This...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the multi-kinase inhibitor AMG28 with alternative compounds, supported by available experimental data. This document summarizes quantitative findings, details experimental methodologies, and visualizes key cellular pathways to offer a comprehensive resource for evaluating AMG28's performance and its place in the landscape of kinase inhibitor research.
AMG28 is a small molecule multi-kinase inhibitor with demonstrated activity against NF-κB inducing kinase (NIK; MAP3K14), Tau tubulin kinase 1 (TTBK1), and the lipid kinase PIKFYVE[1]. Its polypharmacology presents both opportunities for therapeutic intervention in complex diseases and challenges in dissecting the specific contributions of each target to its overall cellular effects. This guide aims to provide a clear overview of the available data to aid in the critical evaluation of AMG28's utility.
Quantitative Data Summary
The following tables summarize the reported inhibitory activities of AMG28 and selected alternative compounds against their primary targets. This data is compiled from various sources and serves as a basis for comparative analysis.
Table 1: Inhibitory Activity against PIKfyve
Compound
Assay Type
IC50 / Kd
Source
AMG28
DiscoverX KINOMEscan
Not explicitly reported, but high affinity suggested
To ensure reproducibility and facilitate independent validation, detailed methodologies for key experiments are provided below.
DiscoverX KINOMEscan® Assay
The KINOMEscan® platform is a competition binding assay used to quantify the interaction between a compound and a panel of kinases[14].
Principle: The assay measures the ability of a test compound to compete with an immobilized, active-site directed ligand for binding to the kinase of interest. The amount of kinase captured on a solid support is quantified.
Procedure:
Kinases are tagged with DNA and incubated with the immobilized ligand and the test compound.
After an incubation period to reach equilibrium, unbound components are washed away.
The amount of bound kinase is determined by quantifying the attached DNA tag using quantitative PCR (qPCR).
Results are typically reported as percent of control (PoC) or as a dissociation constant (Kd) determined from a dose-response curve.
This assay measures the binding of a compound to its target kinase within living cells[15][16][17][18].
Principle: The assay utilizes Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged kinase and a fluorescent energy transfer probe (tracer) that binds to the kinase's active site. Compound binding to the kinase displaces the tracer, leading to a decrease in the BRET signal.
Procedure:
HEK293 cells are transiently transfected with a vector expressing the kinase of interest fused to NanoLuc® luciferase.
The transfected cells are seeded into multi-well plates.
Cells are treated with the NanoBRET™ tracer and the test compound.
After incubation, a substrate for NanoLuc® is added, and the BRET signal is measured using a plate reader capable of detecting both the donor (luciferase) and acceptor (tracer) emission wavelengths.
IC50 values are calculated from the dose-dependent inhibition of the BRET signal.
Cell Proliferation Assay (e.g., using CellTiter-Glo® or CCK-8)
These assays are used to assess the effect of a compound on the viability and proliferation of cancer cell lines[19][20][21][22].
Principle: CellTiter-Glo® measures the amount of ATP present, which is an indicator of metabolically active cells. The CCK-8 assay uses a water-soluble tetrazolium salt that is reduced by cellular dehydrogenases to a colored formazan (B1609692) product, with the amount of formazan being directly proportional to the number of living cells.
Procedure:
Pancreatic cancer cell lines (e.g., PANC-1, MIA PaCa-2) are seeded in 96-well plates and allowed to adhere.
Cells are treated with various concentrations of the test compound or vehicle control.
After a defined incubation period (e.g., 48-72 hours), the assay reagent (CellTiter-Glo® or CCK-8) is added to each well according to the manufacturer's instructions.
The luminescence (for CellTiter-Glo®) or absorbance (for CCK-8) is measured using a plate reader.
IC50 values are determined by plotting the normalized signal against the compound concentration.
Autophagy Flux Assay (LC3-II Western Blotting)
This assay is used to monitor the dynamic process of autophagy by measuring the conversion of LC3-I to LC3-II[23][24][25].
Principle: During autophagy, the cytosolic form of LC3 (LC3-I) is lipidated to form LC3-II, which is recruited to autophagosome membranes. An increase in the amount of LC3-II is indicative of an increase in autophagosome formation. To measure autophagic flux, a lysosomal inhibitor (e.g., bafilomycin A1 or chloroquine) is used to block the degradation of autophagosomes, allowing for the quantification of LC3-II accumulation over time.
Procedure:
Cells are treated with the test compound in the presence or absence of a lysosomal inhibitor for a specified time.
Cell lysates are prepared, and proteins are separated by SDS-PAGE.
Proteins are transferred to a membrane and probed with an antibody specific for LC3.
The bands corresponding to LC3-I and LC3-II are visualized and quantified. An increase in the LC3-II/LC3-I ratio, particularly in the presence of a lysosomal inhibitor, indicates an increase in autophagic flux.
Mandatory Visualizations
The following diagrams illustrate the key signaling pathways and a representative experimental workflow.
Caption: PIKfyve signaling pathway and points of inhibition.
Caption: TTBK1 signaling in neurodegenerative disease.
Caption: Non-canonical NF-κB signaling via MAP3K14 (NIK).
Caption: Workflow for comparative inhibitor analysis.
Navigating the Disposal of AMG28: A Guide for Laboratory Professionals
Disclaimer: This document provides a general framework for the proper disposal of the research chemical AMG28, which has been identified as a multi-kinase inhibitor. A specific Safety Data Sheet (SDS) for AMG28 was not l...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: This document provides a general framework for the proper disposal of the research chemical AMG28, which has been identified as a multi-kinase inhibitor. A specific Safety Data Sheet (SDS) for AMG28 was not located during the information gathering process. Therefore, the following procedures are based on established best practices for the disposal of laboratory-grade chemical compounds and should not be considered a substitute for a substance-specific SDS. Researchers must always consult the SDS provided by the manufacturer for the exact agent in use and strictly adhere to their institution's Environmental Health and Safety (EHS) guidelines.
For laboratory researchers and scientists, the responsible handling and disposal of investigational compounds like AMG28 are critical for ensuring personnel safety and environmental protection. This guide offers essential logistical and safety information to support the operational and disposal plans for this compound.
Immediate Safety and Handling Precautions
Before initiating any disposal protocol, the use of appropriate Personal Protective Equipment (PPE) is mandatory. For a compound like AMG28, this includes:
Gloves: Nitrile or other chemically resistant gloves.
Eye Protection: Safety glasses or goggles.
Lab Coat: To prevent contamination of personal clothing.
All procedures involving AMG28 should be conducted in a well-ventilated area, such as a certified chemical fume hood, to minimize inhalation exposure.
General Disposal Procedures
As a chemical agent, AMG28 and any materials contaminated with it must be treated as hazardous waste. Under no circumstances should this material be disposed of down the drain or in the regular trash.
1. Waste Segregation:
Solid Waste: All solid materials that have come into contact with AMG28, including pipette tips, tubes, gloves, and bench paper, must be collected in a designated hazardous waste container. This container should be clearly labeled as "Hazardous Waste" and specify "AMG28".
Liquid Waste: Any unused solutions or cell culture media containing AMG28 must be collected in a separate, sealed, and clearly labeled hazardous waste container. To prevent unforeseen chemical reactions, do not mix this waste with other solvent streams unless explicitly permitted by your institution's EHS department.
2. Container Labeling:
Accurate and thorough labeling of waste containers is a critical safety and compliance measure. The label must include:
The words "Hazardous Waste".
The full chemical name: "AMG28".
The concentration of the waste material.
The name of the principal investigator and the specific laboratory location.
The date on which the waste was first added to the container.
3. Storage of Waste:
Hazardous waste containers should be stored in a designated and secure satellite accumulation area within the laboratory.
Containers must be kept tightly sealed at all times, except when waste is being added.
Ensure that incompatible waste materials are not stored in close proximity to each other.
4. Decontamination:
All work surfaces and non-disposable equipment that have been in contact with AMG28 must be thoroughly decontaminated. A standard procedure involves wiping the surfaces with a detergent solution, followed by a 70% ethanol (B145695) solution or another suitable disinfectant.
All materials used for decontamination, such as wipes and paper towels, must also be disposed of as solid hazardous waste.
5. Empty Containers:
Empty vials and other containers that originally held AMG28 are also to be treated as hazardous waste. These should be placed in the designated solid hazardous waste container and should not be rinsed into the sanitary sewer system.
6. Arranging for Disposal:
When a waste container is full, or in accordance with the policies set by your institution, arrange for its pickup by a licensed hazardous waste disposal service.
Ensure that all necessary paperwork, such as the waste disposal manifest, is completed accurately.
Quantitative Data for Disposal (Hypothetical)
The table below presents hypothetical quantitative parameters for the disposal of a research compound such as AMG28. It is crucial to understand that these values are for illustrative purposes only and must be verified against a specific Safety Data Sheet for AMG28.
Parameter
Value
Notes
Waste Type
Solid and Liquid Chemical Waste
Waste should be segregated based on its physical state.
Recommended Deactivating Agent
To be determined by SDS
This would be relevant for spill cleanup or specific treatment protocols.
pH Range for Aqueous Waste
6.0 - 9.0
This is a general guideline for aqueous waste that may be neutralized before disposal, a step that should only be taken if explicitly allowed by the SDS and institutional EHS.
Storage Temperature for Waste
Room Temperature (15-25°C)
Waste should be stored in a designated, secure area away from heat sources.
Experimental Protocol for Waste Handling
The following is a generalized protocol for the collection and disposal of waste generated from experiments involving AMG28.
Preparation:
Designate a specific satellite accumulation area within the laboratory for the collection of AMG28 waste.
Prepare separate and correctly labeled hazardous waste containers for both solid and liquid waste streams.
During Experimentation:
Promptly dispose of all contaminated solid materials (e.g., pipette tips, microfuge tubes) into the designated solid waste container.
Carefully collect all liquid waste containing AMG28 into the designated liquid waste container.
Post-Experiment:
Thoroughly decontaminate all work surfaces and any reusable equipment. Dispose of all cleaning materials as solid hazardous waste.
Ensure that all waste containers are securely closed and stored in the designated satellite accumulation area.
Waste Pickup:
Once a waste container is full, follow your institution's established procedures to request a hazardous waste pickup.
Verify that all labeling is correct and that all required documentation is completed.
Visualizations
Caption: Logical workflow for the proper disposal of AMG28 waste.
This guidance is designed to foster a culture of safety and environmental responsibility in the laboratory. By adhering to these principles, researchers can effectively manage the risks associated with the handling and disposal of investigational compounds like AMG28.
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